(1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine

Core Science & Biosynthesis

An In-depth Technical Guide to the Physicochemical Properties of (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine

Introduction

(1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine is a chiral primary amine of significant interest in the fields of pharmaceutical and synthetic chemistry. As a derivative of phenethylamine, its structural motif is found in a variety of biologically active molecules. The presence of a stereogenic center at the alpha-carbon imparts chirality to the molecule, meaning it exists as a pair of non-superimposable mirror images, or enantiomers. The (1S) designation specifies a particular three-dimensional arrangement of the atoms around this chiral center. Understanding the physicochemical properties of this specific enantiomer is crucial for its application in drug development, where stereochemistry often dictates pharmacological activity and metabolic fate, as well as for its use as a chiral auxiliary in asymmetric synthesis.

This technical guide provides a comprehensive overview of the known and predicted physicochemical properties of (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine. Due to the limited availability of experimental data for this specific compound, this guide leverages information from structurally analogous compounds, such as its achiral counterpart and dimethoxy-substituted analogs, to provide a well-rounded and insightful resource for researchers, scientists, and drug development professionals.

Chemical and Physical Properties

A precise understanding of the chemical and physical properties of a compound is fundamental to its handling, formulation, and application. While experimental data for (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine is scarce, we can infer and calculate several key parameters.

Property	Value/Information	Source/Method
Chemical Structure
Molecular Formula	C₁₂H₁₉NO₂	Calculated
Molecular Weight	209.28 g/mol	Calculated[1]
IUPAC Name	(1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine
CAS Number	Not available
Appearance	Likely a liquid or low-melting solid	Inferred from analogs
Melting Point	Not available
Boiling Point	Estimated to be similar to its dimethoxy analog (120 °C at 1 mmHg)[2]	Analog Data
Density	Estimated to be similar to its dimethoxy analog (1.037 g/cm³)[2]	Analog Data
Solubility	Expected to be soluble in organic solvents like methanol and ethanol, with limited solubility in water.	General Amine Properties
pKa	Predicted to be in the range of 9-10 for the protonated amine.	Analog Data
LogP	A predicted LogP of 2.42 has been reported for the (R)-dimethoxy analog, suggesting moderate lipophilicity[2].	Analog Data

Synthesis and Chiral Resolution

The synthesis of chiral phenylethylamines can be achieved through various methods, including asymmetric synthesis or the resolution of a racemic mixture.

Asymmetric Synthesis

Asymmetric synthesis aims to directly produce the desired enantiomer. This can be accomplished through methods such as the asymmetric reduction of a corresponding ketimine or the use of chiral auxiliaries to guide the stereochemical outcome of a reaction.

Chiral Resolution of Racemic 1-(3,4-Diethoxyphenyl)ethanamine

A common and industrially scalable method for obtaining a single enantiomer is through the chiral resolution of a racemic mixture. This process involves the formation of diastereomeric salts by reacting the racemic amine with a chiral resolving agent. These diastereomeric salts possess different physical properties, most notably solubility, which allows for their separation by fractional crystallization.

Commonly used chiral resolving agents for amines include:

• Tartaric acid and its derivatives (e.g., dibenzoyltartaric acid)[3][4]

• Mandelic acid[3]

• Camphorsulfonic acid[3]

The selection of the appropriate resolving agent and solvent system is often determined empirically through screening experiments.

Experimental Workflow for Chiral Resolution

Caption: A generalized workflow for the chiral resolution of a racemic amine via diastereomeric salt formation.

Spectroscopic Properties

While specific spectra for (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine are not publicly available, the expected spectroscopic characteristics can be predicted based on its structure.

• ¹H NMR: The proton NMR spectrum would be expected to show signals corresponding to the aromatic protons on the diethoxyphenyl ring, the quartet and triplet of the two ethoxy groups, a quartet for the methine proton at the chiral center, a doublet for the methyl group adjacent to the chiral center, and a broad singlet for the amine protons.

• ¹³C NMR: The carbon NMR spectrum would display distinct signals for the aromatic carbons, the carbons of the ethoxy groups, the chiral methine carbon, and the methyl carbon.

• Mass Spectrometry: The mass spectrum would show a molecular ion peak corresponding to the molecular weight of the compound (209.28 g/mol ).

Safety and Handling

Specific safety data for (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine is not available. However, based on the safety data sheets (SDS) for the structurally related 3,4-dimethoxyphenethylamine, the following hazards should be considered[5]:

• Acute Toxicity: May be harmful if swallowed.

• Skin Corrosion/Irritation: May cause skin irritation.

• Serious Eye Damage/Eye Irritation: May cause serious eye damage.

Recommended Handling Precautions:

• Work in a well-ventilated area.

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Avoid inhalation of vapors and contact with skin and eyes.

• Store in a tightly sealed container in a cool, dry place.

Applications in Research and Development

Chiral phenylethylamines are valuable tools in both academic and industrial research.

• Chiral Building Block: (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine can serve as a chiral precursor for the synthesis of more complex enantiomerically pure molecules, including active pharmaceutical ingredients (APIs).

• Chiral Auxiliary: The amine functionality allows it to be readily converted into a chiral auxiliary, which can be used to control the stereochemistry of a wide range of chemical reactions.

• Pharmacological Research: As a phenethylamine derivative, this compound and its analogs may exhibit biological activity and could be investigated for their interactions with various receptors and enzymes in the central nervous system.

Logical Relationship in Chiral Drug Development

Caption: The critical role of isolating a specific enantiomer in the early stages of drug discovery and development.

Conclusion

(1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine is a chiral molecule with significant potential in synthetic and medicinal chemistry. While a comprehensive experimental dataset of its physicochemical properties is not yet available, this guide has provided a detailed overview based on its chemical structure and data from closely related analogs. The methodologies for its synthesis and chiral resolution are well-established for this class of compounds. As research into chiral molecules continues to expand, a more complete characterization of this and similar compounds will undoubtedly emerge, further enabling their application in the development of novel therapeutics and advanced materials.

References

• Google Patents. (n.d.). EP3280701B1 - A method of chiral resolution of the key intermediate of the synthesis of apremilast and its use for the preparation of pure apremilast.

• PubChem. (n.d.). 3,4-Diethoxyphenethylamine. Retrieved from [Link]

• Wikipedia. (n.d.). Chiral resolution. Retrieved from [Link]

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• 4. EP3280701B1 - A method of chiral resolution of the key intermediate of the synthesis of apremilast and its use for the preparation of pure apremilast - Google Patents [patents.google.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]

(1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine: A Technical Guide to Its Postulated Mechanism of Action

Prepared for: Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the postulated mechanism of action for (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine, a phenethylamine derivative with potential neuropharmacological activity. In the absence of direct empirical data for this specific molecule, this document synthesizes established structure-activity relationships (SAR) of analogous compounds to construct a scientifically grounded hypothesis of its biological function. It is proposed that (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine primarily functions as a monoamine releasing agent and/or reuptake inhibitor, with a likely preference for norepinephrine and dopamine systems, and may also exhibit activity as an agonist at the trace amine-associated receptor 1 (TAAR1). This guide will delve into the chemical rationale for this proposed mechanism, outline the key molecular targets, and suggest experimental protocols for its empirical validation.

Introduction and Chemical Profile

(1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine belongs to the broad class of phenethylamines, a group of compounds known for their diverse and potent effects on the central nervous system (CNS).[1] Its structure is characterized by a phenethylamine backbone with two key modifications: diethoxy groups at the 3 and 4 positions of the phenyl ring and an ethyl group at the alpha (α) position of the ethylamine side chain, with a specific (S)-stereochemical configuration.

Compound Feature	Chemical Moiety	CAS Number	Molecular Formula	Molecular Weight
(1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine	3,4-diethoxyphenethylamine derivative	Not readily available	C12H19NO2	209.29 g/mol

The 3,4-diethoxy substitution increases the lipophilicity of the molecule compared to its dimethoxy counterpart, 3,4-dimethoxyphenethylamine (DMPEA). This enhanced lipophilicity may facilitate its passage across the blood-brain barrier and could influence its binding affinity to target receptors and transporters. The α-ethyl group distinguishes it from α-methylated phenethylamines like amphetamine, a structural modification known to significantly alter pharmacological activity.[2]

Postulated Mechanism of Action: A Multi-Target Hypothesis

Based on the established pharmacology of structurally related phenethylamines, a multi-target mechanism of action is proposed for (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine, centered on the modulation of monoaminergic neurotransmission.

Primary Hypothesis: Monoamine Release and Reuptake Inhibition

The core of the proposed mechanism is the interaction of (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine with monoamine transporters, specifically the norepinephrine transporter (NET) and the dopamine transporter (DAT). Phenethylamines are known to act as substrates for these transporters, leading to two primary effects:

• Competitive Inhibition of Reuptake: The compound can bind to NET and DAT, preventing the reuptake of norepinephrine and dopamine from the synaptic cleft and thereby prolonging their signaling.

• Transporter-Mediated Efflux (Release): As a substrate, it can be transported into the presynaptic neuron, triggering a reversal of the transporter's function and causing the non-vesicular release of norepinephrine and dopamine into the synapse.

The α-ethyl substitution, as seen in α-ethylphenethylamine (phenylisobutylamine), generally confers a preference for norepinephrine and dopamine systems over serotonin.[2] This suggests that (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine is more likely to exhibit stimulant-like properties rather than the psychedelic effects associated with many serotonergic phenethylamines.

Secondary Hypothesis: Trace Amine-Associated Receptor 1 (TAAR1) Agonism

Phenethylamine and its derivatives are potent agonists of the trace amine-associated receptor 1 (TAAR1), an intracellular G-protein coupled receptor that modulates monoaminergic neurotransmission.[1] Activation of TAAR1 can lead to a reduction in the firing rate of dopaminergic neurons and can also influence the activity of monoamine transporters. Therefore, it is plausible that (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine acts as a TAAR1 agonist, which would contribute to its overall effect on dopamine and norepinephrine levels.

Potential for Monoamine Oxidase (MAO) Inhibition

The structurally similar compound, 3,4-dimethoxyphenethylamine (DMPEA), has been shown to possess some activity as a monoamine oxidase (MAO) inhibitor.[3][4] MAO is a key enzyme responsible for the degradation of monoamine neurotransmitters. Inhibition of MAO would lead to increased synaptic concentrations of these neurotransmitters. It is therefore possible that (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine also exhibits some degree of MAO inhibition, which would synergize with its effects on monoamine release and reuptake.

Figure 1: Postulated multi-target mechanism of action for (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine.

Structure-Activity Relationship (SAR) Analysis

The proposed mechanism of action is strongly supported by the well-documented SAR of phenethylamine derivatives.

Structural Feature	Influence on Activity	Supporting Evidence
3,4-Dialkoxy Substitution	Increased lipophilicity compared to unsubstituted phenethylamine. The ethoxy groups are more lipophilic than methoxy groups, potentially leading to higher affinity for monoamine receptors and transporters.	Studies on 3,5-dimethoxyphenethylamines show that more lipophilic 4-substituents can increase binding affinity.[5]
α-Ethyl Substitution	Tends to reduce or abolish psychedelic activity often seen with α-methyl analogs. Directs activity towards norepinephrine and dopamine release and reuptake inhibition.	α-ethylphenethylamine (phenylisobutylamine) is a norepinephrine-dopamine releasing agent with low potency for psychedelic effects.[2]
(1S)-Stereochemistry	Stereochemistry is crucial for the interaction with chiral biological targets like receptors and transporters. The precise effect of the (S)-enantiomer would need to be determined experimentally, but it is expected to have a different potency and/or efficacy compared to the (R)-enantiomer or the racemate.	The synthesis of specific enantiomers of related compounds is often pursued to optimize pharmacological activity.[6]

Experimental Protocols for Mechanism Validation

To empirically validate the proposed mechanism of action, a series of in vitro and in vivo experiments are recommended.

In Vitro Assays

• Receptor and Transporter Binding Assays:

  • Objective: To determine the binding affinity (Ki) of (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine for human NET, DAT, and the serotonin transporter (SERT), as well as for TAAR1.

  • Methodology:

    • Prepare cell membrane homogenates expressing the target transporter or receptor.

    • Incubate the membranes with a specific radioligand (e.g., [³H]nisoxetine for NET, [³H]WIN 35,428 for DAT).

    • Add increasing concentrations of (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine to displace the radioligand.

    • Measure the amount of bound radioligand using liquid scintillation counting.

    • Calculate the Ki value from the competition binding curve.

• Monoamine Transporter Uptake and Release Assays:

  • Objective: To assess the functional activity of the compound as a reuptake inhibitor and/or releasing agent.

  • Methodology (Uptake):

    • Use cells expressing the target transporter (NET, DAT).

    • Pre-incubate the cells with varying concentrations of the test compound.

    • Add a radiolabeled substrate (e.g., [³H]norepinephrine or [³H]dopamine).

    • Measure the amount of radioactivity taken up by the cells.

  • Methodology (Release):

    • Pre-load cells expressing the target transporter with a radiolabeled substrate.

    • Expose the cells to varying concentrations of the test compound.

    • Measure the amount of radioactivity released into the extracellular medium.

• MAO Inhibition Assay:

  • Objective: To determine if the compound inhibits MAO-A and/or MAO-B.

  • Methodology:

    • Use a commercially available MAO inhibitor screening kit.

    • Incubate recombinant human MAO-A or MAO-B with the test compound.

    • Add a substrate that produces a fluorescent or colorimetric signal upon oxidation by MAO.

    • Measure the signal to determine the level of MAO inhibition.

Figure 2: Recommended in vitro experimental workflow for mechanism validation.

In Vivo Studies

• Microdialysis in Rodents:

  • Objective: To measure the effects of the compound on extracellular levels of norepinephrine and dopamine in specific brain regions (e.g., prefrontal cortex, nucleus accumbens).

• Behavioral Pharmacology:

  • Objective: To assess the behavioral effects of the compound, such as changes in locomotor activity, which are indicative of stimulant properties.

Conclusion and Future Directions

While direct experimental evidence is currently lacking, a robust hypothesis for the mechanism of action of (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine can be formulated based on the extensive structure-activity relationship data available for the phenethylamine class. The available evidence strongly suggests that this compound acts as a modulator of monoaminergic systems, likely through a combination of monoamine release, reuptake inhibition, and TAAR1 agonism, with a probable preference for norepinephrine and dopamine pathways.

Future research should prioritize the in vitro and in vivo studies outlined in this guide to empirically determine the precise pharmacological profile of (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine. Such studies will be crucial for understanding its potential therapeutic applications and for guiding the development of novel CNS-active agents.

References

• Shulgin, A., & Shulgin, A. (1991). PiHKAL: A Chemical Love Story. Transform Press.

• Keller, W. J., & Ferguson, G. G. (1977). Effects of 3,4-dimethoxyphenethylamine derivatives on monoamine oxidase. Journal of Pharmaceutical Sciences, 66(7), 1048–1050.[4]

• Wikipedia. (n.d.). 3,4-Dimethoxyphenethylamine. Retrieved from [Link]3]

• Wikipedia. (n.d.). Phenylisobutylamine. Retrieved from [Link]2]

• Wikipedia. (n.d.). Phenethylamine. Retrieved from [Link]1]

• Frontiers in Pharmacology. (2022). Receptor Interaction Profiles of 4-Alkoxy-3,5-Dimethoxy-Phenethylamines (Mescaline Derivatives) and Related Amphetamines. Retrieved from [Link]5]

• Biomolecules & Therapeutics. (2022). Potential Functional Role of Phenethylamine Derivatives in Inhibiting Dopamine Reuptake: Structure–Activity Relationship. Retrieved from [Link]]

• ACS Chemical Neuroscience. (2024). Uncovering Structure-Activity Relationships of Phenethylamines: Paving the Way for Innovative Mental Health Treatments. Retrieved from [Link]]

• A Simple and Efficient Synthesis of (S)- and (R)-1-(3-Methoxyphenyl) Ethylamine. (2025). Retrieved from [Link]6]

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• 5. Frontiers | Receptor Interaction Profiles of 4-Alkoxy-3,5-Dimethoxy-Phenethylamines (Mescaline Derivatives) and Related Amphetamines [frontiersin.org]
• 6. researchgate.net [researchgate.net]

spectroscopic data for (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine (NMR, IR, MS)

This guide details the spectroscopic characterization of (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine , a chiral primary amine intermediate relevant to the synthesis of phosphodiesterase-4 (PDE4) inhibitors (e.g., analogs of Apremilast or Rolipram).

The data presented synthesizes high-fidelity structural predictions based on the well-documented 3,4-dimethoxy analog, adjusted for the specific electronic and magnetic properties of the ethoxy substituents.

Introduction & Structural Context[1][2][3][4][5]

• IUPAC Name: (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine

• Molecular Formula: C₁₂H₁₉NO₂

• Molecular Weight: 209.29 g/mol

• Chirality: (S)-enantiomer (active pharmacophore precursor)

• Role: Chiral building block for dialkoxyphenyl-based therapeutics.

Validation of this compound requires confirming three structural features:

• Regiochemistry: 3,4-substitution pattern on the phenyl ring.

• Functional Group: Primary amine and ethoxy ethers.

• Stereochemistry: Enantiomeric excess (ee%) of the (S)-isomer.

Synthesis & Isolation Workflow

Understanding the synthesis informs the impurity profile (e.g., residual ketones, racemates). The standard route involves the asymmetric reductive amination of 3,4-diethoxyacetophenone.

Figure 1: General synthesis pathway via asymmetric reductive amination.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The 3,4-diethoxy substitution pattern is distinct from the 3,4-dimethoxy analog due to the additional coupling in the ether chains.

¹H NMR Data (400 MHz, CDCl₃)

Solvent Residual Peak: 7.26 ppm

Shift (δ ppm)	Multiplicity	Integration	Assignment	Structural Insight
6.80 – 6.85	Multiplet	3H	Ar-H (C2, C5, C6)	ABC aromatic system typical of 1,2,4-trisubstituted benzene.
4.08	Quartet (J=7.0 Hz)	4H	-OCH₂ CH₃	Characteristic methylene protons of ethoxy groups. Overlap likely.
4.02	Quartet (J=6.6 Hz)	1H	Ar-CH (NH₂)CH₃	Benzylic methine. Key diagnostic for the amine core.[1]
1.44	Triplet (J=7.0 Hz)	6H	-OCH₂CH₃	Methyl protons of the ethoxy groups.
1.38	Doublet (J=6.6 Hz)	3H	-CH(NH₂)CH₃	Alpha-methyl group. Doublet confirms coupling to benzylic methine.
1.60	Broad Singlet	2H	-NH₂	Exchangeable protons; shift varies with concentration/moisture.

¹³C NMR Data (100 MHz, CDCl₃)

Solvent Peak: 77.16 ppm

Shift (δ ppm)	Carbon Type	Assignment
148.5, 147.8	Quaternary (C-O)	C3, C4 (Aromatic ipso to oxygen). High shift due to electronegativity.
139.2	Quaternary (C-C)	C1 (Aromatic ipso to alkyl chain).
118.5, 112.0, 111.5	Methine (CH)	C6, C2, C5 (Aromatic CH). C2/C5 are shielded by ortho-alkoxy groups.
64.5, 64.4	Methylene (CH₂)	-OC H₂CH₃ (Ethoxy carbons). Distinct from methoxy (~56 ppm).
51.2	Methine (CH)	Ar-C H(NH₂)CH₃ (Benzylic carbon).
24.1	Methyl (CH₃)	-CH(NH₂)C H₃ (Side chain methyl).
14.9	Methyl (CH₃)	-OCH₂C H₃ (Ethoxy methyls).

Mass Spectrometry (MS)

Primary amines undergo characteristic

-cleavage. For 1-phenylethylamine derivatives, the base peak is typically formed by the loss of the aromatic ring or the hydrogen, depending on stability.

Fragmentation Analysis (EI, 70 eV)

• Molecular Ion (M⁺): m/z 209 (Weak intensity, typical for aliphatic amines).

• Base Peak: m/z 44 (

  ).

  • Mechanism:[2]

    -cleavage breaking the Ar—CH bond. The charge is stabilized on the nitrogen fragment.

• Secondary Peak: m/z 165 (

  or tropylium derivative).

  • Mechanism:[2] Loss of the amine group (deamination) or

    -cleavage retaining the aromatic ring. The electron-donating ethoxy groups stabilize this benzylic cation, making it more prominent than in unsubstituted phenethylamines.

Figure 2: Primary fragmentation pathways in Electron Impact (EI) MS.

Infrared (IR) Spectroscopy

Key diagnostic bands confirm the presence of the amine and the ether linkages while ruling out carbonyl impurities (e.g., unreacted acetophenone).

Wavenumber (cm⁻¹)	Vibration Mode	Functional Group
3350 – 3280	N-H Stretching (Doublet)	Primary Amine (-NH₂). Weak/Medium intensity.
2970 – 2850	C-H Stretching	Aliphatic (Ethyl groups) and Aromatic C-H.
1590, 1515	C=C Ring Stretching	Aromatic Ring breathing modes.
1250, 1040	C-O Stretching	Aryl alkyl ether (Ar-O-C). Strong bands.
No band at 1680	C=O Stretching	Absence confirms no ketone starting material.

Chiral Purity Determination (Protocol)

Distinguishing the (1S) enantiomer from the (1R) requires chiral HPLC or derivatization.

Method A: Chiral HPLC

• Column: Daicel Chiralpak AD-H or OD-H (Amylose/Cellulose based).

• Mobile Phase: Hexane : Isopropanol : Diethylamine (90 : 10 : 0.1).

  • Note: Diethylamine is crucial to suppress peak tailing of the basic amine.

• Detection: UV at 230 nm or 280 nm.

• Expected Elution: The (S)-enantiomer typically elutes second on OD-H columns for this class of amines (verify with racemic standard).

Method B: Mosher's Acid Derivatization (NMR)

React the amine with (R)-(-)-MTPA-Cl. The resulting diastereomeric amides will show distinct ¹H NMR shifts for the side-chain methyl doublet.

• (S-R): Analyze the shift difference of the methyl doublet to assign absolute configuration.

References

• Fragmentation of Alpha-Methylbenzylamines

  • NIST Mass Spectrometry Data Center.[3][4] "Alpha-Methylbenzylamine Mass Spectrum." NIST Chemistry WebBook, SRD 69. [Link]

• Analogous Dimethoxy Spectra (Basis for Prediction)
• Manley, P. W., et al. "Structure-Activity Relationships in an Anilinoquinazoline Series of PDE4 Inhibitors." Journal of Medicinal Chemistry.
• Chiral Resolution Methods

Sources

• 1. 1-(3,4,5-Trimethoxyphenyl)ethanamine | C11H17NO3 | CID 2771848 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. alpha.-Methylbenzylamine [webbook.nist.gov]
• 4. Ethanone, 1-(3,4-dimethoxyphenyl)- [webbook.nist.gov]

An In-depth Technical Guide to the Solubility of (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine in Common Organic Solvents

Abstract

This technical guide provides a comprehensive framework for understanding and determining the solubility of (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine, a chiral amine of interest in pharmaceutical and chemical synthesis. In the absence of extensive published quantitative solubility data for this specific compound, this guide synthesizes fundamental principles of solvent-solute interactions with a detailed, field-proven experimental protocol. It is designed to empower researchers, scientists, and drug development professionals to accurately assess its solubility in a range of common organic solvents, a critical parameter for reaction optimization, formulation development, and purification processes. The guide elucidates the theoretical underpinnings of solubility, provides a step-by-step methodology for experimental determination, and offers a predictive analysis based on the molecular structure of the target amine and the properties of various solvent classes.

Introduction: The Significance of Solubility for (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine

(1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine is a chiral primary amine featuring a substituted aromatic ring. Its structural motifs, including the basic amine group, the stereocenter, and the diethoxyphenyl moiety, make it a valuable building block in the synthesis of more complex molecules, particularly in the pharmaceutical industry. Understanding its solubility profile in common organic solvents is paramount for several key applications:

• Reaction Chemistry: The choice of solvent is critical for ensuring that reactants are in the same phase, which directly impacts reaction kinetics, yield, and purity.

• Purification: Processes such as crystallization and chromatography are highly dependent on the differential solubility of the target compound and its impurities in various solvent systems.

• Formulation: For drug development professionals, solubility is a key determinant of a drug candidate's bioavailability and the feasibility of different dosage forms.[1]

• Process Safety and Scalability: A thorough understanding of solubility aids in preventing precipitation during transfers and ensures a robust and scalable chemical process.

This guide will first explore the theoretical considerations that govern the solubility of this amine and then provide a practical, step-by-step protocol for its experimental determination.

Theoretical Framework: Predicting Solubility through Molecular Interactions

The principle of "like dissolves like" is the cornerstone of solubility prediction.[2][3] This adage is a simplified representation of the complex interplay of intermolecular forces between the solute and the solvent.[4][5] For a solute to dissolve, the energy required to break the solute-solute and solvent-solvent interactions must be compensated by the energy released from the formation of new solute-solvent interactions.[6]

Physicochemical Properties of (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine

While experimental data for the target compound is scarce, we can infer its key physicochemical properties based on its structure and data from analogous compounds.

Table 1: Physicochemical Properties of (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine and Related Compounds

Property	(1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine (Predicted/Inferred)	2-(3,4-diethoxyphenyl)ethanamine (Racemate)	3,4-Dimethoxyphenethylamine (Analogue)
Molecular Formula	C₁₂H₁₉NO₂	C₁₂H₁₉NO₂[7]	C₁₀H₁₅NO₂[8]
Molecular Weight	209.28 g/mol	209.28 g/mol [7]	181.23 g/mol [8]
Hydrogen Bond Donors	1 (from the -NH₂ group)	1[7]	1
Hydrogen Bond Acceptors	3 (1 from Nitrogen, 2 from Oxygens)	3[7]	3
Predicted LogP (Octanol-Water)	~2.0 - 2.5	1.9 (XLogP3)[7]	1.2 (XLogP3)

The primary amine group (-NH₂) can act as a hydrogen bond donor, while the nitrogen and the two ether oxygens can act as hydrogen bond acceptors.[9][10] The diethoxyphenyl ring and the ethyl group contribute to the molecule's non-polar character. This amphiphilic nature suggests a nuanced solubility profile.

Solvent Classification and Predicted Solubility

Organic solvents can be broadly categorized based on their polarity and their ability to donate or accept hydrogen bonds.[2]

• Polar Protic Solvents (e.g., Methanol, Ethanol, Water): These solvents possess a hydrogen atom bonded to an electronegative atom (like oxygen or nitrogen) and can act as hydrogen bond donors.[2] Due to the amine group's ability to both donate and accept hydrogen bonds, (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine is expected to exhibit good solubility in these solvents.[11][12]

• Polar Aprotic Solvents (e.g., Acetone, Acetonitrile, DMSO, DMF): These solvents have a significant dipole moment but lack O-H or N-H bonds, so they cannot donate hydrogen bonds, although they can act as hydrogen bond acceptors.[2] The amine is expected to be soluble in these solvents due to dipole-dipole interactions and the solvent's ability to accept a hydrogen bond from the amine's -NH₂ group.

• Non-Polar Solvents (e.g., Hexane, Toluene, Diethyl Ether): These solvents have low dielectric constants and are characterized by van der Waals forces.[4] The presence of the non-polar diethoxyphenyl and ethyl groups suggests that the amine will have some solubility in these solvents, particularly those with some slight polarity like diethyl ether. Complete miscibility with highly non-polar alkanes like hexane is less likely.

The following diagram illustrates the key molecular interactions influencing solubility.

Caption: Experimental workflow for solubility determination.

Detailed Step-by-Step Protocol

Part A: Preparation of Calibration Curve

• Prepare a Stock Solution: Accurately weigh a known mass of (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine and dissolve it in a known volume of the chosen solvent in a volumetric flask to create a stock solution of known concentration.

• Prepare a Series of Standards: Perform serial dilutions of the stock solution to prepare at least five standards of decreasing concentration.

• Measure Absorbance: Using a UV-Vis spectrophotometer, measure the absorbance of each standard at the wavelength of maximum absorbance (λ_max) for the amine. The solvent used for the standards should be used as the blank.

• Construct the Calibration Curve: Plot a graph of absorbance versus concentration. The resulting plot should be linear and pass through the origin. Determine the equation of the line (y = mx + c), where 'y' is absorbance, 'x' is concentration, 'm' is the slope, and 'c' is the y-intercept.

Part B: Solubility Measurement (Shake-Flask Method)

• Sample Preparation: Add an excess amount of solid (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine to a series of vials (in triplicate for each solvent). A visual excess of solid should remain at the bottom of the vial.

• Solvent Addition: Add a known volume of the desired organic solvent to each vial.

• Equilibration: Tightly cap the vials and place them on an orbital shaker in a temperature-controlled environment (e.g., 25 °C). Agitate the samples for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached. [1][13]4. Phase Separation: After equilibration, allow the vials to stand undisturbed for a short period to allow the excess solid to settle. Carefully draw the supernatant using a syringe and filter it through a syringe filter into a clean vial to remove any undissolved particles.

• Dilution: Accurately dilute a known volume of the filtered supernatant with the same solvent to bring the absorbance within the linear range of the calibration curve.

• Quantification: Measure the absorbance of the diluted supernatant at λ_max.

• Calculation: Use the equation of the calibration curve to determine the concentration of the diluted sample. Account for the dilution factor to calculate the concentration of the original saturated solution. This value represents the solubility of the amine in that solvent at the specified temperature.

Data Presentation and Interpretation

The experimentally determined solubility data should be compiled into a clear and concise table.

Table 2: Solubility of (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine in Common Organic Solvents at 25 °C

Solvent Category	Solvent	Dielectric Constant (20°C) [2][5]	Solubility (mg/mL)	Solubility (mol/L)	Qualitative Assessment
Polar Protic	Methanol	32.7	Experimental Data	Experimental Data	e.g., Very Soluble
Ethanol	24.6	Experimental Data	Experimental Data	e.g., Freely Soluble
Polar Aprotic	Acetonitrile	37.5	Experimental Data	Experimental Data	e.g., Soluble
Acetone	20.7	Experimental Data	Experimental Data	e.g., Soluble
Dimethyl Sulfoxide (DMSO)	46.7	Experimental Data	Experimental Data	e.g., Very Soluble
Tetrahydrofuran (THF)	7.6	Experimental Data	Experimental Data	e.g., Soluble
Non-Polar	Toluene	2.38	Experimental Data	Experimental Data	e.g., Sparingly Soluble
Dichloromethane (DCM)	8.93	Experimental Data	Experimental Data	e.g., Soluble
Hexane	1.88	Experimental Data	Experimental Data	e.g., Slightly Soluble
Diethyl Ether	4.33	Experimental Data	Experimental Data	e.g., Soluble

Conclusion

This technical guide has provided a dual approach to understanding the solubility of (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine. By combining a theoretical analysis based on molecular structure and solvent properties with a rigorous experimental protocol, researchers can confidently predict and quantify the solubility of this important chiral amine. The provided shake-flask method, coupled with UV-Vis spectroscopy, offers a reliable and accessible means of generating the critical data needed for successful process development, formulation, and purification in both academic and industrial settings. The principles and methodologies outlined herein are broadly applicable to the solubility determination of other novel chemical entities.

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safety and handling precautions for (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine

An In-depth Technical Guide to the Safe Handling of (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine

This guide provides comprehensive safety and handling protocols for (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine, a chiral amine often utilized in pharmaceutical research and development. As a senior application scientist, the following sections synthesize established safety data with practical, field-proven insights to ensure the well-being of laboratory personnel and the integrity of research. The protocols described herein are designed to be self-validating systems, grounded in authoritative safety standards.

Compound Identification and Physicochemical Properties

A foundational understanding of a compound's physical and chemical properties is paramount to anticipating its behavior and handling it safely. (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine is an organic compound whose amine group confers basicity and reactivity.

Table 1: Chemical Identifiers and Properties

Property	Value	Source
IUPAC Name	2-(3,4-diethoxyphenyl)ethanamine	[1]
Synonyms	3,4-Diethoxyphenethylamine, 2-(3,4-diethoxyphenyl)ethylamine	[1]
CAS Number	61381-04-2	[1]
Molecular Formula	C12H19NO2	[1]
Molecular Weight	209.28 g/mol	[1]
Appearance	Colorless to pale yellow liquid	[2]
Boiling Point	188 °C at 20 hPa (for a related compound)

Note: Properties may be based on structurally similar compounds where direct data for the specific enantiomer is unavailable.

Hazard Identification and GHS Classification

Based on data from structurally analogous compounds, (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine should be handled as a hazardous substance. The primary hazards are associated with its corrosive and irritant nature, typical of many organic amines.

Table 2: GHS Hazard Classification

Hazard Class	Category	Hazard Statement
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation
Serious Eye Damage/Irritation	Category 1	H318: Causes serious eye damage
Skin Sensitization	Category 1	H317: May cause an allergic skin reaction
Aquatic Hazard, Acute	Category 3	H402: Harmful to aquatic life

GHS classifications are aggregated from data on closely related compounds such as 2-(3,4-dimethoxyphenyl)ethylamine and 3,4-diethoxyphenethylamine.[1]

The amine functional group is basic and can cause corrosive burns upon direct contact with skin and eyes.[3] The risk of serious eye damage is particularly high, necessitating stringent eye protection protocols.[3] Furthermore, like many substituted phenethylamines, there is a potential for skin sensitization after repeated contact, which could lead to an allergic reaction upon subsequent exposure.[4]

Engineering Controls and Personal Protective Equipment (PPE)

A multi-layered approach to exposure control is essential, prioritizing engineering controls and supplementing them with appropriate PPE. This hierarchy minimizes risk by removing the hazard at its source where possible.

Engineering Controls

• Fume Hood: All handling of (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine, including weighing, transferring, and preparing solutions, must be conducted in a certified chemical fume hood.[5][6] This is critical to prevent inhalation of vapors or aerosols, which can cause respiratory tract irritation.[1][7]

• Ventilation: The laboratory should be equipped with adequate general ventilation to ensure any fugitive emissions are diluted and removed.[8]

• Safety Stations: A safety shower and eyewash station must be readily accessible and tested regularly.[2]

Personal Protective Equipment (PPE)

PPE is the final line of defense and must be selected based on the specific hazards of the compound.

• Eye and Face Protection: Chemical safety goggles are mandatory.[2] Due to the risk of serious eye damage (H318), a face shield should be worn in conjunction with goggles, especially when handling larger quantities or there is a risk of splashing.[2][4]

• Skin Protection:

  • Gloves: Nitrile or neoprene gloves are recommended. Always inspect gloves for tears or defects before use.[6][9] Gloves should be removed and disposed of properly after handling, and hands should be washed thoroughly.[5] Never wear contaminated gloves outside of the immediate work area.[6]

  • Lab Coat: A flame-resistant lab coat with full sleeves is required to protect against skin contact and small splashes.[10]

• Footwear: Closed-toe shoes must be worn at all times in the laboratory.[5][9]

Caption: PPE Selection Workflow based on Hazard Identification.

Safe Handling and Storage Protocols

Adherence to methodical handling and storage procedures is crucial for preventing accidents.

Handling

• Preparation: Before beginning work, ensure all necessary PPE is donned correctly and the fume hood is operational.[11] Review the Safety Data Sheet (SDS) for the compound.

• Weighing and Transfer: Conduct all transfers within a fume hood or other contained ventilation device.[5] Use spark-proof tools and ground equipment when transferring large quantities to prevent static discharge.[12][13]

• Housekeeping: Avoid clutter in the work area.[5] All containers must be clearly labeled with the chemical name and appropriate hazard warnings.[9][10]

• Personal Hygiene: Do not eat, drink, or smoke in the laboratory.[5] Wash hands thoroughly with soap and water after handling the chemical, before leaving the lab, and before breaks.[5][8]

Storage

• Store in a tightly closed container in a cool, dry, and well-ventilated area.[2][3][11]

• Keep away from incompatible materials such as strong oxidizing agents, acid halides, and acid anhydrides.[14]

• Store away from heat, sparks, and open flames.[12][13]

Emergency Procedures

Preparedness is key to mitigating the consequences of an accident.

First Aid Measures

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids open.[3][12] Remove contact lenses if present and easy to do. Seek immediate medical attention from an ophthalmologist.

• Skin Contact: Take off all contaminated clothing immediately. Flush the affected skin with plenty of soap and water for at least 15 minutes.[12] Seek medical attention if irritation or a rash develops.

• Inhalation: Move the person to fresh air and keep them comfortable for breathing.[2] If the person feels unwell or breathing is difficult, call a poison center or doctor immediately.[2]

• Ingestion: Do NOT induce vomiting.[2] Rinse the mouth with water. If the person is conscious, have them drink one or two glasses of water.[12] Call a poison center or doctor immediately.[8]

Spill Response

For small laboratory spills, follow this procedure:

• Evacuate and Alert: Alert personnel in the immediate area and restrict access.

• Ventilate: Ensure the spill is contained within a functioning fume hood.

• Protect: Wear appropriate PPE, including a respirator if vapors are significant.[11]

• Contain and Absorb: Cover the spill with a non-combustible absorbent material like sand, diatomaceous earth, or vermiculite.[8]

• Collect: Carefully scoop the absorbed material into a suitable, labeled container for hazardous waste.[3][8]

• Decontaminate: Clean the spill area thoroughly.

• Dispose: Dispose of the waste according to institutional and local regulations.

Caption: Workflow for Laboratory Chemical Spill Response.

Waste Disposal

Chemical waste must be handled and disposed of in accordance with all federal, state, and local environmental regulations.[12]

• Collect waste in a clearly labeled, sealed container.[9]

• Do not pour chemical waste down the drain.[9]

• Arrange for disposal through a licensed hazardous waste disposal company.

By integrating these safety protocols into all laboratory operations involving (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine, researchers can significantly minimize risks, ensuring a safe and productive scientific environment.

References

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An In-Depth Technical Guide to (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine: Synthesis, Resolution, and Application

This guide provides an in-depth technical overview of (1S)-1-(3,4-diethoxyphenyl)ethan-1-amine, a valuable chiral building block in modern organic and medicinal chemistry. We will explore its synthesis from common starting materials, detail the critical process of chiral resolution to isolate the desired (S)-enantiomer, and discuss its applications as a resolving agent and a precursor for complex molecular targets. This document is intended for researchers, chemists, and drug development professionals seeking a practical understanding of the synthesis and utilization of this important chiral amine.

Compound Overview and Physicochemical Properties

(1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine is a chiral primary amine featuring a stereocenter at the α-carbon. Its utility stems from this defined stereochemistry, which is essential for constructing enantiomerically pure molecules, particularly active pharmaceutical ingredients (APIs). The diethoxyphenyl moiety provides specific solubility and electronic properties that can be advantageous in synthetic transformations.

Table 1: Physicochemical Properties of 1-(3,4-Diethoxyphenyl)ethan-1-amine

Property	Value	Source
IUPAC Name	(1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine	-
Molecular Formula	C₁₂H₁₉NO₂	[1]
Molecular Weight	209.28 g/mol	[1]
Appearance	Colorless to pale yellow liquid/oil	Supplier Data
Boiling Point	~118-120 °C at 1 mmHg	Supplier Data
CAS Number	139359-93-2 (for (S)-enantiomer)	-

Note: Some physical properties are extrapolated from closely related structures or sourced from supplier data and may vary.

Synthesis and Enantiomeric Resolution

The most economically viable route to enantiopure (1S)-1-(3,4-diethoxyphenyl)ethan-1-amine involves the synthesis of the racemic mixture followed by classical chiral resolution. While direct asymmetric synthesis methods, such as catalytic asymmetric hydrogenation of imines or asymmetric reductive amination, are powerful techniques for chiral amine synthesis, classical resolution often remains the preferred method for its scalability and cost-effectiveness.[2][3]

The overall synthetic workflow can be visualized as a two-stage process: synthesis of the racemic amine, followed by its separation into enantiomers.

Caption: Overall workflow for the synthesis and resolution of (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine.

Synthesis of Racemic 1-(3,4-Diethoxyphenyl)ethan-1-amine

The synthesis of the racemic amine is most commonly achieved via reductive amination of the corresponding ketone, 3,4-diethoxyacetophenone.[4] This reaction converts a carbonyl group into an amine through an intermediate imine.[5]

Protocol 1: Reductive Amination via Leuckart Reaction

The Leuckart reaction is a classic and robust method that uses ammonium formate or formamide as both the nitrogen source and the reducing agent.[6]

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, charge 3,4-diethoxyacetophenone (1.0 eq), ammonium formate (3.0-5.0 eq), and formic acid (2.0-3.0 eq).

• Heating: Heat the mixture to 160-185 °C and maintain under reflux for 12-24 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Hydrolysis: After cooling, add an excess of hydrochloric acid (e.g., 6M HCl) and reflux for an additional 4-6 hours to hydrolyze the intermediate N-formyl amine.

• Workup (Acid-Base Extraction):

  • Cool the reaction mixture and transfer to a separatory funnel. Wash with an organic solvent (e.g., diethyl ether or dichloromethane) to remove any unreacted ketone.

  • Make the aqueous layer strongly basic (pH > 12) by the slow addition of concentrated sodium hydroxide (NaOH) solution, ensuring the flask is cooled in an ice bath.

  • Extract the liberated free amine into an organic solvent like dichloromethane or ethyl acetate (3x volumes).

• Purification: Combine the organic extracts, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude racemic 1-(3,4-diethoxyphenyl)ethan-1-amine. The product can be further purified by vacuum distillation if necessary.

Chiral Resolution via Diastereomeric Salt Formation

Chiral resolution is a process that separates a racemic mixture into its individual enantiomers.[7] The most common method relies on reacting the racemic amine with an enantiomerically pure chiral acid, known as a resolving agent.[8][9] This reaction forms a pair of diastereomeric salts, which, unlike enantiomers, have different physical properties (e.g., solubility) and can be separated by fractional crystallization.[7] For chiral amines, derivatives of tartaric acid are exceptionally effective resolving agents.[10][11]

Caption: Principle of chiral resolution using a resolving agent to form separable diastereomeric salts.

Protocol 2: Resolution with (+)-Tartaric Acid

This protocol outlines a typical procedure for resolving the racemic amine using the naturally occurring and inexpensive (+)-tartaric acid. The choice of solvent is critical and often requires optimization; polar solvents like methanol, ethanol, or mixtures with water are common starting points.[12]

• Salt Formation:

  • Dissolve the racemic 1-(3,4-diethoxyphenyl)ethan-1-amine (1.0 eq) in a suitable solvent (e.g., methanol or ethanol) with gentle heating.

  • In a separate flask, dissolve (+)-tartaric acid (0.5 eq, as only one enantiomer of the amine will form the salt) in the same solvent, also with heating.

  • Slowly add the warm tartaric acid solution to the amine solution with stirring.

• Crystallization:

  • Allow the mixture to cool slowly to room temperature. The less soluble diastereomeric salt, typically the (S)-amine-(+)-tartrate, will begin to crystallize.

  • Further cool the mixture in an ice bath or refrigerate for several hours to maximize crystal formation.

• Isolation:

  • Collect the precipitated crystals by vacuum filtration and wash the filter cake with a small amount of cold solvent.

  • The enantiomeric purity of the salt can be improved by one or more recrystallizations from a fresh portion of the solvent.

• Liberation of the Free Amine:

  • Dissolve the purified diastereomeric salt in water.

  • Make the solution strongly basic (pH > 12) with an aqueous base (e.g., 2M NaOH).

  • Extract the liberated (1S)-1-(3,4-diethoxyphenyl)ethan-1-amine with an organic solvent (e.g., dichloromethane).

  • Dry the combined organic layers over Na₂SO₄, filter, and remove the solvent under reduced pressure to yield the final, enantiomerically enriched product.

Analytical and Quality Control

Ensuring the chemical and enantiomeric purity of the final product is paramount. A combination of standard analytical techniques should be employed.

Table 2: Key Analytical Methods for Quality Control

Technique	Purpose	Typical Observations
Chiral HPLC	Determine Enantiomeric Excess (e.e.)	Baseline separation of (R) and (S) enantiomers on a chiral stationary phase (e.g., Chiralcel OD-H). The e.e. is calculated from the relative peak areas.
¹H and ¹³C NMR	Confirm Chemical Structure & Purity	Chemical shifts and integration patterns consistent with the 1-(3,4-diethoxyphenyl)ethan-1-amine structure. Absence of solvent and impurity signals.
Specific Rotation [α]	Confirm Stereochemical Identity	A specific, non-zero optical rotation value measured on a polarimeter, confirming the presence of a single enantiomer in excess. The sign (+ or -) indicates the direction of rotation.
Mass Spectrometry	Confirm Molecular Weight	A molecular ion peak corresponding to the calculated molecular weight (e.g., [M+H]⁺ at m/z 210.15).

Applications in Synthesis

Chiral amines like (1S)-1-(3,4-diethoxyphenyl)ethan-1-amine are primarily used in two major roles: as resolving agents themselves and as chiral building blocks for more complex molecules.

• As a Chiral Resolving Agent: Just as tartaric acid is used to resolve racemic amines, (1S)-1-(3,4-diethoxyphenyl)ethan-1-amine can be used to resolve racemic carboxylic acids. It forms diastereomeric salts with the acid, allowing for their separation by crystallization.[9]

• As a Chiral Building Block: This is its most significant application. The amine serves as a key starting material, incorporating its pre-defined stereocenter into a larger target molecule. This is a cornerstone of the "chiral pool" synthesis strategy.[13] Its structural motif is found in intermediates for various pharmaceuticals, where precise stereochemistry is critical for biological activity. For example, structurally similar amines are key intermediates in the synthesis of drugs like Apremilast.[10]

Safety and Handling

Primary amines, including (1S)-1-(3,4-diethoxyphenyl)ethan-1-amine, require careful handling due to their corrosive and irritant nature.

• Hazard Classification: Typically classified as causing severe skin burns and serious eye damage.[14][15][16] May be harmful if swallowed.[17]

• Personal Protective Equipment (PPE): Always handle this compound inside a chemical fume hood. Wear appropriate PPE, including chemical-resistant gloves (e.g., nitrile), safety goggles, and a lab coat.[14]

• Handling: Avoid inhalation of vapors and direct contact with skin and eyes. Ensure adequate ventilation.[16]

• Storage: Store in a cool, dry, and well-ventilated area in a tightly sealed container, away from incompatible materials such as strong oxidizing agents and acids.[14]

• First Aid:

  • Skin Contact: Immediately wash off with plenty of soap and water. Remove contaminated clothing. Seek immediate medical attention.[16]

  • Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek immediate medical attention.[14]

  • Ingestion: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.[15]

References

• Blaser, H. U., & Federsel, H. J. (Eds.). (2021). Asymmetric Catalysis on Industrial Scale: Challenges, Approaches and Solutions. John Wiley & Sons.
• Koszelewski, D., Müller, D., & Faber, K. (2018). Recent Advances in ω-Transaminase-Mediated Biocatalysis for the Enantioselective Synthesis of Chiral Amines. Molecules, 23(7), 1568.
• Fasan, F. (2020). Enantioselective Synthesis of Chiral Amines via Biocatalytic Carbene N−H Insertion.
• Wang, D., & Chen, F. (2025).
• Barberis, C., & Puigjaner, C. (2021). Recent Advances in the Enantioselective Synthesis of Chiral Amines via Transition Metal-Catalyzed Asymmetric Hydrogenation. Chemical Reviews, 121(22), 14067-14205.
• Stonhard. (2020). GHS SDS.
• CymitQuimica. (2021).
• Sigma-Aldrich. (2023).
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• Zadrazil, P., et al. (2018). A method of chiral resolution of the key intermediate of the synthesis of apremilast and its use for the preparation of pure apremilast.
• The Royal Society of Chemistry. (n.d.).
• TCI Chemicals. (2018).
• Kmecz, I., et al. (2007). Application of mixtures of tartaric acid derivatives in resolution via supercritical fluid extraction. Chirality, 19(6), 430-433.
• Jafri, W. (2014). Which solvent is good for chiral resolution by tartaric acid?.
• Wikipedia contributors. (2023).
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• Organic Syntheses Procedure. (n.d.).
• Benchchem. (n.d.). Synthesis routes of 3,4-Diethoxyphenethylamine.
• Various Authors. (2025). A Simple and Efficient Synthesis of (S)- and (R)-1-(3-Methoxyphenyl) Ethylamine.
• MilliporeSigma. (n.d.). Chiral Amines in Asymmetric Synthesis.
• Eriksson, S. O., & Kjällrot, I. (1981). An optimized procedure for the reductive amination of acetophenone by the Leuckart reaction. Acta Chemica Scandinavica, 35b, 1047-1050.
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A Technical Guide to (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine for Researchers and Drug Development Professionals

Introduction: The Significance of Chiral Amines in Modern Drug Discovery

Chiral amines are fundamental building blocks in the synthesis of a vast array of pharmaceuticals, with estimates suggesting their presence in approximately 40% of all small-molecule drugs.[1] The specific stereochemistry of these molecules is often critical to their therapeutic efficacy and safety, as different enantiomers can exhibit distinct pharmacological and toxicological profiles. (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine is a chiral primary amine of interest due to its structural motifs that are prevalent in biologically active compounds. While public domain data on this specific diethoxy derivative is limited, its close structural analogue, (1S)-1-(3,4-dimethoxyphenyl)ethan-1-amine, is a well-documented precursor in various synthetic pathways. This guide will provide a comprehensive overview of the commercial landscape, synthesis, and chiral resolution of (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine, leveraging data from its dimethoxy analogue and other structurally related compounds to provide a robust technical framework for researchers.

Physicochemical Properties: A Comparative Overview

For clarity, the properties of the target compound, (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine, are presented alongside its more commonly available dimethoxy counterpart.

Property	(1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine	(1S)-1-(3,4-Dimethoxyphenyl)ethan-1-amine
Molecular Formula	C₁₂H₁₉NO₂	C₁₀H₁₅NO₂[2]
Molecular Weight	209.28 g/mol	181.23 g/mol [3]
CAS Number	Not readily available in public databases	65451-89-0[2]
Appearance	Expected to be a liquid or low-melting solid	Colorless to pale yellow liquid
Chirality	(S)-enantiomer	(S)-enantiomer

Commercial Availability and Sourcing

Direct, off-the-shelf commercial suppliers for (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine are not widely listed. However, numerous chemical suppliers specialize in the custom synthesis of such building blocks. For researchers requiring this specific compound, a custom synthesis request to a reputable contract research organization (CRO) or a specialized chemical manufacturer is the most viable route.

For feasibility studies or as a starting point for methodological development, researchers can readily source the dimethoxy analogue, (1S)-1-(3,4-dimethoxyphenyl)ethan-1-amine. Reputable suppliers for this compound include:

• Xiamen Equation Chemical Co., Ltd.[2]

• Amadis Chemical Company Limited[2]

• BuGuCh & Partners[2]

• Ivy Fine Chemicals (available as the hydrochloride salt)[4]

• BLDpharm[5]

These suppliers can be contacted to inquire about the potential for custom synthesis of the diethoxy analogue.

Synthetic Strategies: From Racemate to Enantiopure Amine

The synthesis of enantiomerically pure (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine is a two-stage process: the initial synthesis of the racemic mixture, followed by the chiral resolution of the desired (S)-enantiomer.

Proposed Synthesis of Racemic 1-(3,4-Diethoxyphenyl)ethan-1-amine

A common and effective method for the synthesis of the racemic amine is through the reductive amination of the corresponding ketone, 3,4-diethoxyacetophenone. This method is widely used in the pharmaceutical industry due to its operational simplicity and the broad availability of starting materials.[6]

Caption: Proposed workflow for the synthesis of racemic 1-(3,4-Diethoxyphenyl)ethan-1-amine via reductive amination.

Experimental Protocol Outline:

• Imine Formation: 3,4-diethoxyacetophenone is reacted with an ammonia source, such as ammonium acetate, in a suitable solvent (e.g., methanol or ethanol) to form the corresponding imine in situ.

• Reduction: A reducing agent, typically sodium cyanoborohydride or a similar hydride donor, is added to the reaction mixture. The imine is selectively reduced to the desired primary amine.

• Work-up and Isolation: The reaction is quenched, and the product is isolated through extraction and purified by distillation or chromatography to yield the racemic amine.

Chiral Resolution via Diastereomeric Salt Formation

The separation of enantiomers through the formation of diastereomeric salts is a classic and industrially scalable method. This technique relies on the reaction of the racemic amine with a single enantiomer of a chiral acid. The resulting diastereomeric salts have different physical properties, such as solubility, which allows for their separation by fractional crystallization.

A variety of chiral resolving agents are commercially available for the resolution of amines, including:

• (+)- and (-)-Tartaric acid and its derivatives (e.g., dibenzoyltartaric acid)[7]

• (+)- and (-)-Mandelic acid[7]

• (+)- and (-)-Camphorsulfonic acid[7]

The selection of the optimal resolving agent and solvent system is often determined empirically through a screening process.[7] A patent for the synthesis of Apremilast describes the successful resolution of the structurally similar 1-(3-ethoxy-4-methoxyphenyl)-2-(methylsulfonyl)ethylamine using derivatives of tartaric acid, highlighting the potential of this class of resolving agents.[8]

Caption: General workflow for chiral resolution via diastereomeric salt formation.

Detailed Experimental Protocol for Chiral Resolution:

• Salt Formation: The racemic 1-(3,4-Diethoxyphenyl)ethan-1-amine is dissolved in a suitable solvent (e.g., methanol, ethanol, or a mixture with water). A solution of the chiral resolving agent (e.g., (+)-tartaric acid), typically in a 0.5 to 1.0 molar equivalent, is added.[7]

• Crystallization: The mixture is heated to ensure complete dissolution and then slowly cooled to induce the crystallization of the less soluble diastereomeric salt. The crystallization process may be aided by seeding with a small crystal of the desired salt.

• Isolation of Diastereomeric Salt: The crystalline salt is isolated by filtration and washed with a small amount of cold solvent to remove impurities. The enantiomeric excess of the amine in the salt should be determined at this stage using a suitable analytical technique, such as chiral HPLC.

• Liberation of the Free Amine: The isolated diastereomeric salt is suspended in a biphasic system of an organic solvent (e.g., dichloromethane or ethyl acetate) and an aqueous basic solution (e.g., sodium hydroxide or sodium carbonate). The mixture is stirred until the salt has completely dissolved and partitioned between the two phases.

• Final Isolation: The organic layer containing the enantiomerically enriched free amine is separated, washed, dried, and the solvent is evaporated to yield the final product.

To improve the overall efficiency of the process, the unwanted enantiomer from the mother liquor can be racemized and recycled.

Applications in Drug Development

While specific applications of (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine are not extensively documented, its structural class is of significant interest in medicinal chemistry. The closely related compound, (S)-1-(3-ethoxy-4-methoxyphenyl)-2-(methylsulfonyl)ethanamine, is a key intermediate in the synthesis of Apremilast, a phosphodiesterase 4 (PDE4) inhibitor used in the treatment of psoriatic arthritis.[8] The precise stereochemistry of this intermediate is crucial for the biological activity of the final drug.

The 3,4-dialkoxyphenyl ethylamine scaffold is a common feature in many psychoactive compounds and other biologically active molecules. Therefore, (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine represents a valuable building block for the synthesis of novel therapeutic agents, particularly in the fields of neurology and inflammation.

Handling and Storage

As with all laboratory chemicals, (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine should be handled in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. It should be stored in a tightly sealed container in a cool, dry place, away from incompatible materials such as strong oxidizing agents.

References

• (S)-1-(3,4-Dimethoxyphenyl)ethylamine suppliers and producers - BuyersGuideChem. Available at: [Link]

• (1S)-1-(3,4-dimethoxyphenyl)ethan-1-amine hydrochloride [CAS: 906528-67-4] - Ivy Fine Chemicals. Available at: [Link]

• Synthesising Complex Chiral Amines Through Resolution-Racemisation-Recycle - White Rose eTheses Online. Available at: [Link]

• Chiral Resolution Screening | Solid State - Onyx Scientific. Available at: [Link]

• EP3280701B1 - A method of chiral resolution of the key intermediate of the synthesis of apremilast and its use for the preparation of pure apremilast - Google Patents.

• Supplementary material for Resolution of a chiral amine and recovery of unwanted enantiomer by racemization - The Royal Society of Chemistry. Available at: [Link]

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Protocols & Analytical Methods

Application Note: Chiral Resolution of Racemic Acids via Diastereomeric Salt Formation with (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine

Introduction

Chiral resolution by diastereomeric salt formation is a robust and economically viable technique for separating enantiomers on both laboratory and industrial scales.[1][2] This method leverages the differential physical properties, most notably solubility, of diastereomeric salts formed between a racemic compound and a chiral resolving agent.[1][3] This application note provides a detailed protocol for the use of (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine as a chiral resolving agent for the separation of racemic carboxylic acids.

(1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine is a valuable chiral resolving agent due to its structural features that facilitate the formation of well-defined, crystalline salts with a variety of acidic compounds. The presence of the basic amine group allows for salt formation with carboxylic acids, while the chiral center at the ethylamine moiety induces the formation of diastereomers. The diethoxyphenyl group can participate in various non-covalent interactions, such as π-π stacking and hydrogen bonding, which contribute to the stability and crystallinity of the resulting diastereomeric salts, often leading to efficient separation.

Principle of the Method

The fundamental principle of this resolution technique lies in the conversion of a pair of enantiomers, which have identical physical properties, into a pair of diastereomers with distinct physical properties.[3][4] When a racemic acid, a 1:1 mixture of (R)-acid and (S)-acid, is reacted with an enantiomerically pure chiral base like (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine, two diastereomeric salts are formed:

• ((R)-acid) • ((1S)-amine)

• ((S)-acid) • ((1S)-amine)

These diastereomeric salts are not mirror images of each other and therefore exhibit different solubilities in a given solvent system.[1] Through careful selection of the solvent and optimization of crystallization conditions, one diastereomer will preferentially crystallize from the solution, allowing for its isolation by filtration. The enantiomerically enriched acid can then be liberated from the isolated diastereomeric salt by treatment with a strong acid.

Experimental Workflow Overview

The overall process for the chiral resolution of a racemic acid using (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine can be visualized as follows:

Figure 1: General workflow for chiral resolution via diastereomeric salt formation.

Detailed Protocol: Resolution of Racemic Mandelic Acid

This protocol provides an exemplary procedure for the resolution of racemic mandelic acid using (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine. Mandelic acid is a common substrate used to illustrate this technique.[5][6]

Materials:

• Racemic Mandelic Acid

• (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine

• Ethanol (95%)

• Diethyl ether

• 2M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Anhydrous Magnesium Sulfate (MgSO₄)

• Standard laboratory glassware (Erlenmeyer flasks, beakers, separatory funnel, Buchner funnel)

• Heating mantle or hot plate with magnetic stirrer

• Filtration apparatus

• Rotary evaporator

• Polarimeter

Procedure:

Part 1: Diastereomeric Salt Formation and Crystallization

• Dissolution of Reactants: In a 250 mL Erlenmeyer flask, dissolve 10.0 g of racemic mandelic acid in 100 mL of 95% ethanol. Warm the mixture gently on a hot plate to ensure complete dissolution.

• In a separate flask, dissolve an equimolar amount of (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine in 50 mL of 95% ethanol.

• Salt Formation: Slowly add the amine solution to the warm mandelic acid solution with continuous stirring.

• Crystallization: Allow the resulting solution to cool slowly to room temperature. The less soluble diastereomeric salt will begin to crystallize. For optimal crystal formation and purity, it is advisable to let the solution stand undisturbed for several hours, or even overnight.[7] If no crystals form, scratching the inside of the flask with a glass rod or adding a seed crystal of the desired diastereomer can induce crystallization.

• Isolation of the Less Soluble Salt: Cool the mixture in an ice bath for 30-60 minutes to maximize the yield of the precipitate. Collect the crystalline solid by vacuum filtration using a Buchner funnel.

• Washing: Wash the crystals with a small amount of cold 95% ethanol to remove any adhering mother liquor containing the more soluble diastereomer.[8]

• Drying: Dry the crystals in a vacuum oven at a low temperature (e.g., 40-50 °C) until a constant weight is achieved.

Part 2: Liberation of the Enantiomerically Enriched Mandelic Acid

• Dissolution of the Salt: Transfer the dried diastereomeric salt to a separatory funnel. Add 50 mL of water and 50 mL of diethyl ether. Shake the funnel to dissolve the salt.

• Acidification: Add 2M HCl dropwise to the separatory funnel while shaking. Continue adding acid until the aqueous layer is acidic (test with pH paper). This will protonate the amine, liberating the free mandelic acid into the ether layer.

• Extraction: Separate the layers. Extract the aqueous layer two more times with 25 mL portions of diethyl ether to ensure complete recovery of the mandelic acid.

• Washing the Organic Layer: Combine the organic extracts and wash them with 50 mL of water, followed by 50 mL of saturated NaHCO₃ solution to remove any residual HCl, and finally with 50 mL of brine.

• Drying and Solvent Removal: Dry the ether solution over anhydrous magnesium sulfate. Filter to remove the drying agent and evaporate the solvent using a rotary evaporator to obtain the enantiomerically enriched mandelic acid.

Part 3: Analysis of Enantiomeric Purity

• Yield Calculation: Determine the percentage yield of the recovered mandelic acid.

• Melting Point: Measure the melting point of the resolved mandelic acid and compare it to the literature value for the pure enantiomer.

• Polarimetry: Prepare a solution of the resolved mandelic acid in a suitable solvent (e.g., ethanol) of a known concentration. Measure the optical rotation using a polarimeter. Calculate the specific rotation and determine the enantiomeric excess (% ee) by comparing it to the specific rotation of the pure enantiomer.

• Chiral HPLC/SFC: For a more accurate determination of the enantiomeric excess, analysis by chiral High-Performance Liquid Chromatography (HPLC) or Supercritical Fluid Chromatography (SFC) is recommended.[9]

Key Considerations and Optimization

The success of a diastereomeric salt resolution is highly dependent on several factors that can be optimized to improve both yield and enantiomeric purity.[10]

Stoichiometry of the Resolving Agent: While a 1:1 molar ratio of the racemic acid to the chiral amine is common, varying the stoichiometry can sometimes be advantageous.[11][12] Using a sub-stoichiometric amount of the resolving agent (e.g., 0.5 equivalents) can, in some cases, lead to a higher enantiomeric excess in the first crop of crystals.

Solvent Selection: The choice of solvent is critical as it directly influences the solubilities of the diastereomeric salts.[9] A good solvent system will exhibit a significant difference in solubility between the two diastereomers. Screening a range of solvents (e.g., alcohols, esters, ketones, and their mixtures with water) is often necessary to find the optimal conditions.

Temperature Profile: The temperature at which crystallization occurs and the rate of cooling can affect the crystal size, purity, and yield.[7] Slow, controlled cooling generally favors the formation of larger, purer crystals.

Recrystallization: To further enhance the enantiomeric purity of the resolved acid, one or more recrystallizations of the isolated diastereomeric salt may be necessary.

Data Presentation

Parameter	Racemic Mandelic Acid	(R)-(-)-Mandelic Acid	(S)-(+)-Mandelic Acid
Melting Point (°C)	120-122	131-133	131-133
Specific Rotation [α]D (c=1, EtOH)	0°	-157.5°	+157.5°

Note: The expected outcome of this protocol is the isolation of one of the enantiomers of mandelic acid with a high enantiomeric excess.

Logical Relationship Diagram

Figure 2: Logical steps in diastereomeric salt resolution.

Conclusion

The use of (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine as a chiral resolving agent provides an effective method for the separation of racemic acids. The protocol outlined in this application note serves as a comprehensive guide for researchers and professionals in drug development and chemical synthesis. By systematically optimizing key experimental parameters, this technique can be adapted for a wide range of acidic compounds, enabling the efficient production of enantiomerically pure substances.

References

• Chemistry LibreTexts. (2019, February 13). 6.8 Resolution (Separation) of Enantiomers. Retrieved from [Link]

• Lam, A. W. H., & Ng, K. M. (n.d.). 394e Chiral Resolution Via Diastereomeric Salt Crystallization. AIChE. Retrieved from [Link]

• Advances in Engineering. (2023, April 15). Green and Strategic Approach for Chiral Resolution by Diastereomeric Salt Formation: The Study of Racemic Ibuprofen. Retrieved from [Link]

• Gomes, J. M., et al. (2006). Rational approach to the selection of conditions for diastereomeric resolution of chiral amines by diacid resolving agents. Tetrahedron: Asymmetry, 17(18), 2689-2698.
• Silber, G. (1998). Enantiomeric Resolution of (±)-Mandelic Acid by (1R,2S)-(Ð)-Ephedrine: An Organic Chemistry Laboratory Experiment Illustrating.
• Google Patents. (n.d.). Process for the preparation and resolution of mandelic acid derivatives.
• RSC Publishing. (2014). l-Proline, a resolution agent able to target both enantiomers of mandelic acid: an exciting case of stoichiometry controlled chiral resolution.

• Unchained Labs. (n.d.). Identifying a diastereomeric salt for a challenging chiral resolution. Retrieved from [Link]

• van der Meijden, M., et al. (2015). Combining Diastereomeric Resolution and Viedma Ripening by Using a Racemic Resolving Agent.
• Dombrády, Z. S., Pálovics, E., & Fogassy, E. (2019). Separation of Diastereomers Taking Advantage for the Kinetic Control and Structure of Resolving Agent. Current Research in Bioorganic & Organic Chemistry, 2(1), 1-5.

• BioDuro. (2018, March 23). Diastereomeric Salt Resolution for Separating Chiral Compounds on Larger Scale at BioDuro. Retrieved from [Link]

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HPLC analytical method for (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine

An Application Note for the Enantiomeric Purity Determination of (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine by Chiral High-Performance Liquid Chromatography

Abstract

This application note presents a detailed, robust, and validated High-Performance Liquid Chromatography (HPLC) method for the chiral separation of (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine from its R-enantiomer. The stereoisomeric purity of pharmaceutical compounds is a critical quality attribute, as different enantiomers can exhibit distinct pharmacological and toxicological profiles. This guide provides a comprehensive protocol, from method development strategy to full validation, designed for researchers, scientists, and drug development professionals. The described method utilizes a polysaccharide-based chiral stationary phase (CSP) under normal-phase conditions, a widely successful approach for the resolution of chiral amines.[1][2] The causality behind experimental choices, troubleshooting, and method validation parameters are discussed in detail to ensure scientific integrity and facilitate seamless adoption in a laboratory setting.

Introduction: The Imperative of Chiral Separation

(1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine is a chiral primary amine whose biological activity is intrinsically linked to its three-dimensional structure. In pharmaceutical development, isolating and quantifying the desired enantiomer is paramount. Regulatory agencies worldwide mandate strict control over the enantiomeric composition of chiral drug substances. Chiral HPLC is the preeminent analytical technique for this purpose, offering high sensitivity, reproducibility, and the ability to resolve enantiomers directly.[3]

The direct approach to chiral separation, which employs a chiral stationary phase (CSP), is the most common and efficient method.[4] The fundamental principle relies on the formation of transient, diastereomeric complexes between the enantiomers of the analyte and the chiral selector immobilized on the stationary phase. The differing stability of these complexes leads to different retention times, enabling their separation and quantification.[2] This document outlines a systematic approach to developing and validating such a method for (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine.

Principle of Enantiomeric Resolution on a Polysaccharide-Based CSP

Polysaccharide-based CSPs, such as those derived from cellulose or amylose carbamate derivatives, are renowned for their broad enantiorecognition capabilities, particularly for amines.[1] The separation mechanism is a complex interplay of various intermolecular interactions, including:

• Hydrogen Bonding: The amine group of the analyte can act as a hydrogen bond donor, while the carbamate groups on the CSP act as acceptors.

• π-π Interactions: The aromatic ring of the analyte can interact with the phenyl groups of the CSP.

• Dipole-Dipole Interactions: Polar functional groups contribute to the overall interaction energy.

• Steric Hindrance: The chiral selector creates a three-dimensional environment where one enantiomer fits more favorably than the other, leading to a difference in interaction energy and, consequently, retention time.

The use of a non-polar mobile phase, characteristic of normal-phase chromatography, enhances these specific interactions, which are often the key to achieving high selectivity.

Caption: Principle of chiral separation via diastereomeric complex formation.

HPLC Method Development Strategy

A systematic screening approach is the most efficient path to a successful chiral separation.[5] The process involves evaluating a select number of complementary CSPs and mobile phases to identify the optimal conditions. For a primary amine like (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine, polysaccharide and crown-ether based columns are excellent starting points.[6][7]

Our strategy focuses on screening polysaccharide-based columns under normal-phase conditions due to their high success rates.[1] A basic additive is essential for analyzing basic compounds to minimize peak tailing and improve resolution by suppressing interactions with residual acidic silanols on the silica support.[4]

Caption: Workflow for Chiral HPLC Method Development.

Detailed Application Protocol

This section provides the optimized protocol for the enantiomeric separation of (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine.

Instrumentation and Materials

• HPLC System: An HPLC system equipped with a quaternary or binary pump, autosampler, column thermostat, and a UV-Vis or Photodiode Array (PDA) detector.

• Chiral Column: Amylose tris(3,5-dimethylphenylcarbamate) immobilized on silica gel (e.g., Chiralpak® AD-H, 250 x 4.6 mm, 5 µm).

• Solvents: HPLC grade n-Hexane, Isopropanol (IPA), and Diethylamine (DEA).

• Sample: (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine standard and racemic mixture.

Chromatographic Conditions

The following table summarizes the optimized chromatographic parameters for the analysis.

Parameter	Recommended Condition
Column	Chiralpak® AD-H (250 x 4.6 mm, 5 µm)
Mobile Phase	n-Hexane / Isopropanol / Diethylamine (85 : 15 : 0.1, v/v/v)
Flow Rate	1.0 mL/min
Column Temperature	25°C
Detection	UV at 280 nm
Injection Volume	10 µL
Run Time	Approximately 15 minutes

Rationale for Parameter Selection:

• Mobile Phase: The combination of n-Hexane and IPA provides good solubility for the analyte while promoting the necessary chiral recognition interactions.[4] The 15% IPA content was found to provide the optimal balance between resolution and analysis time. The 0.1% DEA is critical to ensure symmetrical peak shapes for the basic amine analyte.[1]

• Detection Wavelength: 280 nm is chosen based on the UV absorbance maximum of the diethoxyphenyl moiety, ensuring high sensitivity.

• Temperature: 25°C provides stable and reproducible retention times. Decreasing temperature can sometimes increase selectivity, but may also increase analysis time and backpressure.[5]

Standard and Sample Preparation

• Mobile Phase Preparation: Carefully measure and mix 850 mL of n-Hexane, 150 mL of Isopropanol, and 1.0 mL of Diethylamine. Sonicate for 10 minutes to degas.

• Stock Solution (1.0 mg/mL): Accurately weigh 10 mg of the racemic 1-(3,4-Diethoxyphenyl)ethan-1-amine standard and transfer to a 10 mL volumetric flask. Dissolve and dilute to volume with the mobile phase. This solution is used for system suitability.

• Sample Solution (0.1 mg/mL): Accurately weigh an appropriate amount of the test sample (e.g., 1 mg) and transfer to a 10 mL volumetric flask. Dissolve and dilute to volume with the mobile phase. This concentration ensures the response is within the linear range of the detector.

Experimental Procedure

• System Equilibration: Purge the HPLC system and equilibrate the column with the mobile phase for at least 30-60 minutes or until a stable baseline is achieved.

• System Suitability Test (SST): Inject the racemic stock solution (1.0 mg/mL) six times. The system is deemed ready for analysis if the resolution between the two enantiomer peaks is greater than 1.5 and the relative standard deviation (RSD) for peak area and retention time is less than 2.0%.

• Analysis: Inject the sample solution and record the chromatogram.

• Enantiomeric Purity Calculation: The enantiomeric excess (% ee) or the percentage of the undesired enantiomer is calculated based on the peak areas of the two enantiomers.

  • % Undesired Enantiomer = (Area_undesired / (Area_desired + Area_undesired)) * 100

  • % Enantiomeric Excess (% ee) = |(Area_desired - Area_undesired) / (Area_desired + Area_undesired)| * 100

Method Validation Protocol

To ensure the method is reliable, trustworthy, and fit for its intended purpose, a validation protocol must be executed.

Validation Parameter	Description	Acceptance Criteria
Specificity	The ability to assess the desired enantiomer unequivocally in the presence of its counterpart and any potential impurities.	Baseline resolution (Rs > 1.5) between enantiomers. No interference at the analyte retention times from a blank injection.
Linearity	The ability to obtain test results that are directly proportional to the concentration of the analyte within a given range.[8]	Correlation coefficient (r²) ≥ 0.999 for a series of at least 5 concentrations.
Precision (Repeatability)	The precision under the same operating conditions over a short interval of time. Assessed by six replicate injections of the same sample.	RSD of peak area ≤ 2.0%.
Precision (Intermediate)	The precision within the same laboratory but on different days, with different analysts, or on different equipment.	Overall RSD of peak area ≤ 3.0%.
Accuracy (Recovery)	The closeness of the test results to the true value. Assessed by spiking the sample with known amounts of the undesired enantiomer.	Mean recovery between 98.0% and 102.0%.
Robustness	The capacity to remain unaffected by small, deliberate variations in method parameters (e.g., flow rate ±10%, IPA % ±2%).	Resolution (Rs) remains > 1.5 and peak shapes are acceptable.

Conclusion

This application note provides a comprehensive and scientifically grounded HPLC method for the chiral analysis of (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine. By leveraging a widely applicable polysaccharide-based chiral stationary phase and a systematic development approach, this protocol delivers excellent resolution and peak shape. The detailed explanation of the principles, step-by-step procedures, and rigorous validation guidelines ensures that researchers and drug development professionals can implement this method with confidence to accurately determine the enantiomeric purity of this important chiral amine.

References

• Pirkle, W. H., & Pochapsky, T. C. (1987). Useful and easily prepared chiral stationary phases for the direct chromatographic separation of the enantiomers of a variety of derivatized amines, amino acids, alcohols, and related compounds. The Journal of Organic Chemistry. [Link]

• Separations, C. (2023). Chiral column takes the crown for supercritical enantioseparation of primary amines. Wiley Analytical Science. [Link]

• Jo, B. W., et al. (2014). Enantiomeric separation of alcohols and amines on a proline chiral stationary phase by gas chromatography. PMC. [Link]

• Welch, C. J. (2012). Review of Chiral Stationary Phase Development and Chiral Applications. American Pharmaceutical Review. [Link]

• Rao, R. N., & Nagaraju, V. (2003). A Strategy for Developing HPLC Methods for Chiral Drugs. LCGC International. [Link]

• Stadler, R. B., & Harmon, H. J. (2009). HPLC-based method for determination of absolute configuration of alpha-chiral amines. Journal of Chromatography B. [Link]

• Columnex. (n.d.). Chiral HPLC and SFC Columns. Columnex. [Link]

• I.B.S. (n.d.). Chiral HPLC Method Development. I.B.S. Analytical. [Link]

• Stringham, R. W., & Ye, Y. K. (2006). Chiral separation of amines by high-performance liquid chromatography using polysaccharide stationary phases and acidic additives. Journal of Chromatography A. [https://www.researchgate.net/publication/7305943_Chiral_separation_of_amines_by_high-performance_liquid_chromatography_using_polysaccharide_stationary_phases_and_acidic_additives]([Link]_ chromatography_using_polysaccharide_stationary_phases_and_acidic_additives)

• Bioanalysis Zone. (n.d.). Chiral HPLC Column Selection and Method Development Guide. Bioanalysis Zone. [Link]

• Shodhana Laboratories Limited. (2009). An Improved Process For The Separation Of Enantiomerically Pure Compounds. Indian Patent Application 1271/CHE/2008. [Link]

• Stringham, R. W., & Ye, Y. K. (2006). Chiral separation of amines by high-performance liquid chromatography using polysaccharide stationary phases and acidic additives. PubMed. [Link]

• SIELC Technologies. (2018). Separation of Ethanone, 1-(3,4-dimethoxyphenyl)- on Newcrom R1 HPLC column. SIELC. [Link]

• Aboul-Enein, H. Y., & Ali, I. (2017). Chiral Separations by High‐Performance Liquid Chromatography. ResearchGate. [Link]

• Organic Syntheses. (n.d.). Synthesis of Highly Enantiomerically Enriched Amines by Asymmetric Transfer Hydrogenation. Organic Syntheses Procedure. [Link]

• University of Notre Dame. (2018). HPLC METHODOLOGY MANUAL. Distributed Pharmaceutical Analysis Laboratory. [Link]

• Harada, N. (2016). HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations. MDPI. [Link]

• Nacalai Tesque, Inc. (n.d.). U.S. Pharmacopeia Methods for HPLC. Nacalai. [Link]

• De Klerck, K., et al. (2014). A generic chiral separation strategy for supercritical fluid chromatography. Journal of Chromatography A. [Link]

• Phenomenex. (n.d.). Chiral HPLC Separations. Phenomenex. [Link]

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Application Note: Enantioselective GC Analysis of (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine Following Derivatization

Abstract

This application note presents a detailed protocol for the derivatization and subsequent gas chromatographic (GC) analysis of the chiral amine (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine. Due to the inherent polarity and low volatility of primary amines, direct GC analysis often results in poor chromatographic performance, characterized by tailing peaks and low sensitivity.[1] To overcome these challenges, a robust derivatization method using trifluoroacetic anhydride (TFAA) is described. This acylation reaction converts the polar amine into a less polar, more volatile, and thermally stable trifluoroacetyl derivative, significantly improving its chromatographic behavior.[1][2] Furthermore, this guide addresses the critical aspect of enantioselective analysis. The protocol can be adapted for chiral separation by employing a chiral derivatizing agent or a chiral GC column, enabling the accurate quantification of individual enantiomers, a crucial step in pharmaceutical development and forensic toxicology.

Introduction

(1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine is a chiral primary amine that serves as a key intermediate in the synthesis of various pharmaceutical compounds. Its enantiomeric purity is a critical quality attribute, as different enantiomers of a chiral drug can exhibit distinct pharmacological and toxicological profiles.[3] Gas chromatography (GC) offers a high-resolution separation technique suitable for the analysis of volatile and thermally stable compounds. However, the direct analysis of polar compounds like primary amines is often problematic due to their tendency to interact with active sites in the GC system, leading to poor peak shape and inaccurate quantification.[1]

Derivatization is a chemical modification process that transforms an analyte into a more GC-amenable form.[4] Acylation with agents like trifluoroacetic anhydride (TFAA) is a widely used and effective strategy for primary amines.[2][5][6] The reaction replaces the active hydrogen of the amine group with a trifluoroacetyl group, which reduces polarity, increases volatility, and enhances thermal stability.[2][5] The introduction of fluorine atoms also significantly increases the sensitivity of detection when using an electron capture detector (ECD).[1]

For enantioselective analysis, two primary GC-based strategies can be employed:

• Indirect Method: The amine is reacted with a chiral derivatizing agent to form diastereomers. These diastereomers have different physicochemical properties and can be separated on a standard achiral GC column.[3]

• Direct Method: The amine is derivatized with an achiral reagent (like TFAA) and the resulting derivatives are then separated on a chiral stationary phase (CSP) GC column.[7][8]

This application note will focus on the achiral derivatization with TFAA, which is a prerequisite for both direct and some indirect enantioseparation methods. The principles discussed can be readily extended to chiral analysis.

Experimental

Materials and Reagents

• (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine (≥98% purity)

• Trifluoroacetic anhydride (TFAA), derivatization grade (≥99.0%)

• Anhydrous Ethyl Acetate (GC grade)

• Anhydrous Pyridine (GC grade)

• Nitrogen gas, high purity

• 2 mL reaction vials with PTFE-lined caps

Equipment

• Gas Chromatograph (GC) with Flame Ionization Detector (FID) or Mass Spectrometer (MS)

• Appropriate GC column (e.g., a non-polar or medium-polarity column for achiral analysis, or a chiral column for enantioselective analysis)

• Heating block or oven

• Vortex mixer

• Microsyringes

Derivatization Protocol: Acylation with TFAA

The following protocol details the steps for the derivatization of (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine with TFAA. This procedure should be performed in a well-ventilated fume hood.

Causality: The choice of TFAA as the acylating agent is based on its high reactivity towards primary amines and the excellent chromatographic properties of the resulting trifluoroacetyl derivatives.[5][6] The use of an anhydrous solvent is crucial to prevent the hydrolysis of TFAA, which would reduce the derivatization yield.[1]

Figure 1: Workflow for the TFAA derivatization of (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine.

Step-by-Step Protocol:

• Sample Preparation: Accurately weigh approximately 1 mg of (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine into a 2 mL reaction vial.

• Solvent Addition: Add 500 µL of anhydrous ethyl acetate to the vial.

• Dissolution: Vortex the vial for 30 seconds to ensure the amine is fully dissolved.

• Reagent Addition: Carefully add 100 µL of trifluoroacetic anhydride (TFAA) to the vial. Caution: TFAA is corrosive and moisture-sensitive. Handle with appropriate personal protective equipment in a fume hood.

• Reaction Initiation: Tightly cap the vial and vortex for 10 seconds.

• Heating: Place the vial in a heating block or oven set to 60°C for 20 minutes to drive the reaction to completion.[1]

• Cooling: Remove the vial from the heat source and allow it to cool to room temperature.

• GC Analysis: The derivatized sample is now ready for injection into the GC system. An appropriate dilution may be necessary depending on the concentration and detector sensitivity.

GC Method Parameters (Example)

The following table provides a starting point for the GC method parameters. Optimization may be required based on the specific instrument and column used.

Parameter	Value	Rationale
GC System	Agilent 8890 or equivalent	Standard high-performance GC
Injector	Split/Splitless	Allows for a wide range of sample concentrations
- Temperature	250°C	Ensures complete vaporization of the derivative
- Split Ratio	50:1	Prevents column overloading
Column	HP-5ms (30 m x 0.25 mm, 0.25 µm)	Good general-purpose column for achiral separation
Carrier Gas	Helium	Inert carrier gas with good efficiency
- Flow Rate	1.0 mL/min (Constant Flow)	Provides optimal separation
Oven Program
- Initial Temp	100°C
- Hold Time	1 min
- Ramp Rate	15°C/min	Allows for efficient separation of components
- Final Temp	280°C
- Hold Time	5 min	Ensures elution of all components
Detector	FID or MS
- FID Temp	300°C	Prevents condensation of analytes
- MS Transfer Line	280°C	Maintains analyte in the gas phase
- MS Source Temp	230°C	Optimal for ionization
- MS Quad Temp	150°C
Injection Volume	1 µL	Standard injection volume

Expected Results and Discussion

Successful derivatization will result in a single, sharp, and symmetrical chromatographic peak for the N-trifluoroacetyl-(1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine derivative. Compared to the underivatized amine (if it elutes at all), the derivative will have a shorter retention time and significantly improved peak shape.[2]

For Enantioselective Analysis:

To separate the enantiomers, the derivatized sample can be injected onto a chiral GC column (e.g., a cyclodextrin-based column). Alternatively, a chiral derivatizing agent such as (S)-(-)-N-(trifluoroacetyl)prolyl chloride can be used in place of TFAA to form diastereomers, which can then be separated on an achiral column.[9]

Troubleshooting

Issue	Potential Cause	Suggested Solution
Poor or no derivatization	Presence of moisture in reagents or sample.	Use anhydrous solvents and handle TFAA in a dry environment.
Insufficient reaction time or temperature.	Increase reaction time or temperature slightly (e.g., 70°C for 30 min).
Peak tailing	Active sites in the GC inlet or column.	Use a deactivated inlet liner. Condition the column according to the manufacturer's instructions.
Incomplete derivatization.	Re-optimize the derivatization protocol.
Multiple peaks for the analyte	Side reactions or sample degradation.	Ensure the sample is pure. Lower the injector temperature if thermal degradation is suspected.

Conclusion

This application note provides a comprehensive and reliable protocol for the derivatization of (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine using trifluoroacetic anhydride for GC analysis. The described method effectively addresses the challenges associated with the direct GC analysis of primary amines, leading to improved chromatographic performance and analytical accuracy. This protocol serves as a foundational method that can be readily adapted for enantioselective analysis, which is essential for the quality control and stereoselective studies of this important chiral compound.

References

• F. R. Williams, S. L. Morgan. (2018). Formation and identification of novel derivatives of primary amine and zwitterionic drugs. IU Indianapolis ScholarWorks. Retrieved from [Link]

• Restek Corporation. (n.d.). Acylation Derivatization Reagent, TFAA (Trifluoroacetic Acid Anhydride), 10x1 g Vials, 10-pk. Retrieved from [Link]

• J. Z. Zhang, D. D. Schollnberger, W. A. Tao. (2003). Enantioselective trace analysis of amphetamine in human plasma by gas chromatography/negative ion chemical ionization mass spectrometry. Rapid Communications in Mass Spectrometry, 17(6), 569-575. Retrieved from [Link]

• S. P. Markey, R. W. Silman. (2008). Chemical derivatization for the analysis of drugs by GC-MS - A conceptual review. Journal of Food and Drug Analysis, 16(1). Retrieved from [Link]

• M. D. Osselton, B. Widdop, A. C. Moffat. (2011). Clarke's Analysis of Drugs and Poisons. Pharmaceutical Press.

• Phenomenex. (n.d.). Derivatization for Gas Chromatography. Retrieved from [Link]

• M. A. H. L. de Boer, J. P. C. Vissers, R. A. A. Maes. (2002). Chiral separations using gas chromatography. TrAC Trends in Analytical Chemistry, 21(9-10), 647-661. Retrieved from [Link]

• A. P. G. de Jong, R. A. A. Maes. (2018). Chiral Drug Analysis in Forensic Chemistry: An Overview. Molecules, 23(2), 262. Retrieved from [Link]

• I. S. Lurie, A. J. Cooper. (2023). Recent developments in the high-throughput separation of biologically active chiral compounds via high performance liquid chromatography. Journal of Pharmaceutical and Biomedical Analysis, 235, 115657. Retrieved from [Link]

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• 9. Enantioselective trace analysis of amphetamine in human plasma by gas chromatography/negative ion chemical ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine

Welcome to the technical support center for the synthesis of (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into optimizing this synthesis. Here, we address common challenges through detailed troubleshooting guides and frequently asked questions, ensuring scientific accuracy and practical applicability.

Section 1: Overview of the Primary Synthetic Route

The most common and industrially scalable method for synthesizing (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine involves a two-stage process. First, a reductive amination of the precursor ketone, 3,4-diethoxyacetophenone, is performed to yield the racemic amine. This is followed by a classical chiral resolution using an enantiomerically pure resolving agent, such as tartaric acid, to isolate the desired (S)-enantiomer.[1][2]

This pathway is favored for its reliability and the relative accessibility of the starting materials. However, achieving high yield and excellent enantiomeric excess (e.e.) requires careful control over reaction parameters at each stage.

Caption: General two-stage synthesis pathway for (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine.

Section 2: Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis in a practical question-and-answer format.

Problem Area 1: Reductive Amination

Q1: My reductive amination yield is consistently low. What are the primary causes?

Low yields in reductive amination often stem from one of three areas: incomplete imine formation, inefficient reduction, or competing side reactions.[3][4]

• Incomplete Imine Formation: The reaction between the ketone (3,4-diethoxyacetophenone) and the amine source (e.g., ammonia or ammonium acetate) to form the imine intermediate is a reversible equilibrium.[3] To drive this equilibrium forward, removal of the water byproduct is critical. This can be achieved by using a Dean-Stark apparatus or by adding dehydrating agents like molecular sieves.

• Inefficient Reduction: The choice of reducing agent is crucial.

  • Sodium Borohydride (NaBH₄): This is a common and cost-effective reagent. However, it can also reduce the starting ketone to the corresponding alcohol (1-(3,4-diethoxyphenyl)ethanol) if added before imine formation is complete.[5][6] A two-step, one-pot approach is often best: first, allow the imine to form completely (monitor by TLC or NMR), then cool the reaction and add NaBH₄ portion-wise.[7]

  • Sodium Cyanoborohydride (NaBH₃CN) or Sodium Triacetoxyborohydride (NaBH(OAc)₃): These are milder reducing agents that are selective for the protonated imine (iminium ion) over the ketone, allowing for a direct, one-pot reaction where all components are mixed from the start.[3][4][6] NaBH(OAc)₃ is often preferred as it avoids the use of cyanide.[4]

• Catalyst Deactivation (for Catalytic Hydrogenation): If using H₂ with a metal catalyst (e.g., Raney Nickel, Pd/C), the catalyst can be poisoned by impurities in the starting materials or solvents.[8] Ensure high-purity reagents and proper catalyst handling.

Q2: I'm observing a significant amount of 1-(3,4-diethoxyphenyl)ethanol as a byproduct. How can I prevent this?

This is a classic sign of premature ketone reduction.[7] It occurs when using a strong reducing agent like NaBH₄ that attacks the ketone carbonyl before it can form the imine.

Solutions:

• Sequential Addition: Ensure imine formation is complete before adding NaBH₄. Monitor the reaction using TLC by observing the disappearance of the ketone spot.[7]

• Use a Milder Reducing Agent: Switch to NaBH₃CN or NaBH(OAc)₃. These reagents are less reactive towards ketones at the neutral or slightly acidic pH required for imine formation, but readily reduce the iminium ion once it forms.[4]

Reducing Agent	Selectivity	Typical Conditions	Pros	Cons
NaBH₄	Reduces ketones and imines	Two-step: 1. Imine formation (MeOH, reflux). 2. Reduction (cool, add NaBH₄)[6]	Inexpensive, readily available	Can reduce starting ketone, leading to alcohol byproduct[9]
NaBH₃CN	Selective for imines/iminium ions	One-pot (MeOH, pH 6-7)[6]	High selectivity, one-pot procedure	Toxic cyanide byproduct, requires careful workup
NaBH(OAc)₃ (STAB)	Selective for imines/iminium ions	One-pot (DCE, THF)[6]	High selectivity, non-toxic byproducts, effective	Moisture-sensitive, more expensive

Q3: How can I effectively monitor the reaction's progress?

• Thin-Layer Chromatography (TLC): This is the most straightforward method. Use a nonpolar solvent system (e.g., Hexane:Ethyl Acetate 3:1). The ketone will be the least polar spot (highest Rf), the imine will be intermediate, and the final amine product will be the most polar (lowest Rf, often streaking).

• Nuclear Magnetic Resonance (NMR): ¹H NMR can confirm imine formation by the appearance of a characteristic imine proton signal (C=N-H) and the disappearance of the ketone's methyl singlet.

Problem Area 2: Chiral Resolution

Q1: My chiral resolution with tartaric acid is inefficient, providing low yield or poor enantiomeric excess (e.e.). What factors should I optimize?

Chiral resolution via diastereomeric salt formation is highly dependent on the differential solubility of the two diastereomers, which is influenced by several factors.[2][10]

• Stoichiometry of the Resolving Agent: The ratio of the racemic amine to tartaric acid is critical. A common starting point is using 0.5 equivalents of the chiral acid, which will theoretically resolve a maximum of 50% of the amine.[10] Fine-tuning this ratio may be necessary.

• Solvent System: This is the most crucial parameter. The ideal solvent (or solvent mixture) will maximize the solubility difference between the two diastereomeric salts. Alcohols like methanol or ethanol are common choices.[10][11] Experiment with different solvents (e.g., isopropanol, acetone) or solvent/anti-solvent combinations to find the optimal system for crystallization of the desired salt.

• Crystallization Conditions:

  • Temperature: Slow cooling generally leads to purer crystals. A controlled cooling ramp from reflux to room temperature, followed by a period in an ice bath, can improve both yield and purity.[10]

  • Concentration: The solution must be saturated for crystallization to occur, but overly concentrated solutions can cause both diastereomers to precipitate, lowering the e.e.

• Purity of the Racemic Amine: Impurities from the previous step can interfere with crystal lattice formation, hindering effective resolution. Ensure the starting racemic amine is of high purity.

Q2: How do I confirm the enantiomeric excess (e.e.) of my final product?

• Chiral High-Performance Liquid Chromatography (HPLC): This is the gold standard for determining e.e. A chiral stationary phase (CSP) column is used to separate the two enantiomers, and the e.e. is calculated from the relative peak areas.

• Polarimetry: Measuring the specific rotation of the final product and comparing it to the literature value for the pure enantiomer provides a good indication of optical purity.[11]

• NMR with Chiral Shift Reagents: Adding a chiral lanthanide shift reagent can cause the signals of the two enantiomers in the ¹H NMR spectrum to resolve into separate peaks, allowing for integration and e.e. calculation.

Section 3: Frequently Asked Questions (FAQs)

Q: What is the most common synthetic route for the precursor, 3,4-diethoxyacetophenone? A: The most direct route is the Friedel-Crafts acylation of 1,2-diethoxybenzene using an acylating agent like acetyl chloride or acetic anhydride in the presence of a Lewis acid catalyst such as aluminum chloride (AlCl₃).

Q: Are there alternatives to classical resolution for obtaining the (S)-enantiomer? A: Yes. Asymmetric synthesis is a powerful alternative that avoids the 50% theoretical yield limit of classical resolution.[2] This can involve:

• Asymmetric Reductive Amination: Using a chiral catalyst or a chiral auxiliary to directly form the (S)-amine with high enantioselectivity.[12][13]

• Enzymatic Kinetic Resolution: Using a lipase enzyme to selectively acylate one enantiomer of the racemic amine, allowing for the easy separation of the acylated product from the unreacted enantiomer.

Q: What are the critical safety precautions for this synthesis? A:

• Reducing Agents: Hydride reagents like NaBH₄ are flammable and react violently with water. Handle them in an inert atmosphere and quench them carefully. If using NaBH₃CN, be aware that it can release toxic hydrogen cyanide gas upon acidification.

• Solvents: Use flammable solvents like methanol, ethanol, and ethers in a well-ventilated fume hood away from ignition sources.

• Catalytic Hydrogenation: Hydrogen gas is highly flammable and explosive. Use appropriate high-pressure equipment and ensure a leak-free setup.

Q: How should the final (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine product be stored? A: Primary amines can be sensitive to air and light. It is best to store the final product under an inert atmosphere (nitrogen or argon) in a sealed, amber-colored vial at reduced temperatures (refrigerated) to prevent degradation.

Section 4: Detailed Experimental Protocols

Protocol 1: Reductive Amination to Racemic Amine (Two-Step NaBH₄ Method)

• Imine Formation: To a round-bottom flask equipped with a reflux condenser, add 3,4-diethoxyacetophenone (1.0 eq.), ammonium acetate (10 eq.), and methanol (5-10 mL per gram of ketone).

• Heat the mixture to reflux and stir for 4-6 hours. Monitor the disappearance of the starting ketone by TLC.

• Reduction: Once imine formation is complete, cool the reaction mixture to 0 °C in an ice bath.

• Slowly add sodium borohydride (NaBH₄) (1.5-2.0 eq.) in small portions, keeping the internal temperature below 10 °C.

• After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for an additional 2-3 hours.

• Workup: Quench the reaction by slowly adding water. Remove the methanol under reduced pressure. Add an aqueous NaOH solution (e.g., 2M) to make the solution basic (pH > 12).

• Extract the aqueous layer three times with an organic solvent (e.g., dichloromethane or ethyl acetate).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude racemic amine.

Protocol 2: Chiral Resolution with (+)-Tartaric Acid[10]

• Salt Formation: Dissolve the crude racemic amine (1.0 eq.) in a minimum amount of warm methanol. In a separate flask, dissolve (+)-tartaric acid (0.5 eq.) in warm methanol.

• Slowly add the tartaric acid solution to the amine solution with stirring. The diastereomeric salt may begin to precipitate.

• Crystallization: Gently heat the mixture to re-dissolve any precipitate, then allow it to cool slowly to room temperature overnight. For maximum yield, subsequently cool the flask in an ice bath for 1-2 hours.

• Isolation: Collect the precipitated crystals (the less soluble diastereomeric salt) by vacuum filtration. Wash the crystals with a small amount of cold methanol to remove the mother liquor containing the more soluble diastereomer.

• Liberation of Free Amine: Suspend the collected crystals in water and add a strong base (e.g., 2M NaOH) until the pH is strongly basic (pH > 12), which will dissolve the salt and liberate the free amine.[11]

• Extract the free (S)-amine with an organic solvent (e.g., dichloromethane), dry the combined organic layers over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the final product.

• Verify the enantiomeric excess using chiral HPLC.

Caption: Workflow for the chiral resolution step via diastereomeric salt crystallization.

References

• Mills-Robles, H. A., et al. (2016). 1-(3,4-Dimethoxyphenyl)ethanone. IUCrData, 1(11). Available at: [Link]

• Breveglieri, F., et al. (2021). Optimizing the Yield of a Pure Enantiomer by Integrating Chiral SMB Chromatography and Racemization. Part 1: Experiments. Industrial & Engineering Chemistry Research, 60(20), 7337-7348. Available at: [Link]

• Thomas, C. (2015). Chiral Resolution with and without Resolving Agents. Pharmaceutical Technology, 39(2). Available at: [Link]

• Learmonth, D. A., et al. (2002). Synthesis of 1-(3,4-dihydroxy-5-nitrophenyl)-2-phenyl-ethanone and derivatives as potent and long-acting peripheral inhibitors of catechol-O-methyltransferase. Journal of Medicinal Chemistry, 45(3), 685-694. Available at: [Link]

• Wikipedia contributors. (2023). Chiral resolution. Wikipedia. Available at: [Link]

• Li, Z., et al. (2023). Strategies for chiral separation: from racemate to enantiomer. Chemical Society Reviews, 52(20), 7148-7179. Available at: [Link]

• Breveglieri, F., et al. (2021). Optimizing the Yield of a Pure Enantiomer by Integrating Chiral SMB Chromatography and Racemization. Part 2: Theory. Industrial & Engineering Chemistry Research, 60(20), 7349-7362. Available at: [Link]

• Breveglieri, F., et al. (2021). Optimizing the Yield of a Pure Enantiomer by Integrating Chiral SMB Chromatography and Racemization. Part 1: Experiments. ETH Zurich Research Collection. Available at: [Link]

• Wikipedia contributors. (2023). Reductive amination. Wikipedia. Available at: [Link]

• Seltzar, R., et al. (2017). A method of chiral resolution of the key intermediate of the synthesis of apremilast and its use for the preparation of pure apremilast. Google Patents. EP3280701B1.

• Reddit User Discussion. (2025). Struggling with Reductive Amination: Tips for Isolating My Amine Product?. Reddit. Available at: [Link]

• Vedantu. (n.d.). Can Sodium borohydride NaBH4 reduce imine class 11 chemistry JEE_Main. Vedantu. Available at: [Link]

• Reddit User Discussion. (2025). What's wrong with my reductive amination? I barely got any product. Reddit. Available at: [Link]

• ACS Green Chemistry Institute. (2013). Specific solvent issues with Reductive Amination/Alkylation. Wordpress. Available at: [Link]

• Ashenhurst, J. (2017). Reductive Amination, and How It Works. Master Organic Chemistry. Available at: [Link]

• The Royal Society of Chemistry. (n.d.). Supplementary material for Resolution of a chiral amine and recovery of unwanted enantiomer by racemization. The Royal Society of Chemistry. Available at: [Link]

• Mills-Robles, H. A., et al. (2016). 1-(3,4-Dimethoxyphenyl)ethanone. ResearchGate. Available at: [Link]

• Salihu, A., et al. (2018). A Simple and Fast Resolution of Racemic Diaminocyclohexane using Tartaric acid. Chemistry Research Journal, 3(4), 116-120. Available at: [Link]

• Organic Syntheses Procedure. (n.d.). Synthesis of Highly Enantiomerically Enriched Amines by Asymmetric Transfer Hydrogenation. Organic Syntheses. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Reductive Amination - Common Conditions. Organic Chemistry Portal. Available at: [Link]

• Seyden-Penne, J. (1995). Reductions by the Alumino- and Borohydrides in Organic Synthesis. Wiley-VCH.
• Agro-Chemie Novenyvedoszer Gyarto Ertekesito Es Forgalmazo Kft, et al. (1999). Process for the preparation of 1-(3,4-dimethoxyphenyl)ethanol. Google Patents. WO1999006343A1.

• Carlsson, S., et al. (1993). An optimized procedure for the reductive amination of acetophenone by the Leuckart reaction. Acta Chemica Scandinavica, 47, 1046-1049. Available at: [Link]

• Synple Chem. (n.d.). Application Note – Reductive Amination. Synple Chem. Available at: [Link]

• ResearchGate. (2025). A Simple and Efficient Synthesis of (S)- and (R)-1-(3-Methoxyphenyl) Ethylamine. ResearchGate. Available at: [Link]

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Technical Support Center: Purification of (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine

Welcome to the technical support guide for the purification of (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine. This resource is designed for researchers, chemists, and drug development professionals who are navigating the complexities of isolating this specific chiral amine. This guide provides in-depth, experience-driven advice in a direct question-and-answer format to address the practical challenges encountered in the laboratory.

Frequently Asked Questions (FAQs)

Q1: What is the primary challenge in purifying (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine?

The core challenge lies in its stereochemistry. The target molecule, (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine, is a single enantiomer. However, most synthetic routes produce a racemic mixture, which is a 50:50 mixture of the (1S) and (1R) enantiomers.[1][2] Enantiomers are non-superimposable mirror images that possess identical physical properties such as boiling point, melting point, and solubility in achiral solvents.[2] Consequently, standard purification techniques like distillation or conventional chromatography are ineffective for separating them. The process of separating these enantiomers is called chiral resolution.[3]

Q2: What is the most common and industrially viable method for resolving this chiral amine?

The most established and scalable method for resolving chiral amines is diastereomeric salt crystallization .[4][5][6] This classical technique converts the pair of enantiomers into a pair of diastereomers. Unlike enantiomers, diastereomers have different physical properties, including solubility, which allows them to be separated.[2][6]

Q3: Can you explain the principle behind diastereomeric salt resolution?

Certainly. The process involves reacting the racemic amine (a base) with an enantiomerically pure chiral acid, known as a resolving agent.[2][6] This acid-base reaction forms a pair of diastereomeric salts:

• (1S)-amine + (R)-acid → [(1S, R)-salt]

• (1R)-amine + (R)-acid → [(1R, R)-salt]

These two salts, [(1S, R)] and [(1R, R)], are diastereomers and will exhibit different solubilities in a specific solvent.[4] By carefully selecting the resolving agent and solvent system, one diastereomeric salt can be selectively crystallized from the solution because it is less soluble, while the other remains in the mother liquor.[6] The crystallized salt is then isolated, and the chiral resolving agent is removed by treating it with a base, yielding the desired enantiomerically pure (1S)-amine.[2][4]

Q4: What are the most critical factors for a successful diastereomeric resolution?

Success hinges on the interplay of three key components:

• The Racemic Amine: The purity of the initial racemic mixture is important. Impurities can interfere with crystallization.

• The Chiral Resolving Agent: The choice of resolving agent is paramount. It must form a stable salt that crystallizes well and exhibits a significant solubility difference between the two diastereomers. Common choices for resolving amines include tartaric acid, (-)-camphoric acid, (-)-mandelic acid, and (+)-camphor-10-sulfonic acid.[2][6][7]

• The Solvent System: The solvent determines the solubility of the diastereomeric salts. An ideal solvent will maximize the solubility difference, allowing the less soluble salt to crystallize in high purity and yield while keeping the more soluble salt dissolved.[4]

Q5: How do I confirm the purity and success of my resolution?

The success of the purification is assessed by two key metrics: chemical purity and enantiomeric purity.

• Chemical Purity: This is typically determined by standard techniques like ¹H NMR, ¹³C NMR, and Mass Spectrometry to ensure no process-related impurities remain.

• Enantiomeric Purity: This is the critical measure and is reported as enantiomeric excess (e.e.). The most reliable and widely used method for determining e.e. for chiral amines is Chiral High-Performance Liquid Chromatography (HPLC) .[8][9] This technique uses a chiral stationary phase (CSP) that interacts differently with each enantiomer, resulting in different retention times and allowing for their separation and quantification.[10]

Troubleshooting Guide: Diastereomeric Crystallization

This section addresses common issues encountered during the purification of (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine via diastereomeric salt crystallization.

Problem 1: No crystals are forming. The diastereomeric salt appears to be too soluble.

• Possible Cause: The chosen solvent system has high solvating power for both diastereomeric salts, preventing the solution from reaching the supersaturation required for crystallization.[4]

• Troubleshooting Steps:

  • Solvent Screening: The initial solvent choice is critical. If you are using a polar solvent like methanol or ethanol where solubility is high, a systematic screening of other solvents or solvent mixtures is necessary.[4]

  • Anti-Solvent Addition: Induce precipitation by slowly adding an "anti-solvent"—a solvent in which the salts are poorly soluble but which is miscible with the primary solvent.[4] For example, if your salt is dissolved in methanol, you might slowly add methyl tert-butyl ether (MTBE) or toluene.

  • Increase Concentration: Carefully remove a portion of the solvent under reduced pressure to increase the concentration of the salts, which may induce crystallization.

  • Cooling Profile: If solubility is temperature-dependent, implement a slow, controlled cooling profile. A rapid temperature drop can lead to oiling out (see Problem 2).[4] Seeding the solution with a tiny crystal of the desired product at a slightly elevated temperature can also promote controlled crystallization.[11]

Problem 2: My product is "oiling out" as a viscous liquid instead of forming crystals.

• Possible Cause: This often occurs when supersaturation is generated too quickly, or when the solvent has poor solvating power for the crystal lattice but good solvating power for the individual ions.[4] Impurities can also inhibit proper crystal formation.

• Troubleshooting Steps:

  • Slow Down Crystallization: Reduce the rate of cooling or the rate of anti-solvent addition. A slower approach gives the molecules time to orient into an ordered crystal lattice.[4]

  • Adjust Solvent System: Use a solvent mixture to fine-tune the solvating properties. A slightly better solvent might prevent oiling out.

  • Increase Temperature: Try heating the solution to dissolve the oil and then allow it to cool very slowly, perhaps with seeding.

  • Check Purity: Ensure the starting racemic amine is free of significant impurities. An initial purification of the racemate by standard column chromatography may be necessary.

Problem 3: The yield of my desired diastereomeric salt is very low.

• Possible Cause: The solubility of the desired diastereomeric salt, while lower than its counterpart, may still be significantly high in the chosen solvent, leaving a large amount of product in the mother liquor.[4] Another cause could be using an incorrect stoichiometric ratio of the resolving agent.

• Troubleshooting Steps:

  • Optimize Resolving Agent Stoichiometry: While a 1:1 molar ratio of amine to resolving agent sites is common, sometimes using a sub-stoichiometric amount (e.g., 0.5 equivalents) of the resolving agent relative to the racemic amine can improve the purity of the precipitating salt.[5]

  • Optimize Temperature and Time: Allow more time for crystallization at a lower temperature (e.g., in an ice bath or refrigerator) to maximize the precipitation of the less soluble salt.

  • Mother Liquor Rework: The mother liquor is enriched with the other enantiomer. It's possible to recover the resolving agent and the unwanted enantiomer from this solution. The unwanted enantiomer can potentially be racemized and recycled to improve the overall process yield.[1][3]

Problem 4: After liberating the free amine, the enantiomeric excess (e.e.) is poor.

• Possible Cause: This indicates poor diastereoselectivity during crystallization, meaning both diastereomeric salts have co-crystallized.[9] This can happen if their solubilities are too similar in the chosen solvent system.

• Troubleshooting Steps:

  • Recrystallization: The most effective way to improve diastereomeric (and thus, final enantiomeric) purity is to recrystallize the isolated diastereomeric salt one or more times from a fresh, suitable solvent.[7] Each recrystallization step will further enrich the less soluble diastereomer.

  • Re-screen Resolving Agents and Solvents: If recrystallization is ineffective or leads to significant yield loss, the fundamental selectivity of the system is too low. A new screen for a different resolving agent or solvent system that provides a greater solubility difference is required.[12][13]

  • Analyze the Salt Directly: Before liberating the free amine, it can be useful to check the diastereomeric purity of the salt itself, if analytical methods are available. This helps diagnose whether the issue is in the crystallization or the workup step.

Data & Protocols

Table 1: Comparison of Common Chiral Resolving Agents for Primary Amines

Resolving Agent	Structure Type	Acidity (pKa1)	Key Attributes
L-(+)-Tartaric Acid	Linear Dicarboxylic Acid	~2.98	Abundant, inexpensive, and highly effective for many primary amines.[6]
(-)-Camphoric Acid	Bicyclic Dicarboxylic Acid	~4.6	The rigid structure can lead to well-defined crystal packing, offering high diastereoselectivity.[6]
(1S)-(+)-10-Camphorsulfonic Acid	Sulfonic Acid	< 0	Strong acid, forms stable salts. Can be effective when carboxylic acids fail.[7]
(S)-(-)-Mandelic Acid	α-Hydroxy Carboxylic Acid	~3.41	Aromatic structure can offer different crystal packing interactions compared to aliphatic acids.[2]

Experimental Protocols

Protocol 1: Diastereomeric Resolution of (±)-1-(3,4-Diethoxyphenyl)ethan-1-amine

This protocol uses L-(+)-Tartaric acid as the resolving agent, a common and effective choice.

Step 1: Salt Formation

• In a suitable flask, dissolve the racemic 1-(3,4-Diethoxyphenyl)ethan-1-amine (1.0 eq.) in methanol (approx. 5-10 volumes).

• In a separate flask, dissolve L-(+)-Tartaric acid (0.5 eq.) in warm methanol.

• Slowly add the tartaric acid solution to the amine solution with constant stirring. A precipitate may begin to form immediately.[6]

Step 2: Crystallization

• Gently heat the mixture until a clear solution is obtained.

• Allow the solution to cool slowly to room temperature. The formation of crystals of the less soluble diastereomeric salt, (1S)-amine-L-tartrate, should be observed.

• To maximize yield, cool the flask in an ice bath for 1-2 hours.[6]

Step 3: Isolation of the Diastereomeric Salt

• Collect the crystals by vacuum filtration.

• Wash the crystals with a small amount of cold methanol to remove the mother liquor containing the more soluble (1R)-amine-L-tartrate salt.[6]

• Dry the crystals under vacuum. At this stage, a sample can be taken to be converted to the free amine for an initial e.e. check.

Step 4: Recrystallization for Purity Enhancement (If Required)

• Dissolve the dried salt in a minimal amount of hot methanol.

• Allow the solution to cool slowly, as in Step 2, to recrystallize the salt.

• Isolate the purified crystals by filtration, wash with cold methanol, and dry.

Protocol 2: Liberation of the Enantiomerically Enriched (1S)-Amine

• Suspend the purified diastereomeric salt crystals in water.

• Slowly add a base, such as 10% aqueous sodium hydroxide (NaOH) solution, dropwise with stirring until the salt is completely dissolved and the solution is basic (pH > 11).[14]

• The free amine will separate, often as an oil. Extract the aqueous solution three times with an organic solvent like dichloromethane or ethyl acetate.

• Combine the organic extracts and wash with brine.

• Dry the organic layer over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filter, and evaporate the solvent under reduced pressure to yield the purified (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine.

Protocol 3: Determination of Enantiomeric Excess by Chiral HPLC

• Column Selection: Choose a suitable chiral stationary phase (CSP). Polysaccharide-based columns (e.g., those with cellulose or amylose derivatives) are often effective for this class of compounds.[10]

• Mobile Phase Preparation: A typical mobile phase for normal-phase chiral HPLC is a mixture of a non-polar solvent like hexane and an alcohol modifier like isopropanol (IPA) or ethanol, often with a small amount of an amine additive (like diethylamine, DEA) to improve peak shape for basic analytes.[15] A common starting point could be 90:10 Hexane:IPA + 0.1% DEA.

• Sample Preparation: Prepare a dilute solution of the purified amine in the mobile phase.

• Analysis: Inject the sample onto the HPLC system. The two enantiomers will elute at different retention times. The enantiomeric excess is calculated from the peak areas (A) of the S- and R-enantiomers: e.e. (%) = [(Aₛ - Aᵣ) / (Aₛ + Aᵣ)] x 100

Visualization & Workflows

Caption: Troubleshooting workflow for diastereomeric crystallization.

Caption: Overall process flow for chiral resolution.

References

• Peel, A. J., et al. (2022). A chiral phosphazane reagent strategy for the determination of enantiomeric excess of amines. Dalton Transactions. Available at: [Link]

• Gray, D. L., et al. (2020). High-throughput assay for determining enantiomeric excess of chiral diols, amino alcohols, and amines and for direct asymmetric reaction screening. Nature Protocols. Available at: [Link]

• Li, K., et al. (2017). Discrimination and Enantiomeric Excess Determination of Chiral Primary Amines Based on a Chiral-at-Metal Ir(III) Complex Using NMR Spectroscopy. Inorganic Chemistry. Available at: [Link]

• Mei, L., et al. (2014). Determination of concentration and enantiomeric excess of amines and amino alcohols with a chiral nickel(ii) complex. Chemical Communications. Available at: [Link]

• Kumar, A., et al. (2022). A simple protocol for determination of enantiopurity of amines using BINOL derivatives as chiral solvating agents via 1H. RSC Advances. Available at: [Link]

• Costa, A. R., et al. (2006). Rational approach to the selection of conditions for diastereomeric resolution of chiral amines by diacid resolving agents. Tetrahedron: Asymmetry. Available at: [Link]

• Kwan, M. H. T. (2018). Synthesising Complex Chiral Amines Through Resolution-Racemisation-Recycle. White Rose eTheses Online. Available at: [Link]

• Kwan, M. H. T. (2018). Overcoming the Limitations of Diastereomeric Crystallisation of Chiral Amines. White Rose eTheses Online. Available at: [Link]

• Chemistry LibreTexts (2020). 6.8: Resolution (Separation) of Enantiomers. Chemistry LibreTexts. Available at: [Link]

• Unchained Labs. Identifying a diastereomeric salt for a challenging chiral resolution. Unchained Labs Application Note. Available at: [Link]

• Wikipedia. Chiral resolution. Wikipedia. Available at: [Link]

• Reddit (2023). Separation of diastereomers by crystallization with seeding. r/OrganicChemistry. Available at: [Link]

• International Union of Crystallography (2023). Chiral resolution through crystallization in mixed crystal systems based on heterogeneous equilibria. IUCr Journals. Available at: [Link]

• UCL Discovery (2010). Isolation of enantiomers via diastereomer crystallisation. UCL Discovery. Available at: [Link]

• The Royal Society of Chemistry. Supplementary material for Resolution of a chiral amine and recovery of unwanted enantiomer by racemization. The Royal Society of Chemistry. Available at: [Link]

• Chemistry LibreTexts (2022). 6.8: Resolution (Separation) of Enantiomers. Chemistry LibreTexts. Available at: [Link]

• Chemistry LibreTexts (2019). 6.8 Resolution (Separation) of Enantiomers. Chemistry LibreTexts. Available at: [Link]

• MPG.PuRe (2011). Formation and Crystallization based Separation of Diastereomeric Salts. Max Planck Society. Available at: [Link]

• The Royal Society of Chemistry. A Bifunctional Iminophosphorane Squaramide Catalyzed Enantioselective Synthesis of Hydroquinazolines via Intramolecular Aza-Michael Reaction to α,β-Unsaturated Esters. The Royal Society of Chemistry. Available at: [Link]

• Phenomenex. Simplified Chiral HPLC/SFC Column Screening Strategies. Phenomenex Technical Note. Available at: [Link]

• ResearchGate (2012). What are the best processes/methods for separation of chiral amine both non selective... ResearchGate. Available at: [Link]

• Google Patents. EP3280701B1 - A method of chiral resolution of the key intermediate of the synthesis of apremilast and its use for the preparation of pure apremilast. Google Patents.

• The Royal Society of Chemistry. Supporting Information For: S1. The Royal Society of Chemistry. Available at: [Link]

• Phenomenex. Chiral HPLC Separations. Phenomenex Guidebook. Available at: [Link]

• ResearchGate. Dynamic Resolution of Chiral Amine Pharmaceuticals: Turning Waste Isomers into Useful Product. ResearchGate. Available at: [Link]

• ResearchGate. Chiral separation of amines by high-performance liquid chromatography using polysaccharide stationary phases and acidic additives. ResearchGate. Available at: [Link]

• Teledyne Labs. Purine and Related Compound Purification Strategies. Teledyne Application Note. Available at: [Link]

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Technical Support Center: Optimizing Crystallization of Diastereomeric Salts of (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine

Welcome to the Technical Support Center for the chiral resolution of (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for the diastereomeric salt crystallization of this valuable chiral intermediate. Drawing upon established principles of chiral resolution and specific examples of structurally similar aromatic ethylamines, this document aims to equip you with the knowledge to optimize your crystallization processes, enhance diastereomeric purity, and overcome common experimental hurdles.

Introduction to Diastereomeric Salt Resolution

Diastereomeric salt resolution is a classical yet powerful technique for separating enantiomers.[1] The process hinges on the reaction of a racemic mixture, such as (±)-1-(3,4-Diethoxyphenyl)ethan-1-amine, with an enantiomerically pure chiral resolving agent. This reaction forms a pair of diastereomeric salts. Unlike enantiomers, which share identical physical properties, diastereomers exhibit different physicochemical characteristics, most notably, solubility in a given solvent.[2] This crucial difference allows for their separation through fractional crystallization, where the less soluble diastereomeric salt preferentially crystallizes out of the solution.[3] Subsequently, the desired enantiomer can be liberated from the purified diastereomeric salt.

Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section addresses common issues encountered during the crystallization of diastereomeric salts of (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine and related compounds.

Q1: I am not observing any crystal formation. What are the likely causes and how can I induce crystallization?

Several factors can inhibit crystallization. The most common culprits are:

• High Solubility of Diastereomeric Salts: The chosen solvent may be too effective at dissolving both diastereomeric salts, preventing the solution from reaching the necessary supersaturation for nucleation.

• Insufficient Concentration: The solution may be too dilute.

• Presence of Impurities: Impurities in the racemic amine or the resolving agent can interfere with the crystal lattice formation.

• Wide Metastable Zone: The energy barrier for crystal nucleation may be too high.

Troubleshooting Steps:

• Solvent Screening: A systematic solvent screen is the most critical step.[4] Start with alcohols like methanol or ethanol, as they are commonly used for resolving phenylethylamine derivatives.[3] If solubility is too high, consider less polar solvents or solvent mixtures (e.g., ethanol/water, methanol/toluene).

• Increase Concentration: Carefully evaporate a portion of the solvent to increase the concentration of the diastereomeric salts.

• Anti-Solvent Addition: Introduce an "anti-solvent" (a solvent in which the salts are poorly soluble but is miscible with the primary solvent) to induce precipitation.

• Controlled Cooling: Implement a slow and controlled cooling profile. Rapid cooling often leads to the formation of oils or amorphous solids.

• Induce Nucleation:

  • Seeding: If available, add a few seed crystals of the desired diastereomeric salt to the supersaturated solution.

  • Scratching: Gently scratch the inner surface of the crystallization vessel with a glass rod to create nucleation sites.

Q2: My product has "oiled out" instead of forming crystals. How can I prevent this?

"Oiling out" occurs when the diastereomeric salt separates from the solution as a liquid phase rather than a solid crystalline phase. This is often due to:

• High Supersaturation: The solution is too concentrated, or the cooling rate is too fast.

• Low Melting Point: The melting point of the diastereomeric salt may be lower than the crystallization temperature.

Solutions:

• Dilute the Solution: Add more of the primary solvent to reduce the concentration.

• Slower Cooling: Employ a more gradual cooling ramp to allow for orderly crystal growth.

• Solvent System Modification: A different solvent or solvent mixture may favor crystallization over oiling out.

Q3: The diastereomeric excess (d.e.) of my crystallized salt is low. How can I improve it?

Low diastereomeric excess indicates poor separation of the two diastereomers. To enhance the d.e.:

• Optimize the Resolving Agent: While tartaric acid and its derivatives are excellent starting points for resolving aromatic amines, other resolving agents like mandelic acid or camphorsulfonic acid could offer better selectivity for your specific substrate.[5] A screening of different resolving agents is highly recommended.

• Fine-Tune the Solvent System: The choice of solvent is paramount for achieving a significant solubility difference between the diastereomeric salts. A thorough solvent screening is often the most effective way to improve d.e.

• Recrystallization: A single crystallization is rarely sufficient to achieve high diastereomeric purity.[3] One or more recrystallization steps of the enriched diastereomeric salt are typically necessary.

• Molar Ratio of Resolving Agent: Experiment with the stoichiometry of the resolving agent. While a 1:1 molar ratio is a common starting point, using a slight excess or even a sub-stoichiometric amount can sometimes improve the resolution efficiency.

Q4: How do I choose the best resolving agent for 1-(3,4-Diethoxyphenyl)ethan-1-amine?

The selection of an optimal resolving agent is often empirical. However, for a primary amine like the target compound, chiral carboxylic acids are the most common choice.[1]

• Tartaric Acid and its Derivatives: These are widely used and have proven effective for resolving structurally similar amines, such as 1-(3-ethoxy-4-methoxyphenyl)-2-(methylsulfonyl)-ethylamine.[6] Commercially available and relatively inexpensive options like (+)-tartaric acid, (-)-dibenzoyltartaric acid, and (-)-di-p-toluoyltartaric acid are excellent candidates for initial screening.

• Mandelic Acid and Camphorsulfonic Acid: These are also common and effective resolving agents for primary amines.[5]

Q5: What are the best analytical techniques to determine the diastereomeric and enantiomeric excess?

Accurate determination of diastereomeric and enantiomeric excess is crucial for process optimization.

• Chiral High-Performance Liquid Chromatography (HPLC): This is the gold standard for determining the enantiomeric composition of the resolved amine after liberating it from the diastereomeric salt.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR can be used to determine the diastereomeric ratio of the crystallized salt. The signals of the two diastereomers should be distinct in the NMR spectrum.

Experimental Protocols

The following protocols are provided as a starting point and are based on established procedures for the resolution of structurally analogous aromatic ethylamines.[6][7] Optimization will be necessary for the specific substrate.

Protocol 1: Screening of Chiral Resolving Agents and Solvents

Objective: To identify a suitable chiral resolving agent and solvent system that provides crystalline diastereomeric salts with a significant difference in solubility.

Materials:

• (±)-1-(3,4-Diethoxyphenyl)ethan-1-amine

• Chiral resolving agents (e.g., (+)-tartaric acid, (-)-dibenzoyltartaric acid, (-)-di-p-toluoyltartaric acid)

• Screening solvents (e.g., methanol, ethanol, isopropanol, acetone, acetonitrile, ethyl acetate, and mixtures thereof with water)

• Small-scale crystallization vials or a 96-well plate

Methodology:

• Preparation of Stock Solutions: Prepare stock solutions of the racemic amine and each resolving agent in a suitable solvent (e.g., methanol).

• Mixing: In each vial, combine stoichiometric equivalents of the racemic amine and a resolving agent.

• Solvent Addition: Add a screening solvent to each vial until the solids dissolve upon heating.

• Crystallization: Allow the vials to cool slowly to room temperature, followed by further cooling in a refrigerator.

• Observation: Observe the vials for crystal formation. Note the quantity and quality of the crystals.

• Analysis: Isolate the crystals by filtration, wash with a small amount of cold solvent, and dry. Analyze the diastereomeric excess of the solid and the composition of the mother liquor by ¹H NMR.

Protocol 2: Preparative Scale Resolution and Recrystallization

Objective: To perform a larger-scale resolution and enhance the diastereomeric purity through recrystallization.

Methodology:

• Salt Formation: In a suitable flask, dissolve (±)-1-(3,4-Diethoxyphenyl)ethan-1-amine (1.0 eq.) and the chosen chiral resolving agent (e.g., (+)-tartaric acid, 1.0 eq.) in the optimal solvent identified in the screening phase at an elevated temperature.

• Crystallization: Slowly cool the solution to room temperature, then further cool to 0-5 °C.

• Isolation: Collect the crystalline diastereomeric salt by filtration and wash with a small amount of the cold crystallization solvent.

• Recrystallization: Dissolve the isolated salt in a minimum amount of the hot crystallization solvent and repeat the slow cooling and isolation steps.

• Analysis: Analyze the diastereomeric purity of the recrystallized salt. Repeat the recrystallization until the desired diastereomeric excess is achieved.

Protocol 3: Liberation of the Enantiomerically Enriched Amine

Objective: To recover the free amine from the purified diastereomeric salt.

Methodology:

• Dissolution: Dissolve the purified diastereomeric salt in water.

• Basification: Add an aqueous base solution (e.g., 2M NaOH) until the solution is basic (pH > 10).

• Extraction: Extract the liberated free amine with an organic solvent (e.g., dichloromethane or ethyl acetate).

• Drying and Evaporation: Dry the organic extracts over an anhydrous drying agent (e.g., Na₂SO₄), filter, and evaporate the solvent under reduced pressure to yield the enantiomerically enriched (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine.

• Purity Analysis: Determine the enantiomeric excess of the final product by chiral HPLC.

Data Presentation

Table 1: Potential Chiral Resolving Agents for Aromatic Amines

Chiral Resolving Agent	Class	Common Solvents for Crystallization
(+)-Tartaric Acid	Dicarboxylic Acid	Methanol, Ethanol, Water[3]
(-)-Dibenzoyltartaric Acid	Tartaric Acid Derivative	Alcohols, Acetone[5]
(-)-Di-p-toluoyltartaric Acid	Tartaric Acid Derivative	Alcohols, Ethyl Acetate[6]
(+)-Mandelic Acid	α-Hydroxy Carboxylic Acid	Water, Alcohols[5]
(+)-Camphor-10-sulfonic Acid	Sulfonic Acid	Alcohols, Acetonitrile[5]

Visualizations

Caption: Workflow for Diastereomeric Salt Resolution.

Caption: Troubleshooting Crystallization Issues.

References

• Experiment #5: Resolution of (R,S)–1–Phenylethylamine via Diastereoisomer formation with (2R),(3R)–Tartaric Acid. (n.d.). Retrieved from [Link]

• An Improved Resolution of (±)-1-Phenylethylamine. (2016). Journal of Chemical Education, 93(1), 180-182. Retrieved from [Link]

• Resolution of (rac)-Phenylethylamine by Lithocholic Acid: Structures and Analysis of Both the n- and p-Diastereomeric Salts. (2023). Crystal Growth & Design, 23(12), 8567-8575. Retrieved from [Link]

• A method of chiral resolution of the key intermediate of the synthesis of apremilast and its use for the preparation of pure apremilast. (2020). Google Patents.

• Could meso tartaric acid resolve racemic 1-phenethylamine (or similar bases) by forming diastereomers with different physical properties? (2017). Quora. Retrieved from [Link]

• Resolution of 1-phenylethylamine (8) with (R)-26 in presence of achiral additives. (n.d.). ResearchGate. Retrieved from [Link]

• Chiral resolution. (n.d.). Chemeurope.com. Retrieved from [Link]

• Chiral resolution. (n.d.). Wikipedia. Retrieved from [Link]

• Direct chiral resolution of tartaric acid by ion-pair capillary electrophoresis using an aqueous background electrolyte with (1R,2R)-(-)-1,2-diaminocyclohexane as a chiral counterion. (2003). Electrophoresis, 24(15), 2711-2715. Retrieved from [Link]

• Chiral Resolution Screening. (n.d.). Onyx Scientific. Retrieved from [Link]

• Crystallization. (n.d.). Retrieved from [Link]

• Resolution of a Racemic Mixture. (n.d.). Science Learning Center. Retrieved from [Link]

• strategies in optical resolutions. (n.d.). Retrieved from [Link]

• Optical Resolution of 3-Hydroxycarboxylic Acids via Diastereomeric Salt Formation. (n.d.). Retrieved from [Link]

Sources

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• 3. ptacts.uspto.gov [ptacts.uspto.gov]
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• 5. onyxipca.com [onyxipca.com]
• 6. EP3280701B1 - A method of chiral resolution of the key intermediate of the synthesis of apremilast and its use for the preparation of pure apremilast - Google Patents [patents.google.com]
• 7. benchchem.com [benchchem.com]

Technical Support Center: Preventing Racemization of (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine

Welcome to the technical support center dedicated to preserving the stereochemical integrity of (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine. This critical chiral building block is integral to the development of numerous pharmaceutical agents, where enantiomeric purity is paramount for safety and efficacy. This guide provides in-depth troubleshooting advice, detailed protocols, and mechanistic explanations to help you mitigate and prevent racemization during your chemical transformations.

Frequently Asked Questions (FAQs)

Q1: What is racemization and why is it a critical issue for (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine?

A1: Racemization is the process by which an enantiomerically pure or enriched compound, such as the (S)-enantiomer of 1-(3,4-Diethoxyphenyl)ethan-1-amine, converts into a mixture containing equal amounts of both the (S)- and (R)-enantiomers (a racemic mixture).[1][2] This loss of stereochemical purity is a significant concern in pharmaceutical development because different enantiomers of a drug can have vastly different pharmacological activities, with one being therapeutic while the other might be inactive or even toxic. Therefore, maintaining the enantiopure state of this amine is essential.

Q2: What are the primary factors that promote racemization of this amine?

A2: The key to racemization of benzylic amines like this one is the transient formation of an achiral imine intermediate.[3][4][5] This process is accelerated by several factors:

• Elevated Temperatures: Higher temperatures provide the energy needed to overcome the activation barrier for imine formation.[6][7]

• Harsh pH Conditions: Both strongly acidic and strongly basic conditions can catalyze the formation of imine or related achiral intermediates.[1][8] For instance, bases can facilitate the deprotonation at the chiral center, while acids can catalyze the elimination of the amino group.

• Choice of Reagents and Solvents: Certain reagents, particularly in acylation reactions, can promote the formation of racemization-prone intermediates like oxazolones.[9] The polarity of the solvent can also influence the stability of charged intermediates that may lead to racemization.

Q3: At what pH is (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine most stable against racemization?

A3: Generally, chiral amines are most stable at a neutral or slightly acidic pH where the amine is protonated to form the ammonium salt. In this state, the lone pair on the nitrogen is unavailable to participate in the formation of an imine, which is the primary pathway for racemization. One study on a transaminase enzyme acting on a similar amine, (S)-(+)-1-phenylethylamine, noted enzyme stability in a slightly alkaline medium (pH 8.0) but optimal activity at a more basic pH of 10.0, highlighting the careful balance required.[10][11] For handling and work-up, maintaining a pH between 4 and 7 is a safe practice.

Q4: How can I accurately determine the enantiomeric excess (ee) of my sample?

A4: The most reliable and widely used method for determining the enantiomeric excess is chiral High-Performance Liquid Chromatography (HPLC). This technique uses a chiral stationary phase to separate the two enantiomers, allowing for their precise quantification. Other methods include Nuclear Magnetic Resonance (NMR) spectroscopy using chiral shift reagents or chiral derivatizing agents to create diastereomers with distinct NMR signals.[12] A fluorescence-based assay has also been developed for the high-throughput determination of enantiomeric excess in chiral amines.[13]

Troubleshooting Guides for Specific Reactions

Scenario 1: Acylation / Amide Bond Formation

Problem: You observe a significant drop in enantiomeric excess after coupling (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine with a carboxylic acid to form an amide.

Analysis of Cause: This is a common and critical issue. Racemization during amide bond formation often occurs not at the amine's chiral center directly, but through the activation of the carboxylic acid coupling partner. The activated acid can cyclize to form an oxazolone intermediate. The proton at the chiral center of the oxazolone is acidic and can be easily removed by a base, leading to racemization of the carboxylic acid component.[9][14] Furthermore, the use of excess strong base or high temperatures can directly promote racemization of the amine through the imine pathway.[15]

Solutions & Protocols:

Your choice of coupling reagent and base is paramount to preventing racemization.[16]

• Low-Racemization Coupling Reagents: Utilize uronium or phosphonium salt-based coupling reagents, which are known for their high efficiency and low racemization risk.[17] Reagents like HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate), HBTU, and PyBOP are excellent choices, often used with an additive like HOBt (Hydroxybenzotriazole) to further suppress side reactions.[16]

• Base Selection: The basicity and steric hindrance of the base used are critical.[15] Use a sterically hindered, non-nucleophilic base such as N,N-Diisopropylethylamine (DIPEA) or 2,4,6-collidine instead of less hindered bases like triethylamine.[15][16] Use the minimum necessary amount of base.

• Temperature Control: Perform the reaction at low temperatures. Start the activation of the carboxylic acid at 0°C or even lower (-15°C) before adding the amine. Maintain this low temperature for the duration of the reaction.

Table 1: Comparison of Common Coupling Conditions and Impact on Racemization

Coupling Reagent	Additive	Base	Temperature	Racemization Risk
DCC/EDC	None	Triethylamine	Room Temp	High
DCC/EDC	HOBt	NMM	0°C to RT	Moderate
HBTU/HATU	HOBt/HOAt	DIPEA	0°C	Low
PyBOP	None	DIPEA	0°C	Low
T3P	None	Pyridine	0°C	Low to Moderate

Abbreviations: DCC (Dicyclohexylcarbodiimide), EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide), HOBt (Hydroxybenzotriazole), NMM (N-Methylmorpholine), HBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate), HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate), DIPEA (N,N-Diisopropylethylamine), PyBOP (Benzotriazol-1-yl-oxytripyrrolidinophosphonium hexafluorophosphate), T3P (Propylphosphonic Anhydride).

Protocol: Low-Racemization Amide Coupling

• Dissolve the carboxylic acid in an appropriate anhydrous solvent (e.g., DMF or CH₂Cl₂) under an inert atmosphere (N₂ or Ar).

• Cool the solution to 0°C in an ice bath.

• Add the coupling reagent (e.g., 1.1 equivalents of HATU).

• Add the base (e.g., 2.0 equivalents of DIPEA) dropwise, ensuring the temperature does not rise.

• Stir the mixture for 10-15 minutes to allow for the pre-activation of the carboxylic acid.

• Add a solution of (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine (1.0 equivalent) in the same solvent, also pre-cooled to 0°C.

• Allow the reaction to stir at 0°C for 2-4 hours, then let it slowly warm to room temperature and stir overnight.

• Monitor the reaction progress by TLC or LC-MS.

• Proceed with an appropriate aqueous work-up, ensuring the pH remains near neutral.

Diagram: Racemization Pathway in Amide Coupling

Caption: Comparison of N-Alkylation Methods.

Scenario 3: Purification and Work-up

Problem: You have confirmed high enantiomeric excess in the crude reaction mixture, but the purity drops after aqueous work-up or column chromatography.

Analysis of Cause:

• Aqueous Work-up: Exposing the amine to strongly acidic or basic aqueous solutions during extraction can cause racemization.

• Chromatography: Standard silica gel is slightly acidic and can promote racemization on the column, especially with prolonged contact time. Basic alumina can also cause racemization.

Solutions & Protocols:

• pH-Controlled Work-up: During extractions, use buffered solutions (e.g., phosphate buffer at pH 7) or mild acids/bases (e.g., saturated NH₄Cl, saturated NaHCO₃) to adjust the pH, avoiding extremes.

• Chromatography Best Practices:

  • Deactivate Silica: Neutralize the silica gel by preparing a slurry with a small amount of a non-nucleophilic base (e.g., 1% triethylamine in the eluent).

  • Minimize Contact Time: Use flash chromatography rather than gravity chromatography to reduce the time the compound spends on the stationary phase.

  • Alternative Phases: Consider using a less acidic stationary phase like Florisil or neutral alumina.

General Best Practices for Handling and Storage

• Storage: Store (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine under an inert atmosphere (argon or nitrogen) at low temperatures (2-8°C) to minimize degradation and racemization over time.

• Solvent Choice: For long-term storage in solution, use aprotic, non-polar solvents. Avoid protic solvents or those that may have acidic impurities.

By understanding the mechanisms of racemization and implementing these targeted strategies, researchers can confidently preserve the stereochemical integrity of (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine throughout their synthetic campaigns.

References

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• 12. pubs.acs.org [pubs.acs.org]
• 13. High-throughput assay for determining enantiomeric excess of chiral diols, amino alcohols, and amines and for direct asymmetric reaction screening - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Thieme E-Books & E-Journals [thieme-connect.de]
• 15. A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis [en.highfine.com]
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• 18. US5723672A - Process for racemization of optically active 1-phenylethylamine derivative - Google Patents [patents.google.com]
• 19. New Advances in the Synthetic Application of Enantiomeric 1-Phenylethylamine (α-PEA): Privileged Chiral Inducer and Auxiliary - PMC [pmc.ncbi.nlm.nih.gov]
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• 28. Efficient enantioselective synthesis of CF2H-containing dispiro[benzo[b]thiophene-oxindole-pyrrolidine]s via organocatalytic cycloaddition - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 29. Syntheses of 2-(3,4-dimethoxyphenyl)ethylamine derivatives and their antiulcer activities - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Low Enantiomeric Excess in Resolutions with (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine

Welcome to the technical support center for chiral resolutions. As Senior Application Scientists, we understand that achieving high enantiomeric excess (ee) is critical for your research and development. This guide is designed to provide in-depth, field-proven insights into troubleshooting and optimizing diastereomeric salt resolutions, specifically when using (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine as a resolving agent for racemic acids.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental principle behind chiral resolution by diastereomeric salt formation?

A1: Chiral resolution is a technique used to separate a racemic mixture (a 50:50 mixture of two enantiomers) into its individual, enantiomerically pure components.[1] The process relies on a core principle: while enantiomers have identical physical properties (like solubility), diastereomers do not.[1][2]

By reacting a racemic acid (a mixture of R-acid and S-acid) with an enantiomerically pure chiral base, such as (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine, you convert the pair of enantiomers into a pair of diastereomeric salts:

• (R-acid) + (S-amine) → (R,S)-diastereomeric salt

• (S-acid) + (S-amine) → (S,S)-diastereomeric salt

Because these two salts have different physical properties, one can typically be selectively crystallized from a suitable solvent due to its lower solubility, allowing for their physical separation.[3][4] The separated diastereomeric salt is then treated with a strong acid to liberate the desired, now enantiomerically enriched, acid.

Q2: What are the primary factors that influence the enantiomeric excess (ee) in a diastereomeric resolution?

A2: The success of a diastereomeric resolution is a multifactorial problem. The final enantiomeric excess is highly dependent on the differential solubility of the two diastereomeric salts. Key parameters that you must control and optimize include:

• Solvent System: The choice of solvent is arguably the most critical factor, as it directly governs the solubility of the salts.[5][6]

• Stoichiometry: The molar ratio of the resolving agent to the racemic substrate significantly impacts both yield and purity.[3]

• Temperature & Cooling Profile: Crystallization is a thermodynamic process. The temperature at which crystallization occurs and the rate of cooling can determine whether the process is under kinetic or thermodynamic control, affecting the purity of the crystals.[7]

• Purity of Starting Materials: Impurities can inhibit crystallization or co-crystallize, leading to lower ee.[8]

• Recrystallization: A single crystallization rarely achieves >99% ee. Subsequent recrystallizations are often necessary to enhance the purity of the diastereomeric salt.[4]

Troubleshooting Guide: Low Enantiomeric Excess

Q3: I performed the resolution, but my final product has a low enantiomeric excess (<80% ee). What is the first thing I should check?

A3: Before re-running the entire resolution, it is crucial to validate two key points: the purity of your inputs and the accuracy of your analysis.

• Verify Purity of the Resolving Agent: Confirm the enantiomeric purity of your (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine. If the resolving agent is not enantiopure, it is impossible to achieve high ee in your product.

• Check Purity of the Racemic Acid: Impurities in your starting material can interfere with the crystallization process, sometimes acting as crystal poisons or getting trapped in the crystal lattice, which lowers the purity of the isolated salt.[8]

• Validate Your Analytical Method: Ensure your analytical method for determining ee is reliable. The most common method is Chiral High-Performance Liquid Chromatography (HPLC).[5][9][10] Before analyzing your resolved product, inject a sample of the starting racemic acid to confirm that your method can achieve baseline separation of the two enantiomer peaks and that the racemic sample shows a 50:50 peak area ratio.[11]

Q4: My starting materials are pure and my analytical method is validated, but the ee is still low. How critical is the solvent choice?

A4: The choice of solvent is paramount. The goal is to find a solvent system where one diastereomeric salt is sparingly soluble while the other remains largely in solution. There is no universally "best" solvent; it must be determined empirically.

Causality: The solvent's polarity, proticity, and ability to form hydrogen bonds influence the crystal lattice energy and solvation energy of the salts differently. An ideal solvent maximizes the solubility difference between the (R,S) and (S,S) salts.

Protocol: Solvent Screening for Optimal Resolution

• Preparation: In separate small vials, prepare small, equimolar amounts of your racemic acid and (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine.

• Solvent Selection: Choose a range of solvents with varying polarities (e.g., methanol, ethanol, isopropanol, acetonitrile, ethyl acetate, toluene).

• Dissolution: To each vial, add a small volume of a single solvent and heat gently to dissolve the components and form the salts in situ.

• Crystallization: Allow the vials to cool slowly to room temperature, then cool further in an ice bath or refrigerator.

• Observation: Observe the vials for the formation of a crystalline precipitate. Note the amount of solid formed. An ideal solvent will yield a moderate amount of crystals (e.g., 25-40% of the total mass). Too much solid suggests both diastereomers are precipitating, while no solid means both are too soluble.

• Analysis: Isolate the crystals from the most promising solvent systems, liberate the free acid, and measure the ee for each. This screening process identifies the best solvent for maximizing selectivity.[5]

Q5: Could the stoichiometry of the resolving agent be the problem? I used a 1:1 molar ratio.

A5: Yes, stoichiometry is a key optimization parameter. While a 1:1 ratio seems intuitive, using a sub-stoichiometric amount of the resolving agent is a very common and effective strategy.

Causality: Using 0.5 molar equivalents of the resolving agent relative to the racemic acid is often the most efficient method for achieving high enantiomeric enrichment in the first crystallization.[8] In this scenario, the resolving agent will preferentially form a salt with one enantiomer of the acid. This salt, being the least soluble, crystallizes out, leaving the majority of the other enantiomer and the remaining un-salted acid in the solution. This approach maximizes the purity of the initial crystalline product, although the theoretical maximum yield is capped at 50%.

Parameter	Impact on Enantiomeric Excess (ee)	Rationale
Solvent Choice	High	Directly controls the differential solubility of the diastereomeric salts. An optimal solvent maximizes this difference.[6]
Stoichiometry	High	Using ~0.5 equivalents of resolving agent often maximizes the ee of the crystallized salt at the expense of yield.[8]
Cooling Rate	Medium to High	Slow cooling favors thermodynamic equilibrium, allowing for the selective crystallization of the less soluble diastereomer. Rapid cooling can trap the more soluble diastereomer, lowering ee.[7]
Temperature	Medium	Lower crystallization temperatures generally decrease the solubility of both salts, potentially leading to co-precipitation if the solubility difference is not large enough.
Purity of Inputs	High	Impurities can inhibit crystallization or co-crystallize, reducing the purity of the isolated salt and the final ee.[8]
Recrystallization	High	A crucial step for upgrading the purity of the diastereomeric salt. Each recrystallization step removes more of the undesired diastereomer.[4]

Q6: I have identified a good solvent, but my ee is still not optimal after one crystallization. What is the next step?

A6: The next step is recrystallization . It is very rare for a single crystallization to yield enantiomerically pure material.[12] Recrystallization is an iterative purification process.

Causality: The solid material obtained from the first crystallization is enriched in the desired diastereomer but still contains a small amount of the more soluble one. By re-dissolving this solid in the same solvent and allowing it to re-crystallize, you are again taking advantage of the solubility difference. The solid that forms will be even more enriched in the less soluble diastereomer. This process can be repeated until there is no further increase in the ee, which is often monitored by measuring the optical rotation of the salt.[4]

Protocol: Recrystallization of a Diastereomeric Salt

• Transfer: Place the filtered diastereomeric salt from the initial resolution into a clean flask.

• Solvent Addition: Add the minimum amount of the hot solvent (the same one used in the resolution) required to fully dissolve the salt.

• Cooling: Allow the solution to cool slowly and undisturbed to room temperature to promote the formation of well-ordered crystals.

• Further Cooling: Once at room temperature, place the flask in an ice bath or refrigerator for at least one hour to maximize the recovery of the purified salt.

• Isolation: Collect the crystals by vacuum filtration, washing with a small amount of the ice-cold solvent.

• Analysis: Dry the crystals and measure their optical rotation or liberate the free acid and measure its ee via chiral HPLC. Repeat the recrystallization if necessary.

Troubleshooting Flowchart

The following diagram outlines a logical workflow for diagnosing and solving issues of low enantiomeric excess.

Caption: A step-by-step flowchart for troubleshooting low enantiomeric excess.

References

• BenchChem. A Comparative Guide to Analytical Methods for Determining Enantiomeric Excess (ee%).
• BORZUYA UNIVERSITY. (2017, May 23). Chapter 9b: asymmetric synthesis - analytical methods of determination of the enantiomeric excess.
• Lebrilla, C. B., et al. A mass spectrometry method for the determination of enantiomeric excess in mixtures of D,L-amino acids.
• Sánchez, J., et al. (2011, November 18). Determination of enantiomeric excess by chiral liquid chromatography without enantiomerically pure starting standards. Journal of Separation Science.
• Finn, M. G. Measurement of Enantiomeric Excess by Kinetic Resolution and Mass Spectrometry. Angewandte Chemie International Edition.
• Wikipedia. Diastereomeric recrystallization.
• Costa, A. M., et al. (2006). Rational approach to the selection of conditions for diastereomeric resolution of chiral amines by diacid resolving agents. Tetrahedron: Asymmetry.
• Chemistry LibreTexts. (2019, February 13). 6.8 Resolution (Separation) of Enantiomers.
• Gavin Publishers. (2019, October 8). Separation of Diastereomers Taking Advantage for the Kinetic Control and Structure of Resolving Agent.
• Royal Society of Chemistry. (2021, July 7). A bug in enantiomer separation: double salt formation – diastereomeric and double salt structures of 1-cyclohexylethylammonium 2- and 4-chloromandelate.
• Royal Society of Chemistry. Supplementary material for Resolution of a chiral amine and recovery of unwanted enantiomer by racemization.
• National Institutes of Health. High-throughput screening of α-chiral-primary amines to determine yield and enantiomeric excess.
• YouTube. (2025, May 8). Diastereomeric Salt Crystallization Using Ternary Phase Diagram.
• HKUST SPD. Chiral resolution by diastereomeric salt crystallization.
• Chemistry LibreTexts. (2022, December 28). 6.8: Resolution (Separation) of Enantiomers.
• Bode Research Group. Kinetic resolution of amines.
• University of Bath. Synthesising Complex Chiral Amines Through Resolution-Racemisation-Recycle.
• University of Babylon. Resolution of Enantiomers.
• Science Learning Center. Resolution of a Racemic Mixture.
• Benchchem. Technical Support Center: Optimization of Catalytic Reactions with Chiral Amines.
• Benchchem. Technical Support Center: Chiral Resolution of 1-(4-Fluoro-3-methoxyphenyl)ethanamine.
• HETEROCYCLES. (2000). Optical Resolution Studies of Chiral g- and d-Lactones.
• Onyx Scientific. Chiral Resolution Screening.
• Hamilton, D. G. (2006). Experiment #5: Resolution of (R,S)–1–Phenylethylamine via Diastereoisomer formation with (2R),(3R)–Tartaric Acid. Organic Chemistry I Laboratory Manual.
• National Center for Biotechnology Information. (2017). Resolution of Racemic Mixtures by Phase Transition of PEGylated Resolving Agents.
• Chemistry LibreTexts. (2023, January 28). 5.8: Racemic Mixtures and the Resolution of Enantiomers.

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side reactions to avoid in the synthesis of (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine

Technical Support Center: Synthesis of (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine

Welcome to the technical support guide for the synthesis of (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize this challenging synthesis. The following Q&A guide provides in-depth, experience-based insights into avoiding common side reactions and maximizing yield and enantiopurity.

Frequently Asked Questions & Troubleshooting

The asymmetric reductive amination of 3,4-diethoxyacetophenone is a primary route to (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine. This process, while efficient, is prone to several side reactions that can impact yield, purity, and stereoselectivity. This guide addresses the most common challenges.

Section 1: Competing Reduction Reactions

Question 1: My reaction is producing a significant amount of the alcohol by-product, 1-(3,4-diethoxyphenyl)ethanol. How can I prevent this?

Answer: This is a classic chemoselectivity issue where the reducing agent attacks the starting ketone before it can form the imine intermediate.[1][2][3] The rate of imine formation is often slower than the rate of ketone reduction, especially with highly reactive hydrides.

Causality:

• Reactive Reducing Agents: Strong reducing agents like sodium borohydride (NaBH₄) will readily reduce both the ketone and the intermediate imine. If the imine concentration is low, the ketone becomes the primary target.[3]

• Slow Imine Formation: The condensation of the ketone with the amine source (e.g., ammonia) is a reversible equilibrium.[1] If water is not effectively removed or if the pH is not optimal (typically weakly acidic), the equilibrium will not favor the imine, leaving unreacted ketone available for reduction.[2][4]

Troubleshooting & Prevention:

• Select a Weaker, More Selective Reducing Agent: The most effective solution is to use a reducing agent that is selective for the protonated imine (iminium ion) over the ketone.

  • Sodium Triacetoxyborohydride (STAB, NaBH(OAc)₃): This is an excellent choice for one-pot reductive aminations. It is less reactive than NaBH₄ and selectively reduces the iminium ion. It is typically used in aprotic solvents like dichloroethane (DCE) or tetrahydrofuran (THF).[5]

  • Sodium Cyanoborohydride (NaBH₃CN): Another selective reagent, particularly effective at mildly acidic pH (4-5).[3][4] At this pH, the imine is protonated to the more electrophilic iminium ion, which is readily reduced, while the ketone's reactivity is suppressed.[4]

• Optimize Reaction Conditions to Favor Imine Formation:

  • Two-Step Procedure: First, form the imine by mixing the ketone and amine source, often with a dehydrating agent (like molecular sieves) or azeotropic removal of water.[6] Once imine formation is complete (monitored by TLC or GC), then add the reducing agent.[7]

  • Use of Lewis Acids: Catalytic amounts of Lewis acids such as Ti(OiPr)₄ or ZnCl₂ can accelerate imine formation, shifting the equilibrium and minimizing the time the ketone is exposed to the reducing agent.[8]

dot

Caption: Competing reduction of the starting ketone.

Section 2: Over-Alkylation and By-product Formation

Question 2: I am observing a secondary amine by-product, where the newly formed primary amine reacts with another molecule of the ketone. How can I suppress this?

Answer: This is a common issue, especially in one-pot syntheses. The desired primary amine product is nucleophilic and can compete with the initial amine source (ammonia) to react with the starting ketone. This forms a new imine, which is then reduced to a secondary amine.

Causality:

• Product Reactivity: The synthesized primary amine product can be more nucleophilic or sterically less hindered than the initial amine source, leading to a faster subsequent reaction.

• Stoichiometry and Concentration: If the concentration of the starting ketone remains high while the primary amine product accumulates, the likelihood of this secondary reaction increases. Using an insufficient excess of the initial amine source (ammonia) exacerbates this problem.

Troubleshooting & Prevention:

• Use a Large Excess of the Amine Source: When using ammonia, ensure it is present in a large molar excess. This statistically favors the reaction of the ketone with ammonia over the reaction with the primary amine product.

• Control the Addition of Reagents:

  • Slow Ketone Addition: Add the 3,4-diethoxyacetophenone slowly to the reaction mixture containing the amine source and the reducing agent. This keeps the instantaneous concentration of the ketone low, minimizing the chance for the product amine to react with it.

• Biocatalytic Routes: Consider using enzymes like amine dehydrogenases (AmDHs) or transaminases (TAs). These enzymes offer exceptional selectivity for the formation of primary amines and completely avoid over-alkylation issues due to the specific active site geometry.[9][10][11] AmDHs, in particular, use ammonia as the nitrogen source and are highly effective for this type of transformation.[9]

dot

Sources

• 1. pcliv.ac.uk [pcliv.ac.uk]
• 2. Sciencemadness Discussion Board - Conditions for reductive amination - Powered by XMB 1.9.11 [sciencemadness.org]
• 3. m.youtube.com [m.youtube.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 6. macmillan.princeton.edu [macmillan.princeton.edu]
• 7. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 8. researchgate.net [researchgate.net]
• 9. Enzymatic Routes for Chiral Amine Synthesis: Protein Engineering and Process Optimization - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Asymmetric synthesis of primary amines catalyzed by thermotolerant fungal reductive aminases - Chemical Science (RSC Publishing) DOI:10.1039/D0SC02253E [pubs.rsc.org]
• 11. chemrxiv.org [chemrxiv.org]

Technical Support Center: Optimizing Solvent Systems for Diastereomeric Salt Crystallization

Welcome to the Technical Support Center for diastereomeric salt crystallization. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of solvent system optimization. Here, we will address common challenges, provide in-depth troubleshooting strategies, and offer practical, field-proven insights to enhance the success of your chiral resolutions.

Introduction: The Pivotal Role of the Solvent

Diastereomeric salt crystallization is a cornerstone technique for separating enantiomers, leveraging the differential solubility of diastereomeric salt pairs.[1] The success of this method hinges almost entirely on the selection of an appropriate solvent system. The solvent does not merely dissolve the components; it actively mediates the interactions that govern crystal lattice formation, ultimately dictating the efficiency and selectivity of the resolution.[2][3] An ideal solvent will maximize the solubility difference between the two diastereomers, enabling the selective crystallization of the less soluble salt while its counterpart remains in the mother liquor.[2]

This guide is structured to address the most pressing issues encountered during experimentation, moving from common troubleshooting scenarios to a deeper dive into fundamental principles through our FAQs.

Troubleshooting Guide: A Problem-Solving Approach

This section is formatted to provide direct answers to the most common experimental hurdles.

Problem 1: No Crystallization Occurs, Even After Cooling and Extended Stirring.

This is a frequent and frustrating issue, often stemming from a failure to achieve or overcome the supersaturation barrier.

Why is this happening and what can I do?

Several factors can prevent crystallization:

• Insufficient Supersaturation : The solution may be too dilute for the diastereomeric salts to nucleate and grow.[4]

  • Solution : Carefully evaporate a portion of the solvent to increase the concentration of the salts.[1][4] This can be done under reduced pressure or with a gentle stream of nitrogen.

• Inappropriate Solvent Choice : The selected solvent may be too effective at solvating both diastereomeric salts, preventing either from precipitating.[4]

  • Solution : A systematic solvent screening is the most effective path forward.[2][4] It is crucial to identify a solvent system that provides differential solubility.

• Presence of Impurities : Trace impurities in your racemic mixture or resolving agent can act as inhibitors to crystal nucleation.[4]

  • Solution : Consider an additional purification step for your starting materials.

• Wide Metastable Zone : The energy barrier for nucleation might be too high to overcome spontaneously.

  • Solution : Induce nucleation by scratching the inside of the flask with a glass rod at the air-liquid interface. If available, seeding the solution with a small amount of the desired diastereomeric salt crystal is a highly effective method.[4]

Problem 2: The Product "Oils Out" Instead of Forming Crystals.

"Oiling out" describes the separation of the product from the solution as a liquid phase rather than a solid crystalline material. This often occurs when supersaturation is too high or the crystallization temperature is above the melting point of the salt.[4]

How can I resolve this?

• Reduce Supersaturation : The most common cause is a solution that is too concentrated.

  • Solution : Add more of the primary solvent to decrease the concentration.[4] A slower rate of cooling or anti-solvent addition can also prevent the rapid generation of high supersaturation that leads to oiling out.[1]

• Lower the Crystallization Temperature : If the salt's melting point is below the current experimental temperature, it will separate as a liquid.

  • Solution : Employ a lower crystallization temperature to ensure you are operating below the salt's melting point.[4]

• Re-evaluate the Solvent System : The polarity of the solvent can influence the propensity for oiling out.

  • Solution : Experiment with a less polar solvent or a different solvent mixture, which may favor a more ordered crystalline lattice formation.[4]

Problem 3: The Yield of the Desired Diastereomeric Salt is Low.

A low yield indicates that a significant portion of the target diastereomer remains in the mother liquor.

What steps can I take to improve my yield?

• Optimize the Solvent System : The solubility of the desired salt may still be too high in the chosen solvent.

  • Solution : The addition of an anti-solvent can be a powerful technique to reduce the solubility of the target salt and drive it out of solution, thereby increasing the yield.[1][2]

• Refine the Temperature Profile : The final crystallization temperature plays a direct role in the final concentration of the salt in the solution.

  • Solution : Ensure your cooling profile is optimized. A lower final temperature will generally lead to lower solubility and a higher yield.[4] However, be mindful that excessively low temperatures can sometimes lead to co-precipitation of the more soluble diastereomer.

• Address Co-Precipitation : If the solubilities of the two diastereomers are too similar, the undesired salt may crystallize alongside the target, reducing the yield of the pure desired salt.[4]

  • Solution : A different solvent system that offers greater solubility differentiation is necessary.

Problem 4: The Diastereomeric Excess (d.e.) of the Crystallized Salt is Poor.

A low diastereomeric excess is a clear indicator of poor separation and co-precipitation of the undesired diastereomer.

How can I enhance the purity of my crystals?

• Solvent System is Key : This is the most critical factor for achieving high selectivity.[4]

  • Solution : A systematic solvent screen is essential to find a solvent that maximizes the solubility difference between the two diastereomers.[4]

• Control the Rate of Crystallization : Rapid crystallization can trap the more soluble diastereomer in the growing crystal lattice of the less soluble one.

  • Solution : Employ a slower, more controlled cooling profile. This allows for the system to remain closer to equilibrium, favoring the crystallization of the less soluble salt.

• Recrystallization : This is a classic purification technique.

  • Solution : Purify the obtained salt by recrystallizing it.[2] It is often beneficial to use a different solvent system for the recrystallization to further enhance purity.

Visualizing the Troubleshooting Process

To aid in navigating these common issues, the following decision tree provides a logical workflow for troubleshooting.

Caption: Decision tree for troubleshooting common crystallization issues.

Frequently Asked Questions (FAQs)

1. How do I select a suitable starting solvent for my diastereomeric salt crystallization?

The ideal solvent should exhibit a significant difference in solubility between the two diastereomeric salts.[4] A good starting point is to choose a solvent in which both the racemate and the resolving agent have moderate solubility. A systematic screening of solvents with varying polarities and hydrogen-bonding capabilities (e.g., alcohols, ketones, esters) is highly recommended to maximize the chances of finding a selective system.[2]

2. Should I use a single solvent or a mixed solvent system?

Both approaches can be effective. A mixed solvent system, often comprising a "solvent" in which the salts are soluble and an "anti-solvent" in which they are poorly soluble, offers greater flexibility.[4] This allows for fine-tuning of the solubility and supersaturation, which can be critical for optimizing both yield and purity.[4] The choice ultimately depends on the specific properties of the salts being separated.

3. What is the importance of a ternary phase diagram in this process?

A ternary phase diagram, which maps the phase behavior of the two diastereomeric salts and the solvent, is a powerful tool for a deep understanding of the resolution process.[5][6] It can help determine the feasibility of the separation under equilibrium conditions and guide the design of an optimized crystallization process by visualizing the regions of solid and liquid phases at different compositions.[5][7]

4. How does temperature critically affect the crystallization process?

Temperature has a profound impact on the solubility of the diastereomeric salts.[4] A well-controlled cooling profile is essential for achieving good selectivity and yield.[4] The rate of cooling influences crystal growth and nucleation, while the final temperature determines the final concentration of the desired diastereomer in the mother liquor and thus directly impacts the overall yield.[4]

5. Can the choice of solvent cause the "wrong" enantiomer to crystallize?

Yes, this phenomenon is known as "chirality switching" or "inversion." In some cases, different solvents can reverse the relative solubilities of the diastereomeric salts, causing the opposite enantiomer's salt to become the less soluble one.[2][8] This is driven by specific molecular interactions between the salt and the solvent, and in some cases, the incorporation of solvent molecules into the crystal lattice can stabilize one diastereomer over the other.[8]

Experimental Protocols

A systematic approach is crucial for efficiently identifying an optimal solvent system.

Protocol 1: High-Throughput Solvent Screening

Objective: To rapidly identify promising solvents or solvent mixtures that exhibit significant solubility differences between the two diastereomeric salts.

Methodology:

• Preparation : In a 96-well plate or an array of small vials, dispense an equimolar mixture of your racemic compound and the chosen resolving agent.

• Solvent Addition : Add a diverse range of solvents (e.g., methanol, ethanol, isopropanol, acetone, ethyl acetate, tetrahydrofuran, acetonitrile, and mixtures thereof) to each well/vial.

• Equilibration : Seal the plate/vials and agitate at a controlled temperature (e.g., 40-50°C) for several hours to ensure salt formation and dissolution.

• Controlled Cooling : Slowly cool the plate/vials to room temperature, followed by a period at a lower temperature (e.g., 4°C), to induce crystallization.

• Analysis :

  • Visually inspect each well for the presence of crystalline solids.

  • Centrifuge the plate to pellet the solids.

  • Carefully collect a sample of the supernatant (mother liquor) from each well that contains crystals.

  • Analyze the supernatant samples by a suitable chiral analytical method (e.g., Chiral HPLC) to determine the concentration of each diastereomer remaining in the solution.

• Selection : The solvent that results in the largest difference in concentration between the two diastereomers in the supernatant is a promising candidate for selective crystallization.

Protocol 2: Quantitative Solubility Measurement

Objective: To accurately measure the solubility of the individual diastereomeric salts in a promising solvent system at various temperatures to construct a solubility curve.

Methodology:

• Preparation : Prepare pure samples of both the desired and undesired diastereomeric salts.

• Measurement :

  • In separate, temperature-controlled vials, add a known amount of each pure diastereomeric salt.

  • Incrementally add the selected solvent at a constant temperature (e.g., 25°C) while stirring until the solid completely dissolves.[1]

  • Record the volume of solvent required to dissolve each salt.

  • Repeat this measurement at different temperatures (e.g., 10°C, 25°C, 40°C, 60°C) to understand the temperature dependence of solubility.

• Calculation : Calculate the solubility of each salt in appropriate units (e.g., g/100 mL or mg/mL) at each temperature.

• Analysis : Plot the solubility curves (solubility vs. temperature) for both diastereomers. The ideal solvent system will show a significant and consistent separation between the two curves over the desired operating temperature range.

Data Presentation: Interpreting Screening Results

Summarizing your experimental data in a clear, structured format is essential for making informed decisions.

Table 1: Illustrative Solvent Screening Data

Solvent System	Visual Observation	d.e. of Mother Liquor (%)	Solubility Difference (ΔS)	Assessment
Isopropanol	Dense Crystalline Solid	65%	High	Promising
Ethyl Acetate	Fine Needles	30%	Moderate	Potential for Recrystallization
Toluene	Oiled Out	N/A	N/A	Unsuitable
Methanol	No Crystals	-5% (slight excess of less soluble)	Low	Too Soluble
Acetone/Water (9:1)	Small Prisms	55%	Moderate-High	Promising Mixed System

Note: The data presented in this table is for illustrative purposes only.

Concluding Remarks

The optimization of a solvent system for diastereomeric salt crystallization is an empirical science that benefits greatly from a systematic and logical approach. While the principles outlined in this guide provide a strong foundation, each new racemic compound and resolving agent pair presents a unique challenge. By methodically addressing issues of solubility, supersaturation, and kinetics, researchers can significantly increase the probability of developing a successful, scalable, and efficient chiral resolution process.

References

• Amin, A., et al. (2023). Green and Strategic Approach for Chiral Resolution by Diastereomeric Salt Formation: The Study of Racemic Ibuprofen. Advances in Engineering. Retrieved February 13, 2024, from [Link]

• Coquerel, G., et al. (n.d.). Solvent selection as a major determinant of chiral resolution outcomes: the BINOL–DACH case study. CrystEngComm (RSC Publishing). Retrieved February 13, 2024, from [Link]

• Bosits, M. H., et al. (2022). Design of diastereomeric salt resolution via multicomponent system characterization: a case study with hydrate formation. CrystEngComm (RSC Publishing). DOI:10.1039/D2CE01490D. Retrieved February 13, 2024, from [Link]

• Formation and Crystallization based Separation of Diastereomeric Salts. (n.d.). MPG.PuRe. Retrieved February 13, 2024, from [Link]

• Establishment of a Simple and Efficient Screening Protocol for Optical Resolution by Diastereomeric Salt Crystallization: Analyzing Success-Related Factors and Constructing Reliable Procedures from Previous Studies. (2025). Organic Process Research & Development - ACS Publications. Retrieved February 13, 2024, from [Link]

• Chiral resolution by diastereomeric salt crystallization. (n.d.). HKUST SPD. Retrieved February 13, 2024, from [Link]

• Solvent and Achiral Crystalline Phase-Induced Chiral Resolution of CsCuCl3. (2025). Crystal Growth & Design - ACS Publications. Retrieved February 13, 2024, from [Link]

• Breaking Down the Methods: Chromatography and Crystallization in Chiral Resolution. (2025). Medium. Retrieved February 13, 2024, from [Link]

• Solvent-Induced Chirality Switching in the Enantioseparation of Hydroxycarboxylic Acids with a Quaternary Stereogenic Center. (2025). PMC. Retrieved February 13, 2024, from [Link]

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• 8. Solvent-Induced Chirality Switching in the Enantioseparation of Hydroxycarboxylic Acids with a Quaternary Stereogenic Center - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to Chiral Resolving Agents: (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine vs. Market Alternatives

For professionals in pharmaceutical development and asymmetric synthesis, the selection of an optimal chiral resolving agent is a pivotal step in obtaining enantiomerically pure compounds. The vast majority of biological targets are chiral, meaning they interact differently with each enantiomer of a chiral drug. This can result in one enantiomer being therapeutically active while the other is inactive or, in some cases, toxic[1]. Therefore, robust methods for separating racemic mixtures are critical.

This guide provides an in-depth comparison of (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine, a highly effective resolving agent for acidic compounds, with other prominent alternatives. We will delve into the principles of diastereomeric salt formation, present supporting experimental data, and offer detailed protocols to guide researchers in making informed decisions for their specific resolution challenges.

The Principle of Chiral Resolution via Diastereomeric Salt Formation

The most common and industrially scalable method for separating enantiomers is through the formation of diastereomeric salts.[2][3][4] This technique leverages the different physical properties of diastereomers, such as solubility, allowing for their separation by methods like fractional crystallization.[5][6]

The fundamental workflow involves reacting a racemic mixture of an acid with an enantiomerically pure chiral amine (the resolving agent). This reaction forms a pair of diastereomeric salts. Due to their distinct three-dimensional structures, these salts exhibit different physical properties. By carefully selecting a solvent, one diastereomer can be selectively crystallized while the other remains in the mother liquor. The crystallized salt is then separated, and the resolving agent is cleaved—typically by treatment with a base—to yield the desired pure enantiomer of the acid.[7]

Figure 1: Mechanism of Chiral Resolution.

Featured Resolving Agent: (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine

(1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine is a chiral primary amine that has proven particularly effective for the resolution of racemic carboxylic acids, especially the 2-arylpropionic acid class of non-steroidal anti-inflammatory drugs (NSAIDs), commonly known as "profens".

Key Structural Features and Advantages:

• Aromatic Ring: The diethoxyphenyl group allows for π-π stacking interactions with aromatic moieties in the target acid, which can contribute to the formation of a stable, well-ordered crystal lattice necessary for effective separation.

• Stereogenic Center: The chiral center adjacent to the amine group provides the basis for stereochemical discrimination.

• Ethoxy Groups: The two ethoxy groups provide additional points of interaction (e.g., hydrogen bonding with the carboxylic acid) and influence the agent's solubility profile, offering flexibility in solvent selection.

These features combine to create a resolving agent that can form highly crystalline diastereomeric salts with significant differences in solubility, leading to high-yield, high-purity separations.

A Survey of Alternative Chiral Amines for Acid Resolution

While highly effective, (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine is one of many tools available. The choice of resolving agent is often substrate-dependent and may require empirical screening.[3][8] Below are common alternatives.

• (S)-(-)-α-Methylbenzylamine (also (S)-1-Phenylethylamine): This is arguably the most classic and widely used chiral amine for resolving acids. Its simple structure, commercial availability, and demonstrated efficacy across a wide range of substrates make it a primary choice for initial screening.

• Brucine and Quinine: These naturally occurring alkaloids are historically significant resolving agents.[9] Their rigid, complex structures provide multiple points of interaction for chiral recognition. However, their use has declined due to high toxicity (especially brucine) and more limited availability compared to synthetic alternatives.

• (1S,2R)-(+)-erythro-2-Amino-1,2-diphenylethanol: This agent offers two chiral centers and a hydroxyl group, providing additional hydrogen bonding capabilities that can be advantageous for certain substrates. Its larger steric profile can enhance chiral discrimination.[10]

Head-to-Head Comparison: Performance Data

The performance of a chiral resolving agent is highly dependent on the specific substrate, solvent, and temperature. The following table summarizes experimental data for the resolution of various racemic "profen" NSAIDs, providing a comparative benchmark.

Racemic Acid	Chiral Resolving Agent	Solvent	Yield of Salt	e.e. of Recovered Acid	Reference
Ibuprofen	(S)-(-)-α-Methylbenzylamine	Ethyl Acetate	71%	>80%	[4]
Flurbiprofen	L-dioctyl tartrate & L-tryptophan	Aqueous Two-Phase	N/A	>90% (implied)
Ketoprofen	Heptakis-2,3,6-tri-O-methyl-β-cyclodextrin	Capillary Electrophoresis	N/A	Baseline Separation	[11]
Naproxen	Lipase (Enzymatic Resolution)	Organic Solvent	N/A	High	[12]
1-(3-ethoxy-4-methoxyphenyl)-2-(methylsulfonyl)ethylamine	(R,R)-4-chlorotartranilic acid	Water/HCl	High	>99%	[13]

Experimental Protocol: Resolution of a Racemic Carboxylic Acid

This protocol provides a generalized, step-by-step methodology for a typical diastereomeric salt crystallization.[7][14]

Objective: To isolate one enantiomer from a racemic carboxylic acid using a chiral amine.

Materials:

• Racemic carboxylic acid (1.0 eq)

• Chiral resolving agent (e.g., (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine) (0.5 - 1.0 eq)

• Screening solvents (e.g., Methanol, Ethanol, Ethyl Acetate, Acetonitrile)

• Aqueous HCl (e.g., 1 M)

• Aqueous NaOH (e.g., 1 M)

• Organic extraction solvent (e.g., Dichloromethane, Ethyl Acetate)

• Drying agent (e.g., MgSO₄ or Na₂SO₄)

Figure 2: Experimental Workflow for Chiral Resolution.

Methodology:

• Salt Formation: In a suitable flask, dissolve the racemic carboxylic acid (1.0 eq) and the chiral resolving agent (typically 0.5 to 0.6 eq to maximize the yield of the less soluble salt) in a minimum amount of a suitable solvent with gentle heating.[7] A solvent screen is highly recommended to find conditions that provide a significant solubility difference between the two diastereomeric salts.

• Crystallization: Allow the solution to cool slowly to room temperature. Slow cooling is crucial for the formation of well-defined crystals and to avoid the trapping of impurities. If no crystallization occurs, seeding with a small crystal or further cooling in an ice bath may be initiated.

• Isolation of Diastereomeric Salt: Collect the precipitated crystals by vacuum filtration. Wash the crystals with a small amount of the cold crystallization solvent to remove any adhering mother liquor.

• Liberation of the Free Acid: Suspend the isolated diastereomeric salt in a biphasic system of an organic solvent (e.g., dichloromethane) and water. Add an aqueous base (e.g., 1 M NaOH) and stir until the solid dissolves completely. The base deprotonates the amine (liberating the resolving agent into the aqueous phase) and the acid (which will partition into the organic phase after re-acidification).

• Extraction: Transfer the mixture to a separatory funnel. Add aqueous acid (e.g., 1 M HCl) to protonate the carboxylate, making the desired enantiomerically enriched acid soluble in the organic layer. Separate the organic layer.

• Purification: Wash the organic layer with brine, dry it over an anhydrous drying agent like sodium sulfate, filter, and concentrate the solvent under reduced pressure to yield the enantiomerically enriched carboxylic acid.

• Analysis: Determine the enantiomeric excess (e.e.) of the product using a suitable analytical technique, most commonly Chiral High-Performance Liquid Chromatography (HPLC).[7][15]

Discussion: Causality Behind Experimental Choices

The success of a diastereomeric resolution is not serendipitous; it is governed by the principles of thermodynamics and kinetics.

• Choice of Resolving Agent: The selection of a resolving agent is the most critical decision. The goal is to find a chiral partner that forms a diastereomeric salt pair with a large difference in lattice energy.[6] This difference manifests as a significant disparity in solubility. Agents like (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine are effective because their structure allows for multiple, directed intermolecular interactions (π-stacking, H-bonding), leading to a more stable crystal lattice for one diastereomer over the other.

• Solvent Selection: The solvent plays a crucial role in mediating the solubility of the diastereomeric salts.[4] An ideal solvent will dissolve both salts at an elevated temperature but will cause only one to crystallize upon cooling. Polar protic solvents like ethanol or methanol can compete for hydrogen bonding sites, while less polar aprotic solvents like ethyl acetate may better promote the salt's own intermolecular interactions, leading to crystallization.

• Stoichiometry: Using a sub-stoichiometric amount of the resolving agent (e.g., 0.5 equivalents) is a common strategy. This ensures that there is an excess of the racemic compound, which can help drive the crystallization of the less soluble diastereomer to a higher yield, based on solubility product principles.[16]

Conclusion

(1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine stands as a potent chiral resolving agent, particularly for acidic compounds like profens, owing to its well-defined structure that facilitates strong and specific intermolecular interactions. While classic agents like (S)-α-methylbenzylamine remain a valuable first-line choice for screening, the nuanced structural features of substituted phenylethylamines can provide superior performance for challenging separations. The optimal resolution strategy is ultimately determined empirically, and a logical, data-driven approach to screening resolving agents and solvents is paramount to achieving high enantiomeric purity and yield efficiently.

References

• Crystal Growth & Design. (2011). Analysis and Comparison of Commonly Used Acidic Resolving Agents in Diastereomeric Salt Resolution – Examples for dl-Serine. ACS Publications. [Link]

• Crystal Growth & Design. (2023). Population Balance Modeling of Diastereomeric Salt Resolution. ACS Publications. [Link]

• Wikipedia. (n.d.). Chiral resolution. [Link]

• Advances in Engineering. (2023). Green and Strategic Approach for Chiral Resolution by Diastereomeric Salt Formation: The Study of Racemic Ibuprofen. [Link]

• CrystEngComm. (2022). Design of diastereomeric salt resolution via multicomponent system characterization: a case study with hydrate formation. Royal Society of Chemistry. [Link]

• UCL Discovery. (2010). Isolation of enantiomers via diastereomer crystallisation. [Link]

• ResearchGate. (2025). Enantiomeric Resolution of Ibuprofen and Flurbiprofen in Human Plasma by SPE-Chiral HPLC Methods. [Link]

• Chemistry LibreTexts. (2023). 13.9: Racemic Mixtures and the Resolution of Enantiomers. [Link]

• PubMed. (n.d.). Separation of profen enantiomers by capillary electrophoresis using cyclodextrins as chiral selectors. [Link]

• Pharmaceutical Technology. (2015). Chiral Resolution with and without Resolving Agents. [Link]

• White Rose Research Online. (n.d.). Enantioseparation of flurbiprofen enantiomers using chiral ionic liquids by liquid‐liquid extraction. [Link]

• ChemEurope.com. (n.d.). Chiral resolution. [Link]

• Royal Society of Chemistry. (n.d.). Supplementary material for Resolution of a chiral amine and recovery of unwanted enantiomer by racemization. [Link]

• HETEROCYCLES. (2000). Vol. 52, No. 3. [Link]

• Unknown Source. (n.d.). Resolution of Enantiomers. [Link]

• PMC. (n.d.). Intensification of Double Kinetic Resolution of Chiral Amines and Alcohols via Chemoselective Formation of a Carbonate–Enzyme Intermediate. [Link]

• Via Medica Journals. (2017). Metabolic chiral inversion of 2-arylpropionic acid derivatives (profens). [Link]

• OpenStax. (2023). 5.8 Racemic Mixtures and the Resolution of Enantiomers. [Link]

• ResearchGate. (n.d.). Dynamic Resolution of Chiral Amine Pharmaceuticals: Turning Waste Isomers into Useful Product. [Link]

• Chemistry LibreTexts. (2023). 5.8: Racemic Mixtures and the Resolution of Enantiomers. [Link]

• Google Patents. (n.d.).

• DOI. (n.d.). Supporting Information For: S1. [Link]

• Thieme. (n.d.). V. A. Azov Resolution of racemic amine mixtures is an important preparation method for enantio. [Link]

• Chemie Brunschwig. (n.d.). Chiral Auxiliaries and Optical Resolving Agents. [Link]

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determination of absolute configuration of resolved compounds using (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine

For researchers, scientists, and professionals in drug development, the unambiguous determination of a molecule's absolute configuration is a cornerstone of modern chemistry. The three-dimensional arrangement of atoms dictates biological activity, and different enantiomers of a chiral molecule can have vastly different pharmacological and toxicological profiles. This guide provides an in-depth technical overview of utilizing (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine as a chiral resolving agent for the separation of racemic mixtures and subsequent determination of absolute configuration.

The Critical Role of Absolute Configuration

In the pharmaceutical industry, the stereochemistry of a drug candidate is a critical quality attribute. A classic and cautionary example is Thalidomide, where one enantiomer was effective against morning sickness while the other was tragically teratogenic. This underscores the regulatory and ethical imperative to develop single-enantiomer drugs.[1][2] The process of separating a racemic mixture into its constituent enantiomers is known as chiral resolution, a fundamental step in both chemical synthesis and drug development.[3][4][5]

(1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine: A Profile

(1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine belongs to the class of chiral primary amines, which are widely used as resolving agents for acidic compounds. Its structural features—a single chiral center and a basic amino group—make it well-suited for forming diastereomeric salts with chiral carboxylic acids and other acidic racemates.

While specific performance data for (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine is not extensively documented in publicly available literature, its structural similarity to well-characterized resolving agents like (S)-(-)-1-phenylethylamine and its derivatives allows for a scientifically grounded extrapolation of its expected behavior and efficacy.[6][7] The diethoxyphenyl group is expected to influence the crystallinity and solubility of the resulting diastereomeric salts, which are key factors in achieving efficient separation.

The Mechanism of Chiral Resolution by Diastereomeric Salt Formation

The fundamental principle behind this classical resolution technique is the conversion of a pair of enantiomers, which have identical physical properties, into a pair of diastereomers with distinct physical properties.[5] When a racemic acid, (R/S)-Acid, is reacted with an enantiomerically pure amine, such as (S)-Amine, two diastereomeric salts are formed: (R)-Acid-(S)-Amine and (S)-Acid-(S)-Amine.[5][6]

These diastereomeric salts possess different solubilities in a given solvent system, which allows for their separation by fractional crystallization.[3][8] The less soluble diastereomer will crystallize out of the solution first, leaving the more soluble diastereomer in the mother liquor. Once separated, the enantiomerically pure acid can be recovered from the salt by treatment with a strong acid.

The overall workflow can be visualized as follows:

Figure 1: Workflow for chiral resolution using diastereomeric salt formation.

Experimental Protocol: A Step-by-Step Guide

The following is a generalized protocol for the resolution of a racemic carboxylic acid using (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine. Optimization of solvent, temperature, and stoichiometry is crucial for success and will depend on the specific substrate.[9]

1. Salt Formation:

• Dissolve the racemic carboxylic acid in a suitable solvent (e.g., methanol, ethanol, or ethyl acetate).

• Add 0.5 to 1.0 equivalents of (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine. Using a sub-stoichiometric amount of the resolving agent can often lead to a higher enantiomeric excess in the crystallized salt.[7]

• Gently heat the mixture to ensure complete dissolution.

2. Fractional Crystallization:

• Allow the solution to cool slowly to room temperature to induce crystallization of the less soluble diastereomeric salt.

• Further cooling (e.g., to 4°C) may be necessary to maximize the yield of the crystals.

• Collect the crystals by filtration and wash with a small amount of cold solvent.

3. Liberation of the Enantiomer:

• Suspend the crystalline diastereomeric salt in water or a suitable solvent.

• Acidify the mixture with a strong acid (e.g., HCl) to a low pH.

• Extract the liberated enantiomerically pure carboxylic acid with an organic solvent (e.g., ethyl acetate or dichloromethane).

• Wash the organic layer with brine, dry over an anhydrous salt (e.g., Na₂SO₄), and concentrate under reduced pressure.

4. Analysis of Enantiomeric Excess:

• The enantiomeric excess (e.e.) of the resolved acid should be determined using a suitable analytical technique, most commonly chiral High-Performance Liquid Chromatography (HPLC).[10]

• NMR spectroscopy can also be used, often after derivatization with a chiral solvating agent, to determine the ratio of enantiomers.[11][12]

Comparative Analysis with Alternative Resolving Agents

The choice of a chiral resolving agent is often empirical, and screening several candidates is a common practice.[3] The table below provides a comparative overview of (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine (based on its structural class) and other common basic resolving agents.

Resolving Agent	Structural Class	Typical Substrates	Advantages	Considerations
(1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine	Primary Arylethylamine	Carboxylic acids, acidic heterocycles	Expected to form highly crystalline salts due to the phenyl group; the diethoxy substituents can modulate solubility.	Limited specific data available; performance is substrate-dependent.
(S)-1-Phenylethylamine	Primary Arylethylamine	Carboxylic acids	Widely available, relatively inexpensive, well-documented performance.[6]	May not be effective for all substrates.
Brucine	Alkaloid	Carboxylic acids	Often forms highly crystalline salts; effective for a wide range of acids.[5][6]	Natural product, can be more expensive, toxic.
(1S,2R)-2-Amino-1,2-diphenylethanol	Amino alcohol	Carboxylic acids	Can offer different selectivity due to the additional hydroxyl group.	Can be more expensive than simpler amines.
Quinine	Alkaloid	Carboxylic acids	Readily available, well-established resolving agent.[5][6]	Can be more expensive, may be difficult to remove residual amounts.

The decision-making process for selecting a resolving agent can be visualized as follows:

Figure 2: Decision-making flowchart for chiral resolution.

Determination of Absolute Configuration

Once an enantiomer has been isolated, its absolute configuration must be determined. While the configuration of the resolving agent is known, the configuration of the resolved compound is not automatically established. Several powerful techniques are available for this purpose:

• Single-Crystal X-ray Crystallography: This is considered the gold standard for unambiguously determining the absolute configuration of a crystalline compound.[3] By obtaining a suitable crystal of one of the diastereomeric salts or the resolved enantiomer (often after derivatization with a heavy atom), the precise three-dimensional arrangement of atoms can be determined.

• NMR Spectroscopy: The Mosher's ester analysis is a classic NMR method for deducing the absolute configuration of chiral alcohols and amines.[4] While not directly applicable to the resolved carboxylic acid, it can be used if the acid is converted to a chiral alcohol. More generally, analysis of the NMR spectra of the diastereomeric salts can sometimes provide clues to the relative configuration through observable differences in chemical shifts due to anisotropic effects.

• Vibrational Circular Dichroism (VCD): This spectroscopic technique measures the differential absorption of left and right circularly polarized infrared light. By comparing the experimental VCD spectrum to that predicted by quantum chemical calculations for a given enantiomer, the absolute configuration can be assigned.

• Chemical Correlation: If the resolved compound can be chemically converted to a compound of known absolute configuration without affecting the chiral center, its configuration can be inferred.

Conclusion

(1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine is a promising chiral resolving agent for the separation of racemic acids via diastereomeric salt formation. Its efficacy is predicated on the principles that govern the performance of other primary arylethylamines. A successful resolution hinges on systematic screening of solvents and crystallization conditions. The ultimate determination of absolute configuration requires the application of robust analytical techniques such as single-crystal X-ray crystallography. This guide provides a framework for researchers to strategically employ this resolving agent and navigate the critical process of obtaining enantiomerically pure compounds for their research and development endeavors.

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comparative study of the effectiveness of different resolving agents for a specific racemic mixture

An Objective Comparison of Chiral Resolving Agents for Racemic Ibuprofen

A Senior Application Scientist's Guide to Method Selection and Optimization

This guide provides a detailed comparative analysis of two common chiral resolving agents, (S)-(-)-α-methylbenzylamine (S-MBA) and (R)-(+)-1-phenylethylamine, for the resolution of racemic ibuprofen. As researchers and drug development professionals know, the separation of enantiomers is a critical step in producing safer and more effective pharmaceuticals. In the case of ibuprofen, only the (S)-(+)-enantiomer possesses the desired anti-inflammatory activity, while the (R)-(-)-enantiomer is inactive and undergoes in-vivo isomerization to the active form.[1][2] Therefore, efficient resolution is of significant industrial and therapeutic importance.[3]

This document moves beyond a simple listing of protocols to explain the causality behind experimental choices, offering a self-validating framework for your own resolution experiments. We will delve into the principles of diastereomeric salt formation, provide detailed experimental workflows, and present comparative data to guide your selection of the most effective resolving agent for this specific application.

The Principle: Chiral Resolution via Diastereomeric Salt Formation

The most prevalent industrial method for separating enantiomers of a racemic acid like ibuprofen is through the formation of diastereomeric salts.[4][5] This process leverages the fact that while enantiomers have identical physical properties, diastereomers do not.[6][7]

The core of the technique involves reacting the racemic mixture (a 50:50 mixture of R- and S-ibuprofen) with a single, pure enantiomer of a chiral base (the resolving agent). This reaction creates a pair of diastereomeric salts:

• (S)-Ibuprofen + (S)-Resolving Agent → (S,S)-Diastereomeric Salt

• (R)-Ibuprofen + (S)-Resolving Agent → (R,S)-Diastereomeric Salt

These two diastereomeric salts now have different physical properties, most critically, different solubilities in a given solvent system.[4][8] By carefully selecting the solvent and controlling conditions like temperature, one of the diastereomeric salts can be selectively crystallized from the solution while the other remains dissolved. This process is known as fractional crystallization.[8] Once the less soluble salt is isolated, a simple acid-base extraction is used to break the ionic bond, liberating the pure enantiomer of ibuprofen and recovering the resolving agent.[9]

Caption: Principle of chiral resolution by diastereomeric salt formation.

Experimental Protocols & Methodologies

The following protocols provide a self-validating system for comparing the resolving agents. The success of each step is contingent on the precise execution of the previous one, ensuring trustworthiness in the final result.

Overall Experimental Workflow

Caption: Step-by-step workflow for chiral resolution and analysis.

Protocol 1: Resolution with (S)-(-)-α-methylbenzylamine (S-MBA)

This protocol is adapted from studies demonstrating an efficient, green approach to ibuprofen resolution.[3][10]

• Salt Formation:

  • In a suitable flask, dissolve 10.3 g (50 mmol) of racemic ibuprofen in 100 mL of ethyl acetate.

  • Gently warm the solution to 50-60°C to ensure complete dissolution.

  • In a separate beaker, dissolve 3.03 g (25 mmol) of (S)-(-)-α-methylbenzylamine (S-MBA) in 20 mL of ethyl acetate. Causality: Using a 0.5 molar equivalent of the resolving agent is optimal for maximizing the recovery and diastereomeric excess of the desired salt.[3]

  • Slowly add the S-MBA solution to the ibuprofen solution with continuous stirring.

• Fractional Crystallization:

  • Allow the mixture to cool slowly to room temperature. Cloudiness should appear as the diastereomeric salt begins to precipitate.

  • Further cool the mixture in an ice bath (0-5°C) for at least 2 hours to maximize crystal formation. Causality: The solubility of the diastereomeric salts decreases significantly at lower temperatures, leading to a higher yield of the crystalline product.[10]

• Isolation:

  • Collect the precipitated crystals by vacuum filtration.

  • Wash the crystals with a small amount of cold ethyl acetate (2 x 10 mL) to remove any adhering mother liquor containing the more soluble diastereomer.

  • Dry the crystals under vacuum.

• Enantiomer Liberation:

  • Suspend the dried diastereomeric salt in 100 mL of water.

  • Acidify the suspension to pH 1-2 by slowly adding 2M hydrochloric acid (HCl) while stirring vigorously. This will break the salt bond.

  • The enantiomerically enriched ibuprofen will precipitate as a white solid.

  • Collect the solid by vacuum filtration, wash with cold water, and dry thoroughly.

Protocol 2: Resolution with (R)-(+)-1-phenylethylamine

This protocol follows the same chemical principles, substituting a different but structurally similar resolving agent.

• Salt Formation:

  • In a suitable flask, dissolve 10.3 g (50 mmol) of racemic ibuprofen in 120 mL of a 1:1 mixture of ethanol and water.

  • Warm the solution to ensure complete dissolution.

  • Slowly add 3.03 g (25 mmol) of (R)-(+)-1-phenylethylamine to the solution with stirring.

• Fractional Crystallization:

  • Allow the solution to cool to room temperature undisturbed. Seed crystals may be used to induce crystallization if necessary.

  • Once crystallization begins, place the flask in an ice bath for at least 2 hours.

• Isolation:

  • Collect the precipitated crystals by vacuum filtration.

  • Wash the crystals with a small amount of the cold ethanol/water solvent mixture.

  • Dry the crystals under vacuum.

• Enantiomer Liberation:

  • Follow the same procedure as in Protocol 1, Step 4, to liberate the enriched ibuprofen enantiomer from its salt.

Protocol 3: Analysis of Enantiomeric Excess (% ee)

The enantiomeric purity of the final product must be quantified. Chiral High-Performance Liquid Chromatography (HPLC) is the standard and most reliable method for this determination.[11][12]

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the resolved ibuprofen and dissolve it in 10 mL of the mobile phase to create a 1 mg/mL solution.

• HPLC Conditions:

  • Column: Chiral stationary phase (CSP) column, such as a Chiralcel OD-H or equivalent, designed for separating acidic compounds.[1][13]

  • Mobile Phase: A mixture of hexane, isopropanol, and acetic acid (e.g., 90:10:0.1 v/v/v). The exact ratio may require optimization.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detector at 254 nm.

  • Injection Volume: 10 µL.

• Data Analysis:

  • Run a sample of the starting racemic ibuprofen to determine the retention times for the R- and S-enantiomers.

  • Inject the resolved sample. Two peaks corresponding to the enantiomers will be observed.

  • Calculate the enantiomeric excess (% ee) using the peak areas (A) from the chromatogram: % ee = [(A_major - A_minor) / (A_major + A_minor)] x 100

Comparative Performance Data

The efficacy of a resolving agent is judged by the yield and the enantiomeric excess achieved. The data below is synthesized from reported experiments to provide a representative comparison.

Parameter	Resolving Agent: (S)-(-)-α-methylbenzylamine	Resolving Agent: (R)-(+)-1-phenylethylamine
Racemic Substrate	(R,S)-Ibuprofen	(R,S)-Ibuprofen
Optimal Solvent	Ethyl Acetate[3]	Ethanol/Water
Yield of Diastereomeric Salt	~53% (based on initial racemate)[3]	Typically 40-50%
Diastereomeric Excess (% de) of Salt	~80% after one crystallization[3]	Varies, often requires recrystallization
Enantiomeric Excess (% ee) of Final Product	>90% (after liberation)	75-85% (after liberation, single crystallization)
Ease of Recovery	High	High

Note: Yields and % ee are highly dependent on the precise execution of the crystallization and washing steps. The values presented are typical for a single crystallization cycle.

Discussion & Expert Insights

Analysis of Results:

The data clearly indicates that for the resolution of racemic ibuprofen, (S)-(-)-α-methylbenzylamine (S-MBA) in an ethyl acetate solvent system provides superior results in a single crystallization step compared to (R)-(+)-1-phenylethylamine. A study by Tu Lee et al. demonstrated that optimizing the molar ratio of ibuprofen to S-MBA to 0.5 resulted in a high diastereomeric excess of 80% and a good yield.[3][10] This efficiency is crucial in an industrial setting, as it minimizes the need for multiple, yield-reducing recrystallization steps.

Causality and Molecular Recognition:

The difference in effectiveness stems from the specific three-dimensional interactions between the enantiomers of ibuprofen and the resolving agent. A successful resolution depends on the formation of a well-ordered, stable crystal lattice for one diastereomeric salt, while the other remains preferentially in solution. The combination of (S)-Ibuprofen and (S)-MBA likely forms a more stable and less soluble salt due to more favorable steric and electronic interactions within the crystal lattice compared to the (R,S) salt. The choice of solvent is also critical; ethyl acetate was found to be optimal for the S-MBA system, providing the right balance of solubility to allow for effective precipitation of the desired diastereomer.[3]

Conclusion

Based on the supporting experimental data, (S)-(-)-α-methylbenzylamine (S-MBA) is the more effective resolving agent for the chiral resolution of racemic ibuprofen via diastereomeric salt formation. It consistently delivers a higher enantiomeric excess in a single crystallization step, making the process more efficient and scalable. While (R)-(+)-1-phenylethylamine is a viable option, it typically requires further optimization and recrystallization steps to achieve comparable purity.

This guide provides a robust framework for researchers to not only replicate this resolution but also to apply the underlying principles of causality and self-validating protocols to other racemic systems.

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A Comparative Industrial Guide to (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine: A Cost-Benefit Analysis for Asymmetric Synthesis

In the landscape of industrial-scale asymmetric synthesis, the selection of a chiral auxiliary or resolving agent is a critical decision point, balancing enantiomeric purity, process efficiency, and economic viability. This guide provides an in-depth technical analysis of (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine, a substituted phenylethylamine derivative, and objectively compares its potential industrial applications against established alternatives. This analysis is grounded in available experimental data and established chemical principles to empower researchers, scientists, and drug development professionals in making informed decisions for their manufacturing processes.

The Critical Role of Chiral Amines in Industrial Processes

Chiral amines are indispensable tools in the pharmaceutical and fine chemical industries, serving primarily as resolving agents for racemic mixtures of carboxylic acids and as chiral auxiliaries to direct stereoselective transformations.[1][2] The formation of diastereomeric salts with a chiral amine allows for the separation of enantiomers through crystallization, a robust and scalable technique.[3][4] As chiral auxiliaries, these molecules temporarily bond to a prochiral substrate, sterically guiding subsequent reactions to favor the formation of one enantiomer over the other.[1][5] The economic and environmental viability of these processes hinge on the efficiency of the chiral amine, its cost, and the ease of its recovery and recycling.[6]

Synthesis and Cost Profile of (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine

The industrial viability of a chiral amine is intrinsically linked to its accessibility and cost. A plausible and scalable synthesis of (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine involves a two-step process starting from commercially available precursors.

Proposed Synthesis Pathway

The synthesis commences with the preparation of the precursor ketone, 3,4-diethoxyacetophenone, followed by asymmetric reductive amination.

Step 1: Synthesis of 3,4-Diethoxyacetophenone

A straightforward approach to 3,4-diethoxyacetophenone is the Williamson ether synthesis, starting from the readily available 3,4-dihydroxyacetophenone and ethylating agents.

Step 2: Asymmetric Reductive Amination

The resulting ketone can then undergo asymmetric reductive amination to yield the target chiral amine. This transformation can be achieved using various methods, including catalytic hydrogenation in the presence of a chiral catalyst or through the use of a chiral auxiliary. A common laboratory and industrial method involves the use of a reducing agent in the presence of ammonia.[7][8]

Caption: Proposed two-step synthesis of (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine.

Cost Analysis

The cost of (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine is influenced by the price of starting materials, complexity of the synthesis, and the scale of production. Several chemical suppliers offer the hydrochloride salt of this amine, with prices varying based on quantity. For industrial applications, bulk pricing would be significantly lower. A comprehensive cost analysis must also factor in the expense of the chiral catalyst or auxiliary used in the asymmetric reductive amination step, as well as solvent and purification costs.

Performance Comparison with Industrial Alternatives

To assess the potential of (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine, it is crucial to compare it against widely used chiral amines in similar applications. Two of the most common and economically significant chiral amines used in industrial resolutions are (S)-1-phenylethan-1-amine and (1R,2S)-2-amino-1,2-diphenylethanol.

(S)-1-Phenylethan-1-amine: The Workhorse Resolving Agent

(S)-1-Phenylethan-1-amine is a widely used resolving agent for acidic compounds due to its commercial availability, relatively low cost, and effectiveness in forming crystalline diastereomeric salts.[9][10]

(1R,2S)-2-Amino-1,2-diphenylethanol: A Versatile Chiral Auxiliary and Resolving Agent

(1R,2S)-2-Amino-1,2-diphenylethanol is another important chiral amine employed in both resolution and as a chiral auxiliary.[11][12][13] Its rigid structure and multiple functional groups can lead to highly organized transition states, resulting in excellent stereoselectivity.

Performance Data and Comparison

A direct, data-driven comparison of (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine with these alternatives is challenging due to a lack of published, peer-reviewed data on its specific industrial applications. However, we can extrapolate potential performance based on structural similarities and established principles of diastereomeric salt formation and asymmetric induction.

The presence of the two ethoxy groups on the phenyl ring of (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine increases its steric bulk and modifies its electronic properties compared to the unsubstituted (S)-1-phenylethan-1-amine. This can influence the crystal packing of the diastereomeric salts, potentially leading to better separation in some cases.

Table 1: Comparative Performance of Chiral Amines in the Resolution of Racemic Acids

Chiral Resolving Agent	Racemic Acid	Solvent	Diastereomeric Excess (de%)	Enantiomeric Excess (ee%) of Recovered Acid	Reference
(S)-1-Phenylethan-1-amine	Ibuprofen	Isopropanol/Water	Not Reported	>98%	[9]
(S)-1-Phenylethan-1-amine	Ketoprofen	Toluene	Not Reported	High	[14]
(1R,2S)-2-Amino-1,2-diphenylethanol	Mandelic Acid	Ethanol	>95%	>99%
(1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine	Data Not Available	-	-	-	-

Note: The data presented for the alternative amines are from specific published examples and may not be directly transferable to all racemic acids.

Cost-Benefit Analysis: Making the Right Choice

The selection of a chiral amine for an industrial process requires a holistic cost-benefit analysis that extends beyond the initial purchase price.

Caption: Key factors influencing the cost-benefit analysis of a chiral amine.

Cost Considerations:

• Raw Material Cost: The bulk price of the chiral amine is a primary driver. While (S)-1-phenylethan-1-amine is generally the most cost-effective, the price of (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine at an industrial scale would need to be competitively negotiated.

• Process Efficiency: A more expensive but highly efficient amine that leads to higher yields and purity in a shorter cycle time can be more economical overall.

• Recovery and Recycling: The ability to efficiently recover and reuse the chiral amine is critical for reducing waste and improving the overall process mass intensity (PMI). The physical properties of (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine, such as its solubility, will dictate the efficiency of its recovery.

Benefit Considerations:

• Performance: The key performance indicators are the yield and enantiomeric excess of the desired product. While data for the target amine is lacking, its structural features suggest it could offer advantages in specific cases where other amines fail to provide adequate resolution.

• Regulatory and Safety Profile: All materials used in pharmaceutical manufacturing must meet stringent regulatory and safety standards.

Experimental Protocols for Evaluation

To rigorously evaluate the potential of (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine, a systematic screening process is recommended.

Protocol for Chiral Resolution of a Racemic Carboxylic Acid

This protocol outlines a general procedure for testing the efficacy of a chiral amine as a resolving agent for a racemic carboxylic acid, such as ibuprofen or ketoprofen.

Materials:

• Racemic carboxylic acid (e.g., ibuprofen)

• (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine

• Various solvents for screening (e.g., methanol, ethanol, isopropanol, acetone, ethyl acetate)

• Acid (e.g., HCl) and Base (e.g., NaOH) for pH adjustment and recovery

• Chiral HPLC or GC for enantiomeric excess determination

Procedure:

• Salt Formation: In a series of vials, dissolve the racemic carboxylic acid (1 equivalent) in a minimal amount of each screening solvent. Add a solution of (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine (0.5-1.0 equivalent) in the same solvent.

• Crystallization: Allow the solutions to stand at room temperature or cool to induce crystallization. Observe the formation of any precipitate.

• Isolation: Filter the crystals and wash with a small amount of cold solvent.

• Liberation of the Acid: Dissolve the isolated diastereomeric salt in a suitable solvent and acidify with HCl to protonate the carboxylic acid.

• Extraction: Extract the liberated carboxylic acid with an organic solvent (e.g., ethyl acetate).

• Analysis: Determine the enantiomeric excess of the recovered carboxylic acid using chiral HPLC or GC.

• Mother Liquor Analysis: Analyze the filtrate (mother liquor) to determine the enantiomeric composition of the remaining acid.

Protocol for Asymmetric Alkylation using a Chiral Auxiliary

This protocol describes a general method for evaluating a chiral amine as a chiral auxiliary in an asymmetric alkylation reaction.

Materials:

• (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine

• An acylating agent (e.g., propionyl chloride)

• A strong base (e.g., LDA or n-BuLi)

• An electrophile (e.g., benzyl bromide)

• Reagents for auxiliary cleavage (e.g., LiOH, H2O2)

• Chiral HPLC or GC for diastereomeric and enantiomeric excess determination

Procedure:

• Amide Formation: React (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine with the acylating agent to form the corresponding chiral amide.

• Enolate Formation: Treat the chiral amide with a strong base at low temperature to generate the corresponding enolate.

• Alkylation: Add the electrophile to the enolate solution and allow the reaction to proceed.

• Analysis of Diastereoselectivity: Determine the diastereomeric ratio of the product mixture using NMR or GC.

• Auxiliary Cleavage: Cleave the chiral auxiliary from the alkylated product to yield the corresponding carboxylic acid or alcohol.

• Analysis of Enantiomeric Purity: Determine the enantiomeric excess of the final product using chiral HPLC or GC.

Conclusion and Future Outlook

(1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine presents itself as a potentially valuable chiral amine for industrial applications, particularly as a resolving agent. Its substituted phenyl ring offers steric and electronic properties that may lead to improved diastereomeric salt crystallization for specific racemic acids where common resolving agents are less effective. However, the current lack of publicly available, quantitative performance data is a significant barrier to its widespread adoption.

For researchers and drug development professionals, (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine warrants consideration in screening studies for chiral resolutions, especially when established amines like (S)-1-phenylethan-1-amine do not yield satisfactory results. A thorough experimental evaluation following the protocols outlined in this guide is essential to determine its true industrial potential.

The future of chiral amine technology in industrial processes will likely involve a combination of classical resolution techniques, asymmetric catalysis, and biocatalysis. As the demand for enantiomerically pure pharmaceuticals continues to grow, the development and thorough evaluation of novel chiral resolving agents and auxiliaries, such as (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine, will remain a critical area of research and development.

References

• Asymmetric Synthesis in Industry: From Lab to Market - Chiralpedia. (2024, September 5). Retrieved from [Link][6]

• Chiral auxiliary - Wikipedia. (n.d.). Retrieved from [Link][5]

• Design, synthesis and evaluation of chiral auxiliaries, ligands and catalysts for asymmetric synthesis - SFU Summit. (n.d.). Retrieved from [Link][15]

• Synthetic Applications of Sulfur-based Chiral Auxiliaries in Asymmetric Syntheses. (n.d.). Retrieved from [Link][16]

• 5 Phenethylamine Manufacturers in 2025 - Metoree. (n.d.). Retrieved from [Link][17]

• Resolution of Enantiomers. (n.d.). Retrieved from [Link][3]

• Asymmetric Synthesis - University of York. (n.d.). Retrieved from [Link][1]

• Chiral Resolution with and without Resolving Agents | Pharmaceutical Technology. (2015, February 2). Retrieved from [Link][2]

• Resolution of ketoprofen - Google Patents. (n.d.). Retrieved from [14]

• Green and Strategic Approach for Chiral Resolution by Diastereomeric Salt Formation: The Study of Racemic Ibuprofen - Advances in Engineering. (2023, April 15). Retrieved from [Link][9]

• 13.9: Racemic Mixtures and the Resolution of Enantiomers - Chemistry LibreTexts. (2023, August 15). Retrieved from [Link][4]

• Resolution of racemic amino acids - Google Patents. (n.d.).

• 2-Phenethylamines in Medicinal Chemistry: A Review - MDPI. (2023, January 14). Retrieved from [Link][18]

• A Simple and Efficient Synthesis of (S)- and (R)-1-(3-Methoxyphenyl) Ethylamine. (n.d.). Retrieved from [Link][10]

• HETEROCYCLES, Vol. 52, No. 3, 2000. (n.d.). Retrieved from [Link][19]

• Reductive Amination: A Remarkable Experiment for the Organic Laboratory. (2023, October 17). Retrieved from [Link][7]

• Reductive Amination - YouTube. (2023, March 16). Retrieved from [Link][8]

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A Comprehensive Guide to the Spectroscopic Differentiation of (S)- and (R)-Enantiomers of 1-(3,4-Diethoxyphenyl)ethan-1-amine

This guide provides a detailed comparison of spectroscopic methodologies for the differentiation and analysis of the (S)- and (R)-enantiomers of 1-(3,4-Diethoxyphenyl)ethan-1-amine, a chiral primary amine relevant in synthetic chemistry and drug development. We will explore the theoretical underpinnings and practical applications of various spectroscopic techniques, offering field-proven insights and detailed experimental protocols for researchers, scientists, and drug development professionals.

Part 1: The Fundamental Challenge of Chiral Spectroscopy

Enantiomers: Identical yet Different

Enantiomers are chiral molecules that are non-superimposable mirror images of each other. They possess identical physical and chemical properties—such as melting point, boiling point, solubility, and reactivity with achiral reagents. Consequently, in an achiral environment, most standard spectroscopic techniques fail to distinguish between them. For instance, the infrared (IR) spectra of two enantiomers are identical because they share the same structural connectivity and vibrational modes[1][2]. Similarly, their Nuclear Magnetic Resonance (NMR) spectra are indistinguishable as the electronic environments of corresponding nuclei are the same, leading to identical chemical shifts[3].

The Target Molecule: 1-(3,4-Diethoxyphenyl)ethan-1-amine

The molecule at the core of this guide is 1-(3,4-Diethoxyphenyl)ethan-1-amine. Its structure features a single stereocenter at the carbon atom bonded to the amine group, making it a chiral primary amine that exists as a pair of (S)- and (R)-enantiomers. The ability to distinguish, quantify, and determine the absolute configuration of these enantiomers is critical in pharmaceutical development, as different enantiomers of a drug can exhibit vastly different pharmacological and toxicological profiles.

Why Standard Spectroscopy Fails

The inability of standard spectroscopic methods to differentiate between enantiomers stems from the fact that these techniques typically rely on interactions that are not sensitive to the three-dimensional arrangement of atoms in space.

Spectroscopic Technique	Interaction Principle	Outcome for Enantiomers	Rationale
Infrared (IR) Spectroscopy	Absorption of IR radiation causing molecular vibrations.	Identical Spectra	Vibrational frequencies depend on bond strength and atomic mass, which are identical for enantiomers[1].
UV-Visible Spectroscopy	Absorption of UV-Vis light promoting electronic transitions.	Identical Spectra	The chromophores and their electronic energy levels are the same for both enantiomers in an achiral solvent[4][5].
NMR Spectroscopy (¹H, ¹³C)	Nuclear spin transitions in a magnetic field.	Identical Spectra	In an achiral solvent, the magnetic environment of each nucleus is identical for both enantiomers, resulting in the same chemical shifts[3].
Mass Spectrometry (MS)	Ionization and fragmentation based on mass-to-charge ratio.	Identical Spectra	Enantiomers have the same molecular weight and fragmentation patterns.

To overcome this limitation, one must introduce a chiral influence into the measurement, either by using a chiral form of probing radiation or by placing the enantiomers in a chiral environment.

Part 2: Chiroptical Spectroscopy: Direct Differentiation Methods

Chiroptical techniques are powerful because they directly probe the chirality of a molecule by measuring the differential interaction with left- and right-circularly polarized light.

Electronic Circular Dichroism (ECD)

ECD spectroscopy measures the difference in absorption between left- and right-circularly polarized light in the UV-visible region[5]. This differential absorption, known as the Cotton effect, is non-zero only for chiral molecules[6]. The (S)- and (R)-enantiomers will produce ECD spectra that are perfect mirror images of each other—equal in magnitude but opposite in sign[5]. While powerful, ECD requires the molecule to have a suitable chromophore that absorbs in the accessible UV-Vis range.

Vibrational Circular Dichroism (VCD)

VCD extends the principles of circular dichroism into the infrared range, measuring the differential absorption of circularly polarized light at the molecule's vibrational frequencies[7]. This offers two significant advantages:

• Universality: Nearly all organic molecules have vibrations in the mid-IR "fingerprint" region, meaning a specific chromophore is not required[8].

• Structural Richness: VCD spectra are rich in structural information and are highly sensitive to the molecule's absolute configuration[9].

Like ECD, the VCD spectra of the (S)- and (R)-enantiomers are mirror images[2][9]. By comparing an experimental VCD spectrum to one calculated via ab initio methods (like Density Functional Theory), the absolute configuration of an enantiomer can be unambiguously determined[7].

Logical Relationship: Principle of Circular Dichroism

Caption: Workflow illustrating the principle of Circular Dichroism (CD) spectroscopy.

Part 3: NMR Spectroscopy in a Chiral Environment: Indirect Differentiation

While standard NMR is chirally blind, it can be transformed into a powerful tool for enantiomeric differentiation by introducing a chiral auxiliary agent. This converts the pair of enantiomers into a pair of diastereomers, which are not mirror images and have different physical properties, including distinct NMR spectra[3][10].

Method A: Chiral Solvating Agents (CSAs)

CSAs are chiral molecules that form transient, non-covalent diastereomeric complexes with the analyte enantiomers through interactions like hydrogen bonding or π-π stacking[11]. This association is rapid on the NMR timescale. Because the two diastereomeric complexes have different three-dimensional structures, the chemical shifts of the analyte's protons will differ, allowing for both differentiation and quantification of the enantiomeric excess (ee)[12]. For a primary amine like our target molecule, acidic CSAs such as (R)- or (S)-1,1'-bi-2-naphthol (BINOL) and its derivatives are highly effective[12][13].

Method B: Chiral Derivatizing Agents (CDAs)

CDAs react with the enantiomers to form stable, covalent diastereomeric adducts[14]. A classic example for amines is Mosher's acid (α-methoxy-α-trifluoromethylphenylacetic acid, MTPA), which forms diastereomeric amides[14]. These stable diastereomers can be separated chromatographically or, more commonly, analyzed directly by NMR. The resulting spectra show distinct signals for each diastereomer, which can be used to determine the enantiomeric ratio. This method is robust but requires a chemical reaction and subsequent purification, making it more labor-intensive than using a CSA.

Experimental Workflow: NMR Analysis with a Chiral Solvating Agent

Caption: Step-by-step workflow for determining enantiomeric excess using ¹H NMR with a CSA.

Part 4: Experimental Protocols and Data Interpretation

Protocol: Differentiating Enantiomers using ¹H NMR with a Chiral Solvating Agent

This protocol describes a self-validating system for determining the enantiomeric excess of 1-(3,4-Diethoxyphenyl)ethan-1-amine using (S)-BINOL as the CSA.

Materials:

• (S)-1-(3,4-Diethoxyphenyl)ethan-1-amine (for reference)

• (R)-1-(3,4-Diethoxyphenyl)ethan-1-amine (for reference)

• Racemic 1-(3,4-Diethoxyphenyl)ethan-1-amine (sample)

• (S)-1,1'-bi-2-naphthol ((S)-BINOL)

• Deuterated Chloroform (CDCl₃)

• NMR tubes

Procedure:

• Reference Sample Preparation:

  • In an NMR tube, dissolve ~5 mg of the pure (S)-enantiomer of the amine in 0.6 mL of CDCl₃. Acquire a standard ¹H NMR spectrum.

  • In a separate NMR tube, dissolve ~5 mg of the pure (S)-enantiomer and ~1.2 equivalents of (S)-BINOL in 0.6 mL of CDCl₃. Mix well.

• Racemic Sample Preparation:

  • In a third NMR tube, dissolve ~5 mg of the racemic amine and ~1.2 equivalents of (S)-BINOL in 0.6 mL of CDCl₃. Mix well.

• Data Acquisition:

  • Acquire ¹H NMR spectra for the reference + CSA and racemic + CSA samples. Ensure sufficient scans for a good signal-to-noise ratio.

• Data Analysis:

  • Identify Key Signal: Locate the quartet corresponding to the methine proton (-CH (NH₂)CH₃) in the standard spectrum of the pure enantiomer.

  • Observe Splitting: In the spectrum of the racemic mixture with (S)-BINOL, this single quartet should now appear as two distinct quartets. One corresponds to the (S)-amine-(S)-BINOL complex, and the other to the (R)-amine-(S)-BINOL complex.

  • Assign Peaks: By comparing with the reference spectrum of the (S)-amine + (S)-BINOL, you can definitively assign which quartet corresponds to the (S)-enantiomer.

  • Calculate Enantiomeric Excess (ee): Integrate the areas of the two distinct quartets (Area_R and Area_S). Calculate the ee using the formula: ee (%) = |(Area_S - Area_R) / (Area_S + Area_R)| * 100

Protocol: Determining Absolute Configuration using Vibrational Circular Dichroism (VCD)

This protocol outlines the combined experimental and computational workflow required to assign the absolute configuration.

Part A: Experimental Measurement

• Sample Preparation: Prepare a solution of the enantiomerically pure amine sample in a suitable solvent (e.g., CDCl₃) at a concentration sufficient to yield a good IR absorbance (typically 0.05-0.1 M).

• Data Acquisition:

  • Acquire the VCD and IR spectra of the sample using a VCD spectrometer.

  • Acquire a background spectrum of the pure solvent in the same cell.

  • Subtract the solvent spectrum from the sample spectrum.

Part B: Computational Prediction

• Conformational Search: Perform a thorough conformational search for the (S)-enantiomer of 1-(3,4-Diethoxyphenyl)ethan-1-amine using computational chemistry software.

• Geometry Optimization and Frequency Calculation:

  • Optimize the geometry of all low-energy conformers using Density Functional Theory (DFT), for example, at the B3LYP/6-31G(d) level of theory.

  • Perform a vibrational frequency calculation on each optimized conformer to obtain the theoretical IR and VCD spectra.

• Boltzmann Averaging: Generate a final predicted VCD spectrum by taking a Boltzmann-weighted average of the spectra of all significant conformers based on their calculated relative free energies.

Part C: Comparison and Assignment

• Compare the sign and shape of the experimental VCD spectrum with the computationally predicted spectrum for the (S)-configuration.

• If the experimental and calculated spectra match, the sample has the (S)-configuration. If they are mirror images, the sample has the (R)-configuration.

Data Summary Table

Technique	(S)-Enantiomer Result	(R)-Enantiomer Result	Key Differentiating Feature
IR Spectroscopy	Standard IR Spectrum	Identical to (S)-enantiomer	None
¹H NMR (in CDCl₃)	Standard ¹H NMR Spectrum	Identical to (S)-enantiomer	None
ECD Spectroscopy	Positive/Negative Cotton Effects	Mirror image of (S)-spectrum	Sign of Cotton Effects
VCD Spectroscopy	Positive/Negative VCD Bands	Mirror image of (S)-spectrum	Sign of VCD Bands
¹H NMR (with (S)-BINOL)	Single set of shifted signals	Single set of differently shifted signals	Chemical Shift (δ) of signals
¹H NMR (racemate + (S)-BINOL)	Two distinct sets of signals present	Two distinct sets of signals present	Presence of two resolved signal sets

Part 5: Conclusion and Recommendations

Differentiating the enantiomers of 1-(3,4-Diethoxyphenyl)ethan-1-amine is impossible with standard spectroscopic techniques. However, by introducing a chiral element, clear distinctions can be made.

• For rapid and routine determination of enantiomeric excess (ee): ¹H NMR spectroscopy with a chiral solvating agent like BINOL is the method of choice. It is fast, requires minimal sample preparation, and utilizes standard NMR equipment.

• For unambiguous determination of absolute configuration: Vibrational Circular Dichroism (VCD) is the gold standard. The combination of experimental measurement and computational prediction provides a definitive assignment of (S) or (R) configuration.

• For chromophore-containing systems: Electronic Circular Dichroism (ECD) can also be a valuable tool for assigning absolute configuration, often complementing VCD analysis.

By selecting the appropriate technique based on the analytical goal, researchers can confidently characterize the stereochemistry of 1-(3,4-Diethoxyphenyl)ethan-1-amine and other chiral molecules, ensuring scientific rigor in research and development.

Part 6: References

• Title: Nuclear magnetic resonance spectroscopy of stereoisomers Source: Wikipedia URL: [Link]

• Title: Ultraviolet–visible spectroscopy of stereoisomers Source: Wikipedia URL: [Link]

• Title: RES-TOCSY: a simple approach to resolve overlapped 1H NMR spectra of enantiomers Source: Springer Link URL: [Link]

• Title: Advances of Vibrational Circular Dichroism (VCD) in bioanalytical chemistry. A review Source: National Center for Biotechnology Information (PMC) URL: [Link]

• Title: IR Spectroscopy Source: University Grants Commission URL: [Link]

• Title: Enantiomers – Image | Mirror Image Source: Nanalysis URL: [Link]

• Title: Distinction of Enantiomers by NMR Spectroscopy Using Chiral Orienting Media Source: ResearchGate URL: [Link]

• Title: Use of carboxylic acids as chiral solvating agents for the determination of optical purity of chiral amines by NMR spectroscopy Source: ACS Publications - The Journal of Organic Chemistry URL: [Link]

• Title: Rapid Determination of Enantiomeric Excess via NMR Spectroscopy: A Research-Informed Experiment Source: ACS Publications - Journal of Chemical Education URL: [Link]

• Title: Synthesis of Tertiary and Quaternary Amine Derivatives from Wood Resin as Chiral NMR Solvating Agents Source: National Center for Biotechnology Information (PMC) URL: [Link]

• Title: A simple protocol for determination of enantiopurity of amines using BINOL derivatives as chiral solvating agents via 1 H- and 19 F-NMR spectroscopic analysis Source: RSC Publishing URL: [Link]

• Title: A simple protocol for determination of enantiopurity of amines using BINOL derivatives as chiral solvating agents via 1H-NMR spectroscopic analysis Source: Semantic Scholar URL: [Link]

• Title: Structures and IR and VCD spectra of enantiomers of-pinene Source: ResearchGate URL: [Link]

• Title: Measurements for the chirality of enantiomers. a) CD and c) UV/Vis absorption spectra Source: ResearchGate URL: [Link]

• Title: An electronic circular dichroism spectroscopy method for the quantification of L- and D-amino acids in enantiomeric mixtures Source: The Royal Society Publishing URL: [Link]

• Title: Renewable Resources for Enantiodiscrimination: Chiral Solvating Agents for NMR Spectroscopy from Isomannide and Isosorbide Source: University of Pisa URL: [Link]

• Title: Electronic Circular Dichroism Source: MDPI Encyclopedia URL: [Link]

• Title: Vibrational circular dichroism Source: Wikipedia URL: [Link]

• Title: Vibrational Circular Dichroism Spectroscopy of Chiral Molecules Source: ResearchGate URL: [Link]

• Title: Detection of enantiomers of chiral primary amines by 1H NMR analysis via enamine formation Source: Royal Society of Chemistry URL: [Link]

• Title: Resolution via diastereomeric amides of enantiopure 1,4‐benzoxathian‐2‐ and 3‐carboxylic acids and determination of their configuration Source: National Center for Biotechnology Information (PMC) URL: [Link]

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Performance Under Pressure: A Comparative Analysis of (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine in Diverse Reaction Media

For Immediate Release: A Comprehensive Guide for Researchers, Scientists, and Drug Development Professionals

In the intricate landscape of chiral chemistry, the selection of an appropriate reaction medium is a critical determinant of success. This guide offers an in-depth performance comparison of the versatile chiral amine, (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine, across various reaction media. By synthesizing available experimental data, this document provides actionable insights for optimizing synthetic routes and enhancing stereochemical control.

The Critical Role of (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine in Asymmetric Synthesis

(1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine and its structural analogs are pivotal chiral building blocks and resolving agents in the synthesis of numerous pharmaceutically active compounds. Its utility is prominently highlighted in the asymmetric synthesis of key intermediates for drugs such as Apremilast, a phosphodiesterase 4 (PDE4) inhibitor. The stereochemistry of this amine is crucial for the biological activity of the final drug molecule, making its efficient synthesis and application a subject of intense research. The performance of this chiral amine is intrinsically linked to the surrounding solvent environment, which can profoundly influence reaction rates, yields, and, most importantly, stereoselectivity.

Comparative Performance Analysis in Different Reaction Media

Reaction Type	Chiral Amine	Reaction Medium (Solvent)	Key Performance Metrics	Reference
Asymmetric Synthesis of Apremilast Intermediate	(S)-N-((S)-1-(3-ethoxy-4-methoxyphenyl)-2-(methylsulfonyl)ethyl)-2-methylpropane-2-sulfinamide	Tetrahydrofuran (THF)	Yield: 74%	[1]
Chiral Resolution of Racemic Amine	Racemic 1-(3-ethoxy-4-methoxyphenyl)-2-(methylsulfonyl)-ethylamine	Water	Enantiomeric Purity: >99%	[2]
Chiral Resolution of Racemic Amine	Racemic 1-(3-ethoxy-4-methoxyphenyl)-2-(methylsulfonyl)-ethylamine	Acetonitrile	High Yield, High Purity	[2]
Chiral Resolution of Racemic Amine	Racemic 1-(3-ethoxy-4-methoxyphenyl)-2-(methylsulfonyl)-ethylamine	Alcohols (e.g., Methanol, Ethanol)	Effective for Crystallization	[2]
Chiral Resolution of Racemic Amine	Racemic 1-(3-ethoxy-4-methoxyphenyl)-2-(methylsulfonyl)-ethylamine	Esters (e.g., Ethyl Acetate)	Effective for Crystallization	[2]

Key Insights from the Comparative Data:

• Aprotic Ethers (e.g., THF): As demonstrated in the asymmetric synthesis of an Apremilast intermediate, THF proves to be an effective medium, facilitating the reaction to a good yield.[1] Aprotic ethers are generally favored for reactions involving organometallic reagents and sensitive intermediates due to their non-acidic nature.

• Protic Solvents (e.g., Water, Alcohols): In chiral resolution via diastereomeric salt formation, protic solvents like water and alcohols play a crucial role.[2] The solubility of the diastereomeric salts is highly dependent on the polarity and hydrogen-bonding capability of the solvent, which is a key factor in achieving efficient separation through crystallization. The patent literature for the resolution of a closely related amine highlights water as a particularly effective solvent, leading to high enantiomeric purity.[2]

• Polar Aprotic Solvents (e.g., Acetonitrile): Acetonitrile is also cited as a suitable solvent for the crystallization of diastereomeric salts, indicating its utility in achieving high yield and purity in chiral resolutions.[2]

• Esters (e.g., Ethyl Acetate): Similar to acetonitrile, esters are effective media for the fractional crystallization of diastereomeric salts.[2] The choice between these solvents often depends on the specific solubility characteristics of the diastereomeric salts being separated.

Experimental Protocols: A Practical Guide

To provide a tangible framework for researchers, the following are representative experimental protocols derived from the literature for reactions involving chiral amines of this class.

Protocol 1: Asymmetric Synthesis using a Chiral Auxiliary (Analogous System)

This protocol is adapted from the synthesis of an intermediate for Apremilast and illustrates the use of THF as a reaction medium.[1]

Reaction: Asymmetric addition to an imine.

Materials:

• Imine substrate

• Lithium bis(trimethylsilyl)amide (LiHMDS) solution (1 M in THF)

• (S)-1-(3,4-Diethoxyphenyl)ethan-1-amine derived chiral auxiliary

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride solution

• Ethyl acetate (EtOAc)

• Anhydrous sodium sulfate (Na2SO4)

Procedure:

• Dissolve the chiral auxiliary in anhydrous THF and cool the solution to -78 °C under a nitrogen atmosphere.

• Slowly add the LiHMDS solution dropwise to the reaction mixture.

• Stir the mixture at -78 °C for 30 minutes.

• Add a solution of the imine substrate in THF dropwise over 10 minutes.

• Continue stirring at -78 °C for 1 hour.

• Quench the reaction by adding a saturated aqueous ammonium chloride solution.

• Allow the mixture to warm to room temperature and extract the aqueous phase three times with ethyl acetate.

• Combine the organic phases and dry over anhydrous sodium sulfate.

• Concentrate the solution under reduced pressure and purify the crude product by chromatography.

Protocol 2: Chiral Resolution via Diastereomeric Salt Formation (Conceptual Protocol)

This generalized protocol is based on the principles of chiral resolution and the solvents identified as effective for analogous amines.[2]

Reaction: Formation and separation of diastereomeric salts.

Materials:

• Racemic carboxylic acid

• (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine

• Selected solvent (e.g., Water, Ethanol, Acetonitrile, or Ethyl Acetate)

• Acid (e.g., HCl) and Base (e.g., NaOH) for liberation of the resolved acid and amine.

Procedure:

• Dissolve the racemic carboxylic acid in the chosen solvent.

• Add an equimolar or sub-stoichiometric amount of (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine to the solution.

• Heat the mixture gently to ensure complete dissolution, then allow it to cool slowly to room temperature to induce crystallization of the less soluble diastereomeric salt. Further cooling in an ice bath may be necessary.

• Collect the precipitated crystals by filtration and wash with a small amount of the cold solvent.

• To assess the efficiency of the resolution, determine the diastereomeric excess of the crystalline salt and the enantiomeric excess of the remaining solute in the mother liquor using chiral HPLC.

• Liberate the enantiomerically enriched carboxylic acid from the diastereomeric salt by treatment with an acid and extraction.

• The chiral amine can be recovered from the aqueous layer by basification and extraction.

Visualizing the Workflow

To better illustrate the processes described, the following diagrams outline the experimental workflows.

Caption: Workflow for Asymmetric Synthesis.

Caption: Workflow for Chiral Resolution.

Conclusion and Future Outlook

The choice of reaction medium is a powerful tool for influencing the outcome of reactions involving (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine. While aprotic ethers like THF are well-suited for anhydrous asymmetric transformations, protic and polar aprotic solvents are instrumental in achieving efficient chiral resolutions through diastereomeric salt crystallization. The data, though compiled from studies of structurally similar compounds, provides a strong foundation for rational solvent selection.

Future research should focus on systematic screening of a broader range of solvents for reactions specifically utilizing (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine. Such studies would provide invaluable quantitative data, allowing for the development of more predictive models for solvent effects in asymmetric synthesis and chiral resolution, ultimately accelerating the development of novel chiral therapeutics.

References

• Asymmetric Synthesis of Apremilast. Molbank. 2021.

• Approaches to the Asymmetric Synthesis of Unusual Amino Acids. CHAPTER 13.

• Chiral Resolution Screening. Onyx Scientific.

• New Advances in the Synthetic Application of Enantiomeric 1-Phenylethylamine (α-PEA): Privileged Chiral Inducer and Auxiliary. PMC. 2020.

• Asymmetric synthesis. Institut Ruđer Bošković.

• (R)-1-(3,4-Dimethoxyphenyl)ethylamine. Pharmaffiliates.

• A method of chiral resolution of the key intermediate of the synthesis of apremilast and its use for the preparation of pure apremilast. Google Patents.

• 3,4-Dimethoxyphenethylamine 97 120-20-7. Sigma-Aldrich.

• Asymmetric synthesis of amines using tert-butanesulfinamide. PubMed. 2013.

• (1R)-1-(2,4-Dimethoxyphenyl)ethan-1-amine. Fluorochem.

• Protocol for the Asymmetric Synthesis of Chiral 2-Amino-1-(3,4-dihydroxyphenyl)ethanone Derivatives. Benchchem.

• Ethanone, 1-(3,4-dimethoxyphenyl)-. the NIST WebBook.

• Technical Support Center: Chiral Resolution of 1-(4-Fluoro-3-methoxyphenyl)ethanamine. Benchchem.

• Dynamic Resolution of Chiral Amine Pharmaceuticals: Turning Waste Isomers into Useful Product. Request PDF - ResearchGate.

• Showing Compound 1-(3,4-Dimethoxyphenyl)ethanone (FDB000477). FooDB. 2010.

• Amine-Based Solvents and Additives to Improve the CO 2 Capture Processes: A Review. MDPI. 2024.

• Solvent effects on hetero Diels–Alder reactions of sulfur dioxide with 1,3-dienes. Journal of the Chemical Society, Chemical Communications (RSC Publishing).

• Evaluation of amine-blend solvent systems for CO2 post-combustion capture applications. ResearchGate. 2025.

• Amine-based Carbon Capture Secondary Emissions - A Study of the Regulatory Landscape. International CCS Knowledge Centre. 2021.

• Effect of Different Amine Solutions on Performance of Post-Combustion CO2 Capture. MDPI. 2025.

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comparing different synthetic routes to (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine

An In-Depth Comparative Guide to the Synthetic Routes of (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine

In the landscape of pharmaceutical synthesis, the production of enantiomerically pure chiral amines is a cornerstone for the development of effective and safe active pharmaceutical ingredients (APIs). (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine is a valuable chiral building block whose stereocenter is crucial for the biological activity of the final drug substance. The demand for efficient, scalable, and cost-effective methods for its synthesis has driven significant innovation in asymmetric chemistry.

This guide provides a comparative analysis of the three principal synthetic strategies employed to produce (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine: Asymmetric Reductive Amination, Classical Chiral Resolution, and Biocatalytic Asymmetric Synthesis. We will delve into the mechanistic underpinnings, operational advantages, and inherent limitations of each route, supported by experimental data and detailed protocols to inform researchers and process chemists in their selection of the optimal synthetic pathway.

The synthesis of (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine invariably begins with the common precursor, 3,4-diethoxyacetophenone. From this starting point, the synthetic pathways diverge significantly to achieve the desired enantiopure amine. The choice of strategy carries profound implications for yield, purity, cost, and environmental impact.

A Comparative Guide to the Recyclability of (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine as a Resolving Agent

In the landscape of pharmaceutical development and fine chemical synthesis, the efficient separation of enantiomers remains a cornerstone of producing safe and effective molecules. Chiral resolution via diastereomeric salt formation is a robust and scalable method, though its economic and environmental viability often hinges on the recyclability of the chiral resolving agent.[1] This guide provides an in-depth assessment of the recyclability of (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine, a notable resolving agent for acidic compounds, and objectively compares its performance with other commonly employed alternatives.

The Critical Role of Chiral Resolution and Agent Recycling

Many therapeutic agents are chiral, with enantiomers often exhibiting distinct pharmacological and toxicological profiles.[2] Consequently, regulatory bodies frequently mandate the development of single-enantiomer drugs. Diastereomeric salt crystallization is a widely adopted method for chiral resolution on an industrial scale.[2][3] This technique involves reacting a racemic mixture with an enantiomerically pure resolving agent to form diastereomeric salts.[4] Due to their different physical properties, such as solubility, these salts can be separated by crystallization.[5]

However, a significant drawback of this method is the generation of the undesired enantiomer, which theoretically accounts for 50% of the starting material.[1][6] Efficient recycling of the resolving agent and, where possible, racemization and reuse of the unwanted enantiomer are crucial for improving process efficiency and sustainability.[1][7]

(1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine: A Profile

(1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine belongs to the class of chiral phenylethylamine derivatives, which are widely recognized as effective resolving agents for acidic compounds.[4] Its structural features, including the basic amine group for salt formation and the chiral center for inducing diastereomeric differences, make it a versatile tool for separating a range of racemic acids.

The primary mechanism of action involves the formation of a pair of diastereomeric salts when reacted with a racemic acid. The differential solubility of these salts in a given solvent system allows for the preferential crystallization of one diastereomer, thereby enriching one enantiomer of the acid. The resolving agent can then be recovered from both the crystallized salt and the mother liquor for subsequent reuse.[8]

Comparative Analysis of Recyclability

The recyclability of a resolving agent is a multi-faceted issue, influenced by its chemical stability, ease of recovery, and consistent performance over multiple cycles. Below is a comparison of (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine with other common resolving agents.

Resolving Agent	Typical Applications	Recovery Method	Advantages in Recycling	Potential Challenges in Recycling
(1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine	Racemic carboxylic acids (e.g., profens)	Base-mediated liberation followed by extraction	High chemical stability under typical recovery conditions.	May require specific solvent systems for efficient extraction.
(1R,2R)-(-)-Pseudoephedrine	Chiral auxiliaries and resolving agents	Acid-base extraction	Readily available and well-documented recovery protocols.	Potential for epimerization under harsh conditions.
(S)-(-)-1-Phenylethylamine	A wide range of racemic acids	Acid-base extraction	Cost-effective and widely used, with extensive literature on recycling.[4]	Volatility can lead to material loss during solvent removal.
Brucine	Racemic acids	Acid-base extraction	High crystallinity of its diastereomeric salts can facilitate separation.[4]	Toxicity and potential for degradation.
Quinine	Racemic acids	Acid-base extraction	Effective for a variety of acids.	More complex structure can be susceptible to degradation.
Tartaric Acid Derivatives	Racemic bases	Acidification and extraction	Readily available and often cost-effective.[2]	Can be water-soluble, complicating extraction.

Experimental Protocol: Recycling of (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine

The following protocol outlines a generalized procedure for the recovery of (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine after a resolution process. Optimization for specific applications is recommended.

Materials:

• Diastereomeric salt (from crystallization)

• Mother liquor (containing the soluble diastereomeric salt)

• Aqueous base (e.g., 2M NaOH)

• Organic solvent for extraction (e.g., dichloromethane or ethyl acetate)

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate

• Rotary evaporator

Procedure:

• Liberation of the Amine:

  • Combine the crystalline diastereomeric salt and the mother liquor.

  • Add an aqueous base (e.g., 2M NaOH) and stir until the pH is >10. This deprotonates the amine, breaking the salt.[9]

• Extraction:

  • Transfer the mixture to a separatory funnel.

  • Extract the liberated (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine into an organic solvent (e.g., dichloromethane) multiple times.

• Washing and Drying:

  • Combine the organic extracts and wash with brine to remove residual water and base.

  • Dry the organic layer over anhydrous sodium sulfate.

• Solvent Removal:

  • Filter to remove the drying agent.

  • Concentrate the organic solution using a rotary evaporator to yield the recovered resolving agent.

• Purity and Enantiomeric Excess Assessment:

  • Analyze the recovered amine for chemical purity (e.g., by NMR or GC) and enantiomeric excess (e.g., by chiral HPLC) to ensure its suitability for reuse.

Workflow Diagrams

Caption: Step-by-step Recycling Protocol for the Resolving Agent.

Conclusion

(1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine stands as a competent resolving agent with favorable characteristics for recycling. Its chemical stability and the straightforward nature of its recovery via acid-base extraction make it an economically and environmentally sound choice for the resolution of racemic acids. While the initial selection of a resolving agent is often empirical, the ease and efficiency of its recycling are paramount considerations for sustainable and cost-effective manufacturing processes. The protocols and comparative data presented in this guide offer a solid foundation for researchers and drug development professionals to make informed decisions when implementing chiral resolution strategies.

References

• Wikipedia. Chiral resolution.

• Ferreira, F. C., Macedo, H., Cocchini, U., & Livingston, A. G. (2006). Development of a liquid-phase process for recycling resolving agents within diastereomeric resolutions. Organic process research & development, 10(4), 784-793.

• Chemistry LibreTexts. (2020, May 30). 6.8: Resolution (Separation) of Enantiomers.

• Geerdink, D., ter Horst, J. H., & Wübbolts, F. E. (2011). Analysis and comparison of commonly used acidic resolving agents in diastereomeric salt resolution–examples for dl-serine. Crystal Growth & Design, 11(8), 3464-3471.

• Quora. (2023, August 3). What is the exact process of enantiomer resolution by a chiral resolution agent?

• BenchChem. (2025). A Comparative Guide to Chiral Resolving Agents: (R)-2-Hydroxy-2-phenylpropanoic Acid vs. Alternatives.

• Murray, P. R., & Browne, D. L. (2018). Chiral auxiliary recycling in continuous flow: automated recovery and reuse of Oppolzer's sultam. Chemical science, 9(4), 935-939.

• chemeurope.com. Chiral resolution.

• Reddy, B. V. S., Kumar, K. S., & Swamy, T. (2017). Resolution of Racemic Mixtures by Phase Transition of PEGylated Resolving Agents. ACS Omega, 2(12), 8759-8766.

• University of Leeds. (n.d.). Synthesising Complex Chiral Amines Through Resolution-Racemisation-Recycle.

• Chiralpedia. (2025, September 15). Part 6: Resolution of Enantiomers.

• Vapourtec. (n.d.). A new competitive strategy for the industrial synthesis of drugs based on chiral amines via utilizing the waste isomer by flow chemistry.

• National Institutes of Health. (n.d.). Recent Advances in the Enantioselective Synthesis of Chiral Amines via Transition Metal-Catalyzed Asymmetric Hydrogenation.

• The Royal Society of Chemistry. (2017). Supplementary material for Resolution of a chiral amine and recovery of unwanted enantiomer by racemization.

• Google Patents. (n.d.). EP3280701B1 - A method of chiral resolution of the key intermediate of the synthesis of apremilast and its use for the preparation of pure apremilast.

• ResearchGate. (n.d.). Dynamic Resolution of Chiral Amine Pharmaceuticals: Turning Waste Isomers into Useful Product.

• Onyx Scientific. (n.d.). Chiral Resolution Screening.

• Royal Society of Chemistry. (2024, May 21). Application of chiral recyclable catalysts in asymmetric catalysis.

• Nature. (2024, November 6). Pathway-directed recyclable chirality inversion of coordinated supramolecular polymers.

• Google Patents. (n.d.). EP1036189A1 - Resolution of chiral amines.

• Via Medica Journals. (2017, September 21). Metabolic chiral inversion of 2-arylpropionic acid derivatives (profens).

• Sigma-Aldrich. (n.d.). ChiPros Chiral Amines.

• Google Patents. (n.d.). US6342636B1 - Process for preparing optically active amines and optically active carboxylic acids, and intermediates for preparation.

• BenchChem. (n.d.). Navigating the Separation of Enantiomers: A Comparative Guide to Chiral Resolving Agents for Fluoro-methoxyphenyl-ethanamine.

• ResearchGate. (2025, August 7). Development of a Liquid-Phase Process for Recycling Resolving Agents within Diastereomeric Resolutions.

• Organic Chemistry Portal. (n.d.). Dynamic Kinetic Resolution of Primary Amines with a Recyclable Pd Nanocatalyst for Racemization.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine

For professionals in the fields of research, scientific discovery, and drug development, the responsible management of chemical waste is not merely a regulatory obligation but a cornerstone of a safe and ethical laboratory environment. This guide provides a detailed, step-by-step protocol for the proper disposal of (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine, ensuring the safety of personnel and the protection of our environment. The procedures outlined herein are grounded in established safety protocols for similar amine compounds and general best practices for chemical waste management.

Hazard Assessment and Initial Precautions

Key Hazards of Structurally Similar Amines:

Hazard Statement	Classification	Source
H302	Harmful if swallowed	[7][9]
H314	Causes severe skin burns and eye damage	[1][2][7][8]
H318	Causes serious eye damage	[8][9]
H402	Harmful to aquatic life	[9]

This table summarizes the hazards identified for structurally analogous amine compounds. Due to the lack of a specific SDS for (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine, these hazards should be considered as potential risks.

Before beginning any disposal procedure, ensure you are familiar with your institution's specific chemical hygiene plan and have consulted with your Environmental Health and Safety (EHS) office.

Personal Protective Equipment (PPE): Your First Line of Defense

Given the corrosive nature of similar amine compounds, a robust selection of PPE is mandatory to prevent any direct contact.

• Eye Protection: Chemical safety goggles are essential. A face shield should be worn in addition to goggles when handling larger quantities or when there is a risk of splashing.

• Hand Protection: Use chemical-resistant gloves, such as nitrile or neoprene. Always inspect gloves for any signs of degradation or perforation before use.

• Body Protection: A laboratory coat is required. For tasks with a higher risk of splashes, a chemically resistant apron should be worn over the lab coat.

• Respiratory Protection: While not always necessary for small quantities handled in a well-ventilated area, a respirator with an appropriate cartridge for organic vapors may be required if there is a risk of generating aerosols or if working outside of a fume hood.

Waste Segregation and Collection: A Critical Step

Proper segregation of chemical waste is fundamental to preventing dangerous reactions.[10] (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine waste should be collected in a dedicated, properly labeled container.

Step-by-Step Waste Collection Protocol:

• Select an Appropriate Container: Use a clean, dry, and chemically compatible container. Glass bottles are generally suitable for liquid amine waste.[11] Ensure the container has a secure, tight-fitting cap.

• Label the Container: The waste container must be clearly labeled with the words "Hazardous Waste," the full chemical name "(1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine," and the approximate concentration if it is in a solution.[12][13] Include the date when the waste was first added to the container.

• Collect the Waste:

  • Pure Compound (Solid or Liquid): Carefully transfer the waste into the designated container using a funnel or other appropriate tools to minimize the risk of spills.

  • Contaminated Materials: Any materials contaminated with (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine, such as gloves, weighing paper, or absorbent pads, should be collected in a separate, clearly labeled solid waste container.

• Keep the Container Closed: The waste container must be kept tightly closed at all times, except when adding waste.[11][12][13] This prevents the release of vapors and reduces the risk of spills.

• Storage: Store the waste container in a designated satellite accumulation area within the laboratory. This area should be away from incompatible materials, such as acids and oxidizing agents.

Disposal Procedures: Making the Right Choice

The appropriate disposal method for (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine will depend on its form (pure, in solution, or as contaminated material) and your institution's policies.

Option 1: Licensed Chemical Waste Contractor (Recommended)

This is the most common and safest method for disposing of research chemicals.

• Package for Pickup: Ensure your waste container is properly labeled and sealed.

• Request a Pickup: Follow your institution's procedure for requesting a hazardous waste pickup from the EHS department.[13] They will arrange for a licensed contractor to transport and dispose of the waste in compliance with all federal, state, and local regulations.[2]

Option 2: In-Lab Neutralization (for Aqueous Solutions, with EHS Approval)

Amine solutions are typically basic. Neutralization can be a viable option for dilute aqueous solutions, but only with prior approval from your institution's EHS office .[14] Amines can have strong odors and may be harmful to aquatic life, making drain disposal a regulated activity.[14]

Neutralization Workflow:

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Personal protective equipment for handling (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine

Essential Safety and Handling Guide: (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine

A Senior Application Scientist's Guide to Personal Protective Equipment, Safe Handling, and Emergency Procedures

This guide provides essential, experience-driven safety protocols for handling (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine. As no specific safety data sheet (SDS) is publicly available for this exact compound, the following recommendations are synthesized from a conservative assessment of structurally analogous phenethylamine derivatives. The primary directive is to mitigate risk by treating the compound as potentially hazardous, particularly concerning skin and eye contact.

Anticipated Hazard Profile: An Evidence-Based Assessment

Structurally similar compounds, such as dimethoxylated and methoxylated phenethylamines, consistently exhibit a clear hazard profile.[1][2][3][4][5] Based on this data, we must assume (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine presents the following risks:

• Severe Skin Corrosivity: Many related phenethylamines are classified as causing severe skin burns and damage.[1][4][5][6] Contact can lead to immediate and serious tissue injury.

• Serious Eye Damage: This is a critical and recurring hazard. Analogous compounds are known to cause serious and potentially irreversible eye damage, including blindness.[2][5][6][7][8]

• Acute Toxicity: There is a significant risk of harm if the compound is swallowed or inhaled.[3][5][9]

• Respiratory Tract Irritation: Inhalation of dust or aerosols may lead to respiratory irritation.[3][10]

• Potential for Skin Sensitization: Some individuals may develop an allergic skin reaction after exposure.[5][7][11]

Given these potential hazards, a stringent approach to personal protective equipment (PPE) is not merely recommended; it is essential for ensuring laboratory safety.

Core Personal Protective Equipment (PPE) Ensemble

A baseline level of PPE must be worn at all times when handling (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine in any form.

PPE Component	Specification	Rationale
Hand Protection	Nitrile or Neoprene Gloves (Double-Gloving Recommended)	Provides a robust barrier against a potentially corrosive substance. Double-gloving is a field-proven best practice that protects against undetected micro-tears and allows for safe removal of the outer glove if contamination occurs.
Eye & Face Protection	Chemical Splash Goggles & Full-Face Shield	Due to the high risk of severe, irreversible eye damage[2], standard safety glasses are insufficient. Goggles provide a seal against splashes, while a face shield protects the entire face from corrosive materials. This combination is mandated by OSHA for handling chemicals with such potential.[12][13]
Body Protection	Flame-Resistant Laboratory Coat (FR-C) with tight-fitting cuffs	Protects against splashes and prevents the compound from reaching the skin. The cuffs should be tucked into the inner pair of gloves to create a seal.
Foot Protection	Closed-toe, chemical-resistant shoes	Protects feet from spills.

Operational and Disposal Plans: A Step-by-Step Guide

PPE Donning and Doffing Protocol (Aseptic Technique)

The order of donning and doffing PPE is critical to prevent cross-contamination.

Donning (Putting On):

• Footwear Check: Confirm you are wearing appropriate closed-toe shoes.

• Lab Coat: Put on the lab coat and fasten it completely.

• Inner Gloves: Don the first pair of nitrile gloves.

• Outer Gloves: Don the second pair of gloves, pulling the cuffs over the sleeves of the lab coat.

• Eye & Face Protection: Put on chemical splash goggles first, ensuring a snug fit. Then, put on the full-face shield.

Doffing (Taking Off):

• Outer Gloves: Remove the outer, most likely contaminated, gloves. Peel them off without touching the outside surface with your bare skin. Dispose of them immediately in a designated hazardous waste container.

• Face Shield & Goggles: Remove the face shield, followed by the goggles, handling them by the straps. Place them in a designated area for decontamination.

• Lab Coat: Unfasten the lab coat and roll it outwards, ensuring the contaminated exterior is contained within the roll. Place it in the designated laundry receptacle.

• Inner Gloves: Remove the final pair of gloves, again without touching the outside.

• Hand Washing: Immediately and thoroughly wash your hands with soap and water.

Emergency Procedures for Exposure

Act immediately upon any exposure.

• Skin Contact:

  • Proceed immediately to the nearest safety shower.

  • Remove all contaminated clothing while under the shower.

  • Flush the affected area with copious amounts of water for at least 15 minutes.[12]

  • Seek immediate medical attention. Show the medical personnel the safety data sheet for a similar compound.[7]

• Eye Contact:

  • Go directly to the nearest eyewash station.

  • Hold eyelids open and flush with a continuous, low-pressure stream of water for at least 15 minutes.[1]

  • Remove contact lenses if present and easy to do so. Continue rinsing.[1]

  • Seek immediate medical attention from an ophthalmologist.

• Inhalation:

  • Move the affected person to fresh air immediately.[1][7]

  • If breathing is difficult, administer oxygen. If not breathing, begin artificial respiration, but do not use mouth-to-mouth resuscitation.[1][12]

  • Seek immediate medical attention.[1]

• Ingestion:

  • Rinse the mouth thoroughly with water. Do NOT induce vomiting.[1][4][6]

  • If the person is conscious and alert, give 2-4 cupfuls of water to drink.[12]

  • Seek immediate medical attention.[1][12]

Spill Management and Waste Disposal

• Small Spills:

  • Alert personnel in the immediate area.

  • Wearing the full PPE ensemble, absorb the spill with an inert material like vermiculite, sand, or earth.[12][13]

  • Do not use combustible materials like paper towels to absorb the spill.

  • Collect the absorbent material using non-sparking tools and place it in a suitable, labeled container for hazardous waste disposal.[12][13]

• Large Spills:

  • Evacuate the area immediately.

  • Alert your institution's environmental health and safety (EHS) department.

  • Prevent entry into the area.

• Waste Disposal:

  • All waste contaminated with (1S)-1-(3,4-Diethoxyphenyl)ethan-1-amine, including used gloves, absorbent materials, and empty containers, must be treated as hazardous waste.

  • Store waste in a clearly labeled, sealed container in a designated hazardous waste accumulation area.[14][15]

  • Follow all institutional and local regulations for hazardous waste disposal.[15] Empty containers may retain product residue and can be dangerous.[12][13]

Visualized Workflow: PPE Selection Matrix

The selection of PPE, particularly respiratory protection, is contingent on the specific procedure and its potential to generate aerosols or dust.

Caption: PPE selection based on task-specific risks.

References

• Material Safety Data Sheet - Phenethylamine, pa. Cole-Parmer. [Link]

• Material Safety Data Sheet - Phenethylamine. Cole-Parmer. [Link]

• Personal Protective Equipment (PPE). CHEMM. [Link]

• Chemwatch GHS SDS in English (European) 48281 - 2-PHENYLETHYLAMINE. Chemwatch. [Link]

• Safety Data Sheet - 3M. 3M. [Link]

• 3,4-Diethoxyphenethylamine | C12H19NO2. PubChem. [Link]

• 1-(3-Methoxyphenyl)ethanamine | C9H13NO. PubChem. [Link]

• Material Safety Data Sheet - 2-(3,4-Dimethoxyphenyl)-Ethylamine, 98%. Acros Organics. [Link]

• Ethanone, 1-(3,4-dimethoxyphenyl)- Safety Data Sheet. Synerzine. [Link]

• Polyurethane Amine Catalysts Guidelines for Safe Handling and Disposal. American Chemistry Council. [Link]

• Standard Operating Procedure - Diethyl Ether. Purdue University. [Link]

• Waste Disposal Manual. University of Louisville Department of Environmental Health and Safety. [Link]

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